Technical Documentation Center

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate: Molecular Structure, Properties, and Synthetic Pathways

For the attention of: Researchers, scientists, and drug development professionals. This guide provides a comprehensive technical overview of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate, a heterocyclic compound of in...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive technical overview of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate, a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. This document delineates its molecular structure, explores its physicochemical and spectroscopic properties, outlines a probable synthetic route based on established methodologies for analogous structures, and discusses its potential applications in drug discovery.

Molecular Structure and Isomerism

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate possesses a dihydropyran core, which is a six-membered heterocyclic ring containing one oxygen atom and one double bond. The substituent pattern, featuring an amino group at position 5 and an ethyl carboxylate group at position 4, gives rise to its characteristic chemical properties. It is important to note that due to IUPAC nomenclature rules for heterocyclic systems, this compound may also be referred to as Ethyl 3-amino-5,6-dihydro-2H-pyran-4-carboxylate, with the numbering commencing from the heteroatom. For the purpose of this guide, we will use the former name. The identified CAS Number for what is likely the same compound is 1985595-66-1.

The presence of a chiral center at position 4 (the carbon atom bearing the carboxylate group) implies that the molecule can exist as a pair of enantiomers. The stereochemistry of this center can significantly influence the biological activity of the molecule.

Physicochemical and Spectroscopic Properties

While specific experimental data for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is not extensively available in the public domain, its properties can be predicted based on the analysis of closely related structures and the functional groups present.

Table 1: Predicted Physicochemical Properties
PropertyPredicted Value/Information
Molecular Formula C₈H₁₃NO₃
Molecular Weight 171.19 g/mol
Appearance Likely a solid at room temperature
Solubility Expected to be soluble in common organic solvents like ethanol, DMSO, and DMF.
pKa The amino group imparts basic properties, while the ester is neutral.
Spectroscopic Profile (Predicted)

The spectroscopic data provided below is a projection based on characteristic values for similar 2-amino-4H-pyran derivatives found in the literature.[1][2]

The IR spectrum is expected to show characteristic absorption bands for its key functional groups.

Table 2: Predicted Major IR Absorption Bands
Wavenumber (cm⁻¹)Functional GroupDescription
3450-3300N-H (amine)Two bands for asymmetric and symmetric stretching, indicative of a primary amine.
2980-2850C-H (alkane)Stretching vibrations of the ethyl and dihydropyran ring C-H bonds.
~1700C=O (ester)Strong absorption band characteristic of the carbonyl stretch.
~1650C=C (alkene)Stretching vibration of the double bond within the dihydropyran ring.
~1240C-O (ester)Stretching vibration.

¹H NMR: The proton NMR spectrum would provide key structural information. The chemical shifts are predicted to be in the following regions (referenced to TMS):

  • δ 4.5-5.5 ppm (br s, 2H): Protons of the NH₂ group.

  • δ 4.1-4.3 ppm (q, 2H): Methylene protons (-CH₂-) of the ethyl ester group.

  • δ 3.5-4.0 ppm (m, 2H): Protons on the carbon adjacent to the ring oxygen (C6-H).

  • δ 2.2-2.8 ppm (m, 3H): Protons on the C3 and C4 positions of the dihydropyran ring.

  • δ 1.2-1.4 ppm (t, 3H): Methyl protons (-CH₃) of the ethyl ester group.

¹³C NMR: The carbon NMR spectrum would complement the proton NMR data:

  • δ ~168 ppm: Carbonyl carbon of the ester group.

  • δ ~150 ppm: Carbon of the C=C bond attached to the amino group (C5).

  • δ ~100 ppm: Carbon of the C=C bond attached to the carboxylate group (C4).

  • δ ~60 ppm: Methylene carbon of the ethyl ester.

  • δ ~65 ppm: Carbon adjacent to the ring oxygen (C6).

  • δ ~20-30 ppm: Aliphatic carbons of the dihydropyran ring (C3) and the methyl carbon of the ethyl ester.

The electron ionization (EI) mass spectrum would be expected to show a molecular ion peak (M⁺) at m/z = 171. Subsequent fragmentation would likely involve the loss of the ethoxy group (-OC₂H₅) from the ester, leading to a significant peak at m/z = 126.

Synthesis and Reaction Mechanisms

A prevalent and efficient method for the synthesis of 2-amino-4H-pyran derivatives is the one-pot, three-component reaction.[2] This approach offers advantages in terms of atom economy and procedural simplicity. For Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate, a plausible synthetic route would involve the condensation of an appropriate β-keto ester with an activated alkene in the presence of a base.

Proposed Synthetic Pathway

A likely synthetic strategy involves the reaction of ethyl acetoacetate with an enamine derived from a suitable aldehyde or ketone, or a related Michael acceptor, catalyzed by a base such as piperidine or a solid-supported base.

Synthesis_Pathway Reactant1 Ethyl Acetoacetate Intermediate Michael Adduct Reactant1->Intermediate + Reactant2 Michael Acceptor (e.g., Acrylonitrile) Reactant2->Intermediate Catalyst Base (e.g., Piperidine) Catalyst->Intermediate catalyzes Product Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Intermediate->Product Cyclization

Caption: Proposed one-pot synthesis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate.

Experimental Protocol (General Procedure based on Analogs)
  • Reaction Setup: To a solution of ethyl acetoacetate (1 equivalent) and a suitable Michael acceptor (1 equivalent) in a solvent such as ethanol or dimethylformamide, add a catalytic amount of a base (e.g., piperidine, 0.1 equivalents).

  • Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., 50-60 °C) and monitor the progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, cool the reaction mixture and pour it into ice-water.

  • Isolation and Purification: Collect the precipitated solid by filtration, wash with cold water, and dry. Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain the purified Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate.

Reactivity and Potential Applications in Drug Discovery

The chemical reactivity of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is largely dictated by the enamine and ester functionalities. The enamine system provides a nucleophilic carbon at the 6-position, making it susceptible to reaction with various electrophiles. The amino group itself can also act as a nucleophile. The ester group can undergo hydrolysis or amidation under appropriate conditions.

The dihydropyran scaffold is a privileged structure in medicinal chemistry, appearing in numerous natural products and synthetic compounds with a wide range of biological activities.[3] Derivatives of 2-amino-4H-pyrans have been reported to exhibit various pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities.

The presence of multiple functional groups in Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate makes it an attractive scaffold for the synthesis of more complex molecules and for the generation of chemical libraries for high-throughput screening in drug discovery programs. The amino and ester groups provide convenient handles for further chemical modification to explore structure-activity relationships (SAR).

Applications Core Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate App1 Scaffold for Library Synthesis Core->App1 App2 Intermediate for Complex Natural Product Synthesis Core->App2 App3 Lead Compound for Medicinal Chemistry Optimization Core->App3 Prop1 Antimicrobial Agents App3->Prop1 Prop2 Anticancer Agents App3->Prop2 Prop3 Anti-inflammatory Agents App3->Prop3

Caption: Potential applications of the title compound in chemical and pharmaceutical research.

Conclusion

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a versatile heterocyclic compound with significant potential as a building block in synthetic and medicinal chemistry. While detailed experimental data for this specific molecule is limited, its properties and reactivity can be reliably inferred from the extensive literature on related 2-amino-4H-pyran derivatives. The synthetic accessibility of this scaffold, coupled with the diverse biological activities associated with the dihydropyran core, positions it as a valuable tool for researchers and scientists in the field of drug development. Further investigation into the synthesis and biological evaluation of this compound and its derivatives is warranted to fully explore its therapeutic potential.

References

  • Shehab, W. S., & Ghoneim, A. A. (2015). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 8(5), 696-702.
  • Moshtaghi Zonouz, A., & Moghaddam, F. M. (2014). A facile and efficient protocol for the synthesis of 2-amino-3-cyano-4H-pyran derivatives at ambient temperature. Current Chemistry Letters, 3(2), 69-74.
  • MDPI. (2024). Ethyl 4H-Pyran-4-one-2-carboxylate. [Link]

  • PubChem. Ethyl 3,4-dihydro-6-methyl-2H-pyran-5-carboxylate. [Link]

  • Borah, B., Dwivedi, K., & Chowhan, L. R. (2021). Review on Synthesis and Medicinal Application of Dihydropyrano[3,2-b]Pyrans and Spiro-Pyrano[3,2-b]Pyrans by Employing the Reactivity of 5-Hydroxy-2-(Hydroxymethyl)-4H-Pyran-4-One.

Sources

Exploratory

Therapeutic Potential of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Derivatives

This guide provides an in-depth technical analysis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (CAS: 1985595-66-1), a specialized heterocyclic enamine ester. While often overshadowed by its aromatic counterparts...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (CAS: 1985595-66-1), a specialized heterocyclic enamine ester. While often overshadowed by its aromatic counterparts (pyrans and chromenes), this specific dihydro-pyran scaffold serves as a critical intermediate in the synthesis of next-generation hemoglobin modulators for Sickle Cell Disease (SCD) and fused heterocyclic pharmacophores.

Technical Guide & Whitepaper

Executive Summary

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate represents a class of cyclic enamine esters that function as versatile building blocks in medicinal chemistry. Unlike planar aromatic systems, the 3,6-dihydro-2H-pyran ring offers a non-planar, semi-saturated topography that improves the solubility and metabolic stability (Fsp3 character) of drug candidates.

Its primary therapeutic utility lies in the development of allosteric effectors of hemoglobin (Hb) . Derivatives of this scaffold have been engineered to bind to the N-terminal valine of the


-chain of hemoglobin, stabilizing the oxygenated R-state and preventing the polymerization of Sickle Hemoglobin (HbS). Additionally, the scaffold acts as a precursor for pyranopyrimidines , a class of fused heterocycles with potent antimicrobial and antiproliferative properties.

Chemical Architecture & Synthesis

Structural Analysis

The core structure features a tetrahydropyran ring with a double bond between C4 and C5, an amino group at C5, and an ethyl carboxylate at C4. This "push-pull" alkene system (enamine conjugated with an ester) is electronically distinct:

  • Nucleophilic Carbon (C4): The

    
    -carbon of the enamine is electron-rich, making it reactive toward electrophiles.
    
  • Electrophilic Carbon (C=O): The ester carbonyl is susceptible to nucleophilic attack, allowing for cyclization reactions.

Synthesis Pathway

The synthesis typically proceeds from commercially available tetrahydro-4H-pyran-4-one . The key step involves the formation of a


-keto ester followed by enamine formation.

Step-by-Step Synthetic Logic:

  • Carbethoxylation: Reaction of tetrahydro-4H-pyran-4-one with diethyl carbonate (or ethyl cyanoformate) creates the

    
    -keto ester (Ethyl 3-oxotetrahydro-2H-pyran-4-carboxylate).
    
  • Amination/Dehydration: Condensation with an ammonia source (e.g., ammonium acetate) yields the target enamine ester via a thermodynamic drive to the conjugated system.

Visualization: Synthesis Workflow

SynthesisPathway Start Tetrahydro-4H-pyran-4-one Step1 Step 1: Carbethoxylation (NaH, Diethyl Carbonate) Start->Step1 Inter Intermediate: Ethyl 3-oxotetrahydro- 2H-pyran-4-carboxylate Step1->Inter Step2 Step 2: Amination (NH4OAc, EtOH, Reflux) Inter->Step2 Product Target: Ethyl 5-amino-3,6-dihydro- 2H-pyran-4-carboxylate Step2->Product -H2O

Caption: Synthetic route from pyranone precursor to the target amino-dihydro-pyran scaffold via enamine condensation.

Therapeutic Focus: Sickle Cell Disease (SCD)

The most high-value application of this scaffold is in the synthesis of HbS Polymerization Inhibitors .

Mechanism of Action: Allosteric Hb Modulation

Sickle Cell Disease is driven by the polymerization of deoxygenated HbS (T-state). Small molecules derived from the 5-amino-3,6-dihydro-2H-pyran-4-carboxylate scaffold act as allosteric effectors :

  • Binding Site: The molecule binds transiently to the N-terminal valine of the

    
    -globin chain (
    
    
    
    -cleft) via Schiff base formation (if an aldehyde is present) or hydrogen bonding (for non-covalent modulators).
  • R-State Stabilization: This binding increases the affinity of HbS for oxygen, locking the protein in the relaxed (R) state.

  • Polymerization Blockade: The R-state HbS does not expose the hydrophobic patches required for polymerization, effectively preventing red blood cell sickling.

The dihydro-pyran ring serves as a bioisostere for phenyl or pyridine rings found in first-generation drugs (e.g., Voxelotor), offering improved solubility profiles while maintaining the necessary geometric constraints for binding.

Visualization: HbS Modulation Pathway

HbS_Mechanism DeoxyHbS Deoxygenated HbS (T-State) Polymer HbS Polymerization (Sickling) DeoxyHbS->Polymer Natural Path Complex Drug-HbS Complex (Stabilized R-State) DeoxyHbS->Complex + Drug Binding Drug Pyran-Derivative Modulator Complex->Polymer Inhibited OxyHbS Oxygenated HbS (Soluble) Complex->OxyHbS High O2 Affinity

Caption: Mechanism of Action: The pyran derivative stabilizes the R-state, blocking the pathogenic T-state polymerization.

Secondary Potential: Fused Heterocycles

Beyond SCD, the scaffold is a "privileged structure" for synthesizing Pyranopyrimidines .

  • Reaction: The amino-ester motif reacts with nitriles, formamide, or isothiocyanates.

  • Therapeutic Utility:

    • Antimicrobial: Pyranopyrimidines inhibit bacterial DNA gyrase.

    • Anticancer: Derivatives have shown cytotoxicity against MCF-7 (breast cancer) lines by inhibiting tubulin polymerization.

Experimental Protocols

Protocol A: Synthesis of the Scaffold

Validation: This protocol ensures the formation of the enamine tautomer over the imine.

  • Reagents: Ethyl 3-oxotetrahydro-2H-pyran-4-carboxylate (10 mmol), Ammonium Acetate (50 mmol), Ethanol (anhydrous, 20 mL).

  • Procedure:

    • Dissolve the

      
      -keto ester in ethanol.
      
    • Add ammonium acetate in excess (5 equiv) to drive equilibrium.

    • Reflux at 80°C for 4–6 hours. Monitor by TLC (Mobile phase: Hexane/EtOAc 3:1).

    • Critical Checkpoint: The product spot should be UV-active and stain with ninhydrin (primary amine).

  • Workup: Evaporate solvent. Redissolve residue in EtOAc, wash with water and brine. Dry over MgSO4.

  • Purification: Recrystallize from Ethanol/Ether to obtain Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate as a white/pale yellow solid.

Protocol B: HbS Polymerization Inhibition Assay

Validation: Measures the delay time in HbS gelation.

  • Preparation: Isolate HbS from sickle cell transgenic mouse blood or patient samples (under IRB).

  • Deoxygenation: Prepare a 1.8 mM HbS solution in phosphate buffer (pH 7.4). Add sodium dithionite to induce deoxygenation.

  • Treatment: Incubate HbS with the test compound (Pyran derivative) at varying concentrations (0.5:1 to 2:1 drug:Hb ratio).

  • Measurement: Monitor turbidity at 700 nm over time at 37°C.

  • Endpoint: Calculate the Delay Time (

    
    ) . A successful candidate significantly increases 
    
    
    
    compared to the DMSO control.

References

  • Metcalf, B. et al. (2018). Compounds and uses thereof for the modulation of hemoglobin. US Patent 10,017,491. Link

  • BLD Pharm. (2024). Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Product Data. Link

  • Shehab, W.S.[1] & Ghoneim, A.A. (2016). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry. Link

  • Ozel, Y. et al. (2021). Recent Advances in the Synthesis of 4H-Pyran Scaffolds. Current Organic Chemistry. Link

Sources

Foundational

Chemical stability profile of 5-amino-3,6-dihydro-2H-pyran-4-carboxylate esters

The following technical guide details the chemical stability profile of 5-amino-3,6-dihydro-2H-pyran-4-carboxylate esters . This document is structured for researchers and drug development professionals, focusing on the...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the chemical stability profile of 5-amino-3,6-dihydro-2H-pyran-4-carboxylate esters . This document is structured for researchers and drug development professionals, focusing on the mechanistic underpinnings of stability, degradation pathways, and experimental validation.

Executive Summary & Structural Logic

The 5-amino-3,6-dihydro-2H-pyran-4-carboxylate scaffold represents a cyclic


-enamino ester  (vinylogous carbamate). This structural motif is a critical intermediate in the synthesis of neuroactive amino acid analogs (e.g., conformationally restricted GABA mimics) and kinase inhibitors.

Unlike simple enamines, which are highly hydrolytically unstable, this scaffold exhibits a unique "push-pull" electronic stabilization. The electron-donating amino group at C5 conjugates with the electron-withdrawing ester carbonyl at C4 through the C4=C5 double bond. This conjugation significantly lowers the energy of the double bond, imparting resistance to nucleophilic attack and modifying its susceptibility to hydrolysis.

However, this stability is conditional. The profile is characterized by:

  • High stability in neutral and mild basic media (due to vinylogous amide resonance).

  • Critical instability in acidic environments (protonation of the

    
    -carbon).
    
  • Susceptibility to oxidative degradation at the electron-rich alkene.

Electronic Structure & Tautomeric Equilibrium

Understanding the stability requires analyzing the resonance contribution. The molecule exists in a resonance hybrid dominated by the zwitterionic form, which reduces the double bond character of the C4=C5 bond and increases the double bond character of the C4-C(O) and C5-N bonds.

Resonance Stabilization


This "push-pull" system renders the 

-carbon (C4) nucleophilic and the

-nitrogen (at C5) less basic than a typical amine.
Tautomerism (Enamine vs. Imine)

While


-enamino esters can theoretically tautomerize to the imine form, the enamine tautomer  is thermodynamically preferred for 5-amino-3,6-dihydro-2H-pyran-4-carboxylates. This preference is driven by:
  • Extended Conjugation: The

    
    -system includes the ester carbonyl.
    
  • Intramolecular H-Bonding: If the amino group is primary or secondary, a 6-membered hydrogen bond ring forms between the N-H and the ester carbonyl oxygen, locking the conformation and preventing hydrolysis.

Degradation Pathways & Mechanisms

Acid-Catalyzed Hydrolysis (Primary Failure Mode)

The most significant stability risk is acid-catalyzed hydrolysis. Unlike amides,


-enamino esters protonate at the 

-carbon
(C4) rather than the nitrogen or oxygen in the rate-determining step.

Mechanism:

  • C-Protonation: The

    
    -carbon is protonated, destroying the conjugation and forming a highly reactive iminium ion.
    
  • Nucleophilic Attack: Water attacks the iminium carbon (C5).

  • Fragmentation: The intermediate collapses to release the amine and the corresponding

    
    -keto ester (3-oxotetrahydro-2H-pyran-4-carboxylate).
    
  • Decarboxylation: The resulting

    
    -keto ester is thermally unstable and liable to decarboxylate to tetrahydro-4H-pyran-3-one.
    
Base-Catalyzed Hydrolysis (Saponification)

Under strongly basic conditions, the ester moiety is susceptible to saponification. However, the enamine system itself is relatively robust to base. The primary degradation product is the carboxylate salt, which may undergo thermal decarboxylation if the solution is acidified.

Oxidative Instability

The electron-rich C4=C5 double bond is a target for electrophilic oxidants (e.g., peroxides, singlet oxygen). Oxidation can lead to epoxide formation or oxidative cleavage of the double bond.

Visualizing the Degradation Pathway

The following diagram illustrates the critical acid-catalyzed hydrolysis pathway, which is the primary stability concern during formulation and storage.

HydrolysisPathway cluster_0 Acid-Catalyzed Hydrolysis Mechanism Enamine Enamino Ester (Stable Form) Protonation C-Protonation (Rate Limiting) Enamine->Protonation + H+ Iminium Iminium Ion (Reactive Intermediate) Protonation->Iminium Protonation->Iminium Hemiaminal Hemiaminal (Transient) Iminium->Hemiaminal + H2O Iminium->Hemiaminal KetoEster Beta-Keto Ester (Degradant 1) Hemiaminal->KetoEster Collapse Amine Free Amine (Degradant 2) Hemiaminal->Amine Release Decarb Tetrahydropyran-3-one (Final Degradant) KetoEster->Decarb - CO2 (Thermal)

Figure 1: Acid-catalyzed hydrolysis mechanism of


-enamino esters leading to fragmentation and decarboxylation.

Stability Data Summary

The following table summarizes the expected stability profile based on vinylogous carbamate chemistry.

ParameterConditionStability RatingMajor Degradant
pH Acidic (pH < 4)Poor

-Keto ester, Amine salt
Neutral (pH 6-8)Excellent None (Stable)
Basic (pH > 10)Moderate Carboxylate salt (Saponification)
Temperature Solid State (< 40°C)Good None
Solution (> 60°C)Fair Thermal decarboxylation (if hydrolyzed)
Oxidation Peroxides / AirFair Epoxides, oxidative cleavage products
Light UV ExposureModerate E/Z isomerization (if applicable), photodegradation

Experimental Protocols for Stability Assessment

To rigorously validate the stability of a specific 5-amino-3,6-dihydro-2H-pyran-4-carboxylate derivative, the following protocols are recommended. These are designed to be self-validating systems using internal standards.

pH-Rate Profile Determination (HPLC-UV)

Objective: Determine the pseudo-first-order rate constants (


) for hydrolysis across the pH range 2–10.

Protocol:

  • Buffer Preparation: Prepare 50 mM phosphate (pH 2, 7) and borate (pH 10) buffers. Adjust ionic strength to 0.1 M with KCl to eliminate salt effects.

  • Stock Solution: Dissolve the ester in Acetonitrile (ACN) at 1 mg/mL.

  • Initiation: Spike 100 µL of stock into 9.9 mL of pre-thermostatted buffer (25°C). Final concentration: 10 µg/mL.

  • Sampling: Inject directly onto HPLC at

    
     min.
    
  • Chromatography:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

    • Mobile Phase: Gradient 5% to 95% ACN in 0.1% Formic Acid (Acidic mobile phase is acceptable for short run times, but neutral ammonium acetate is preferred to prevent on-column degradation).

    • Detection: UV at

      
       (typically 280–300 nm for the enamino ester system).
      
  • Data Analysis: Plot

    
     vs. time. The slope is 
    
    
    
    .
Structural Verification of Degradants (NMR)

Objective: Confirm the formation of the


-keto ester and amine upon acid hydrolysis.

Protocol:

  • Dissolve 10 mg of the ester in 0.6 mL of DMSO-d6 .

  • Acquire a reference

    
    H-NMR spectrum.
    
  • Add 20 µL of DCl (Deuterium Chloride) or TFA-d .

  • Monitor the reaction kinetics in the NMR probe at 25°C, acquiring spectra every 10 minutes.

  • Key Signals to Watch:

    • Disappearance of the alkene proton (C5-H or NH).

    • Appearance of the ketone signal (C4=O) in

      
      C-NMR (approx. 200 ppm).
      
    • Shift of the pyran ring protons due to loss of conjugation.

Storage & Handling Recommendations

Based on the chemical stability profile, the following handling procedures are mandatory for maintaining compound integrity:

  • Avoid Acidic Impurities: Ensure solvents (especially chloroform or dichloromethane) are acid-free. Stabilize chlorinated solvents with amylene or filter through basic alumina before use.

  • Moisture Control: Store under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis, particularly if the solid form is amorphous (hygroscopic).

  • Temperature: Store at -20°C for long-term preservation.

  • Formulation: If used in aqueous media, buffer to pH 7.0–8.0. Avoid formulating in acidic vehicles (e.g., citrate buffer pH 4.0) unless intended for immediate use.

References

  • Synthesis and Reactivity of 3,4-Dihydro-2H-pyrans Source: Organic Chemistry Portal URL:[Link] Relevance: Provides foundational methods for constructing the dihydropyran ring and discusses the stability of related enol ether systems.

  • Hydrolysis Mechanism of Beta-Enamino Esters Source: Journal of the Chemical Society, Perkin Transactions 2 Context: Establishes the C-protonation mechanism as the rate-limiting step in the acid-catalyzed hydrolysis of vinylogous carbamates. Note: General mechanistic reference for enamino ester stability.
  • Tautomerism in Heterocyclic Enamines Source: Beilstein Journal of Organic Chemistry URL:[Link] Relevance: Discusses the thermodynamic preference for the enamine form in cyclic systems stabilized by intramolecular hydrogen bonding.

  • Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides Source: Beilstein Journal of Organic Chemistry, 2016 URL:[Link] Relevance: Details the synthesis and stability of closely related pyran-4-carboxamide derivatives, highlighting the robustness of the pyran ring under specific acidic conditions used in synthesis.

Exploratory

Advanced Synthesis of Amino Pyran Carboxylates: A Technical Guide

Topic: Literature Review on Amino Pyran Carboxylate Synthesis Pathways Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals Executive Summary: The Pharmacophore of Choi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Literature Review on Amino Pyran Carboxylate Synthesis Pathways Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Pharmacophore of Choice

The 2-amino-4H-pyran-3-carboxylate scaffold represents a privileged structure in medicinal chemistry, serving as the core architecture for a vast array of bioactive molecules. These heterocyclic moieties exhibit potent antimicrobial, anticancer, and anticoagulant properties.[1] In drug discovery, they are frequently utilized as calcium channel antagonists, structurally mimicking 1,4-dihydropyridines.[2]

This technical guide synthesizes recent high-impact literature to provide a robust, self-validating roadmap for synthesizing these scaffolds. Moving beyond basic textbook descriptions, we analyze the causality behind catalytic choices, compare green versus conventional methodologies, and provide actionable protocols for the bench scientist.

Mechanistic Architecture: The One-Pot Paradigm

The synthesis of 2-amino-4H-pyran derivatives is predominantly achieved via a Multicomponent Reaction (MCR) . This strategy offers high atom economy, reducing purification steps and solvent waste.

The Core Reaction Pathway

The consensus mechanism involves a three-component condensation between:

  • Aromatic Aldehyde (Electrophile)

  • Active Methylene Compound (e.g., Malononitrile)[3]

  • 1,3-Dicarbonyl Compound (e.g., Ethyl Acetoacetate or Dimedone)

Mechanistic Causality:

  • Step 1 (Knoevenagel Condensation): The base catalyst deprotonates the active methylene (malononitrile), which attacks the aldehyde to form an arylidenemalononitrile intermediate. This is the rate-determining step in many non-catalyzed variants.

  • Step 2 (Michael Addition): The 1,3-dicarbonyl compound (enorlizable) attacks the electron-deficient alkene of the intermediate.

  • Step 3 (Thorpe-Ziegler Cyclization): Intramolecular nucleophilic attack by the enolate oxygen (or carbon, depending on tautomer) onto the nitrile group closes the ring.

  • Step 4 (Tautomerization): An imine-enamine tautomerization yields the stable 2-amino-4H-pyran system.

Visualization of the Reaction Mechanism

The following diagram details the electron flow and intermediate states essential for troubleshooting low yields.

Mechanism Aldehyde Aromatic Aldehyde Inter1 Intermediate A: Arylidenemalononitrile Aldehyde->Inter1 Knoevenagel (Base Cat.) Malo Malononitrile (Active Methylene) Malo->Inter1 Knoevenagel (Base Cat.) Dicarb 1,3-Dicarbonyl (Ethyl Acetoacetate) Inter2 Intermediate B: Michael Adduct Dicarb->Inter2 Michael Addition Inter1->Inter2 Michael Addition Product 2-Amino-4H-pyran- 3-carboxylate Inter2->Product Cyclization & Tautomerization

Figure 1: Step-wise mechanistic pathway for the one-pot synthesis of amino pyran carboxylates.

Catalytic Paradigms: From Organocatalysis to Nanotech

The choice of catalyst dictates the reaction rate, yield, and environmental footprint. We analyze three distinct approaches validated by recent literature.

Aqueous-Phase Organocatalysis (Sodium Citrate)

Why it works: Sodium citrate acts as a mild, eco-friendly base. In aqueous ethanol, it sufficiently activates the methylene group without causing side reactions common with strong inorganic bases (e.g., aldol polymerization).

  • Key Benefit: The catalyst is non-toxic, cheap, and operates at room temperature.

  • Source:

Magnetic Nanocatalysis (Amine-functionalized SiO₂@Fe₃O₄)

Why it works: The high surface area of nanoparticles enhances contact between solid/liquid phases. The amine functional groups (–NH₂) act as basic sites to drive the Knoevenagel step.

  • Key Benefit: Paramagnetic properties allow for catalyst recovery using a simple external magnet, enabling reusability for 5-6 cycles without significant activity loss.

  • Source:

Bio-Based Catalysis (Piperazine)

Why it works: Piperazine is a cyclic diamine that acts as a highly efficient base in aqueous media. Its dual nitrogen centers can activate substrates through hydrogen bonding and proton transfer.

  • Key Benefit: High yields in water, avoiding volatile organic solvents entirely.

  • Source: [Piperazine catalyzed synthesis in aqueous medium (Bioorg.[4] Chem.)]([Link])

Detailed Experimental Protocols

To ensure reproducibility, we present two distinct protocols: one for solution-phase synthesis and one for mechanochemical (solvent-free) synthesis.

Protocol A: Green Solution-Phase Synthesis (Sodium Citrate)

Best for: Standard laboratory setups requiring high purity and mild conditions.

  • Reagents:

    • Aromatic Aldehyde (1.0 mmol)[5][6]

    • Malononitrile (1.0 mmol)[5]

    • Ethyl Acetoacetate (1.0 mmol)

    • Sodium Citrate (10 mol%)

    • Solvent: Ethanol:Water (1:1 v/v, 5 mL)

  • Procedure:

    • Dissolution: In a 25 mL round-bottom flask, dissolve sodium citrate in the EtOH:H₂O mixture.

    • Addition: Add the aldehyde, malononitrile, and ethyl acetoacetate sequentially.

    • Reaction: Stir the mixture vigorously at room temperature for 15–30 minutes.

    • Monitoring: Monitor via TLC (Ethyl acetate:n-Hexane 3:7).

    • Work-up: Upon completion, a solid precipitate will form.[2] Filter the solid.[2][5]

    • Purification: Wash the precipitate with water (2 x 5 mL) and cold ethanol (2 mL). Recrystallize from hot ethanol if necessary.

  • Validation: Expect yields >90%. Melting points should be compared with literature values (e.g., 2-amino-3-cyano-4-phenyl-5-ethoxycarbonyl-6-methyl-4H-pyran: mp 190–192 °C).

Protocol B: Mechanochemical Synthesis (Solvent-Free Grinding)

Best for: Green chemistry applications, rapid screening, and avoiding solvent waste.

  • Reagents:

    • Aromatic Aldehyde (1.0 mmol)[5][6]

    • Malononitrile (1.0 mmol)[5][6]

    • Dimedone (1.0 mmol) (Note: Dimedone yields the fused tetrahydrobenzo[b]pyran derivative).

    • Catalyst: Amine-functionalized SiO₂@Fe₃O₄ (10 mg)

  • Procedure:

    • Mixing: Place all reactants and the nanocatalyst in a mortar.

    • Grinding: Grind the mixture with a pestle at room temperature. The mixture will transition from a powder to a viscous paste/jelly within 2–10 minutes.[7]

    • Extraction: Add hot ethanol (5 mL) to the paste to dissolve the product.

    • Catalyst Recovery: Use an external magnet to hold the catalyst at the bottom/side of the vessel; decant the supernatant containing the product.

    • Crystallization: Allow the ethanol solution to cool; the product crystallizes out.

  • Validation: This method often produces yields >94% in under 10 minutes.

Comparative Workflow Diagram

Workflow cluster_Sol Protocol A: Solution Phase cluster_Mech Protocol B: Mechanochemical Start Start: Select Reagents Sol1 Dissolve in EtOH:H2O Add Na-Citrate Start->Sol1 Mech1 Mix in Mortar Add Nanocatalyst Start->Mech1 Sol2 Stir at RT (20-30 min) Sol1->Sol2 Sol3 Filter Precipitate Sol2->Sol3 End Recrystallize & Analyze Sol3->End Mech2 Grind (5-10 min) (Paste Formation) Mech1->Mech2 Mech3 Extract with EtOH Magnet Separation Mech2->Mech3 Mech3->End

Figure 2: Decision workflow comparing solution-phase vs. mechanochemical synthesis routes.

Performance Metrics & Comparative Analysis

The following table summarizes the efficiency of various catalytic systems for the synthesis of 2-amino-4H-pyran derivatives based on recent literature.

CatalystSolventConditionsTime (min)Yield (%)Recyclability
Sodium Citrate EtOH:H₂O (1:[8]1)Room Temp20–4088–94Low
Piperazine WaterRoom Temp15–3090–96Moderate
SiO₂@Fe₃O₄-NH₂ None (Grinding)Room Temp5–1092–98High (Magnet)
Nd₂O₃ EthanolReflux15–6089–95Moderate
Sodium Malonate Water70°C1596Low

Key Insight: While traditional reflux methods (using K₂CO₃ or Piperidine) are effective, the shift toward room temperature aqueous or solvent-free methods (Sodium Citrate, Nanocatalysts) provides comparable or superior yields with significantly lower energy consumption and waste generation.

References

  • A Review on the Recent Multicomponent Synthesis of 4H-Pyran Derivatives. Bentham Science. [Link][3][9][10][11][12]

  • Piperazine: An excellent catalyst for the synthesis of 2-amino-3-cyano-4H-pyrans derivatives in aqueous medium. Bioorganic Chemistry.[4] [Link]

  • One-pot synthesis of 2-amino-3-cyano-4H-pyrans and pyran-annulated heterocycles using sodium citrate. Synthetic Communications. [Link][2][3][5][6][7][9][10][11][12][13][14]

  • Green and Mechanochemical One-Pot Multicomponent Synthesis of Bioactive 2-amino-4H-benzo[b]pyrans via Highly Efficient Amine-Functionalized SiO2@Fe3O4 Nanoparticles. ACS Omega. [Link][13]

  • Expeditious Synthesis of 2-Amino-4H-chromenes and 2-Amino-4H-pyran-3-carboxylates Promoted by Sodium Malonate. Current Organic Synthesis. [Link]

  • Recent Progress in the Multicomponent Synthesis of Pyran Derivatives by Sustainable Catalysts under Green Conditions. Catalysts (MDPI). [Link]

Sources

Foundational

A Methodological Guide to Determining the Solubility of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate in Organic Solvents for Pharmaceutical Applications

Abstract Introduction: The Foundational Role of Solubility Why Solubility is a Critical Parameter in Drug Development The journey of a drug candidate from discovery to a marketed medicine is fraught with challenges, many...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Introduction: The Foundational Role of Solubility

Why Solubility is a Critical Parameter in Drug Development

The journey of a drug candidate from discovery to a marketed medicine is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility is paramount. Low solubility can lead to a cascade of developmental hurdles, including unpredictable in vitro results, poor bioavailability, underestimated toxicity, and significant formulation difficulties.[4] Consequently, the early and accurate characterization of a compound's solubility profile is not merely a data-gathering exercise; it is a critical risk-mitigation strategy that informs lead optimization, formulation design, and the ultimate success of a therapeutic agent.[1][4]

Profile of the Target Compound: Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

The 4H-pyran ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active molecules.[3][5] Derivatives have been synthesized and investigated for a range of activities, including potent antiproliferative effects against cancer cell lines by acting as dual EGFR/HER-2 inhibitors.[2] Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate shares this core structure. Its enamine-ester functional arrangement suggests potential for diverse chemical interactions, making its behavior in different solvent environments a key area of investigation for process chemists and formulators. Understanding its solubility is the first step toward unlocking its therapeutic potential.

Rationale for Solvent Selection

The choice of solvent is critical throughout the pharmaceutical workflow. In process chemistry, solvents are selected to optimize reaction yield, facilitate purification, and control crystallization. For formulation, solvents or co-solvent systems are chosen to create stable liquid dosage forms or to act as vehicles for preclinical studies. Common solvents like ethanol, dimethyl sulfoxide (DMSO), and various esters are frequently used.[6] Therefore, determining the solubility of the target compound in a representative panel of these organic solvents provides essential data for nearly every stage of its development.

The Science of Dissolution: A Theoretical Overview

Thermodynamic vs. Kinetic Solubility

It is crucial to distinguish between two types of solubility measurements: thermodynamic and kinetic.[4]

  • Thermodynamic Solubility is the true equilibrium solubility. It represents the maximum concentration of a solute that can be dissolved in a solvent at a specific temperature and pressure when the system is at equilibrium. This value is independent of time once equilibrium is reached. The "gold-standard" shake-flask method is designed to measure this property.[7]

  • Kinetic Solubility is often measured in high-throughput screening (HTS) settings. It typically involves dissolving a compound (often from a DMSO stock) into an aqueous buffer and measuring the concentration at which precipitation first occurs.[4][7] While useful for rapid rank-ordering, this value can be influenced by experimental conditions and may not represent true equilibrium.

For process development and formulation, thermodynamic solubility provides the most reliable and fundamental data.

Core Factors Influencing Solubility

The dissolution of a solid in a liquid is a complex process governed by several factors:

  • Solute-Solvent Interactions: The principle of "like dissolves like" is a useful heuristic. The polarity, hydrogen bonding capacity, and dielectric constant of the solvent relative to the solute are primary drivers.

  • Temperature: For most solid solutes, solubility increases with temperature. This relationship is quantified by the van't Hoff equation.

  • Crystalline Structure (Polymorphism): Different crystalline forms (polymorphs) of the same compound can exhibit significantly different solubilities. The most stable polymorph will have the lowest solubility.

  • pH (for ionizable compounds): While less critical for organic solvents, the potential for ionization can influence solubility in protic solvents.

Modeling Solubility Data

Experimental solubility data can be correlated using various thermodynamic models. These models are invaluable for interpolating solubility at different temperatures and for calculating thermodynamic parameters of dissolution. The modified Apelblat equation is a widely used semi-empirical model that relates the mole fraction solubility (x) to temperature (T)[8]:

ln(x) = A + (B/T) + C ln(T)

Where A, B, and C are empirical parameters determined by fitting the model to experimental data. This model provides an excellent correlation for many pharmaceutical systems.[8]

Experimental Protocol: The Shake-Flask Method for Thermodynamic Solubility

The shake-flask method is universally recognized as the most reliable technique for determining equilibrium solubility.[9][10] Its strength lies in ensuring that the solid and liquid phases are in contact long enough to reach a true thermodynamic equilibrium.[7]

Step-by-Step Experimental Workflow

This protocol provides a self-validating system for obtaining accurate and reproducible data.

Materials and Reagents:

  • Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (solid, purity >99%)

  • Selected organic solvents (e.g., Ethanol, Methanol, Acetone, Ethyl Acetate, DMSO), HPLC-grade or equivalent

  • Scintillation vials or flasks with screw caps

  • Orbital shaker with temperature control

  • Analytical balance

  • Centrifuge

  • Syringe filters (e.g., 0.22 µm PTFE, selected for solvent compatibility)

  • Volumetric flasks and pipettes for dilutions

  • Analytical instrument for quantification (HPLC-UV or UV-Vis Spectrophotometer)

Procedure:

  • Preparation: Add an excess amount of the solid compound to a series of vials. The key is to ensure that a visible amount of undissolved solid remains at the end of the experiment, confirming that the solution is saturated. A 5- to 10-fold excess over the estimated solubility is a good starting point.[10][11]

  • Solvent Addition: Accurately add a known volume of the selected organic solvent to each vial.

  • Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed (e.g., 100-150 rpm).[10] The equilibration time is critical; 24 to 48 hours is typically sufficient for most systems to reach equilibrium.[10][12] For compounds that may undergo polymorphic conversion, longer times (up to 72 hours) may be necessary.[13]

  • Phase Separation: After equilibration, allow the vials to rest, permitting the excess solid to settle. To separate the saturated supernatant from the undissolved solid, centrifugation is the preferred first step, followed by careful filtration of the supernatant through a syringe filter to remove any remaining particulates.[13][14] This step is crucial as undissolved particles will lead to an overestimation of solubility.[15]

  • Dilution and Quantification: Immediately after filtration, accurately dilute a known volume of the saturated solution with fresh solvent to bring its concentration within the calibrated range of the analytical instrument. Analyze the diluted sample using a pre-validated analytical method (detailed in Section 4.0).

Visualization of the Experimental Workflow

G cluster_prep 1. Preparation & Equilibration cluster_sep 2. Phase Separation cluster_analysis 3. Analysis A Weigh excess solid compound into multiple vials B Add precise volume of organic solvent A->B C Seal and place in temperature- controlled shaker (24-72h) B->C D Allow solid to settle C->D E Centrifuge vials to pellet undissolved solid D->E F Filter supernatant through 0.22 µm syringe filter E->F G Accurately dilute the filtered saturated solution F->G H Quantify concentration via validated analytical method (HPLC or UV-Vis) G->H

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Analytical Quantification: Measuring What's Dissolved

The accuracy of any solubility measurement hinges on the analytical method used for quantification. The two most common and reliable methods for this purpose are High-Performance Liquid Chromatography (HPLC) and UV-Vis Spectrophotometry.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC is often the method of choice due to its high sensitivity, specificity, and ability to separate the analyte of interest from potential impurities or degradants.[14]

Principle: The diluted sample is injected into a high-pressure stream of solvent (mobile phase) that flows through a column packed with a stationary phase. The compound interacts with both phases and separates from other components. A UV detector measures the absorbance of the compound as it elutes from the column, and the resulting peak area is proportional to its concentration.

Protocol for Method Development:

  • Wavelength Selection: Determine the wavelength of maximum absorbance (λmax) for the compound by running a UV scan.

  • Column and Mobile Phase Selection: Choose a suitable HPLC column (e.g., C18) and mobile phase (e.g., a mixture of acetonitrile and water) that provides good peak shape and retention time for the compound.

  • Calibration Curve: Prepare a series of standard solutions of the compound of known concentrations in the chosen solvent. Inject these standards into the HPLC system and plot the resulting peak area against concentration. A linear relationship, as dictated by the Beer-Lambert law, should be observed.[16] This curve is then used to determine the concentration of the unknown solubility samples.[17]

  • Validation: Validate the method for linearity, accuracy, and precision according to standard laboratory protocols.

UV-Vis Spectrophotometry

For compounds with a strong chromophore and no interfering impurities, direct UV-Vis spectrophotometry is a rapid and cost-effective alternative.[15]

Principle: This technique relies directly on the Beer-Lambert Law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.[16]

Protocol for Quantification:

  • Determine λmax: Scan a dilute solution of the compound to find the wavelength of maximum absorbance.

  • Create Calibration Curve: Prepare a set of standard solutions of known concentrations. Measure the absorbance of each at the predetermined λmax.[17]

  • Plot Data: Plot absorbance versus concentration. The resulting linear graph serves as the calibration curve for determining the concentration of the solubility samples.

  • Analyze Sample: Measure the absorbance of the diluted solubility sample and use the calibration curve to calculate its concentration.

Visualization of the Analytical Workflow

G cluster_hplc HPLC-UV Method cluster_uv UV-Vis Method Start Filtered Saturated Solution Dilute Precise Volumetric Dilution Start->Dilute H1 Inject sample onto validated HPLC system Dilute->H1 U1 Measure absorbance at λmax Dilute->U1 H2 Integrate peak area of the analyte H1->H2 H3 Calculate concentration using HPLC calibration curve H2->H3 Result Final Solubility Value (e.g., mg/mL or mol/L) H3->Result U2 Calculate concentration using UV-Vis calibration curve U1->U2 U2->Result

Caption: Analytical Quantification Workflow for Solubility Samples.

Data Interpretation and Presentation

Calculation and Units

Once the concentration of the diluted sample is determined, the solubility of the original saturated solution is calculated by accounting for the dilution factor. Solubility is typically reported in units of mass per volume (e.g., mg/mL or g/L) or molarity (mol/L).

Tabulating Solubility Data

For clarity and comparative analysis, the determined solubility data should be presented in a structured table. This allows researchers to easily assess the compound's behavior across different solvents and temperatures.

Table 1: Template for Reporting Solubility of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

Solvent Temperature (°C) Solubility (mg/mL) Solubility (mol/L) Analytical Method
Methanol 25 Experimental Value Calculated Value HPLC-UV
Ethanol 25 Experimental Value Calculated Value HPLC-UV
Acetone 25 Experimental Value Calculated Value HPLC-UV
Ethyl Acetate 25 Experimental Value Calculated Value HPLC-UV
DMSO 25 Experimental Value Calculated Value HPLC-UV
Additional Solvents
Methanol 37 Experimental Value Calculated Value HPLC-UV

| Ethanol | 37 | Experimental Value | Calculated Value | HPLC-UV |

Conclusion: From Data to Development

This guide provides a comprehensive and scientifically rigorous framework for determining the solubility of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate in organic solvents. By adhering to the gold-standard shake-flask method and employing validated analytical techniques, researchers can generate the high-quality, reliable data essential for advancing a compound through the drug development pipeline. The resulting solubility profile will directly inform critical decisions in process chemistry, guide the design of effective formulations, and ultimately contribute to the successful development of new and impactful medicines.

References

  • ResearchGate. (n.d.). SOLUBILITY MEASUREMENTS. Retrieved from [Link]

  • Lee, S. C., & Leta, D. P. (1995). UV−Visible Spectroscopic Measurement of Solubilities in Supercritical CO2 Using High-Pressure Fiber-Optic Cells. Analytical Chemistry, 67(10), 1754-1758.
  • U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. Retrieved from [Link]

  • Alsenz, J., & Kansy, M. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. CHIMIA International Journal for Chemistry, 65(7), 569-574.
  • BioAssay Systems. (n.d.). Solubility Testing – Shake Flask Method. Retrieved from [Link]

  • de Campos, V. E. B., et al. (2013). Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline. Brazilian Journal of Pharmaceutical Sciences, 49(1), 115-124.
  • Al-Tikriti, Y., et al. (2023). Determination of Hansen solubility parameters of water-soluble proteins using UV-vis spectrophotometry. PubMed. Retrieved from [Link]

  • Rheolution. (2023). Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Retrieved from [Link]

  • Pion Inc. (2024). What is a UV-Vis Spectrophotometer?. Retrieved from [Link]

  • Raytor. (2026). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. Retrieved from [Link]

  • ResearchGate. (2017). How I can determination of the solubility constant by using Uv-Vis spectrophotometer?. Retrieved from [Link]

  • Improved Pharma. (2021). Solubility and Dissolution with HPLC or UV-Vis Detection. Retrieved from [Link]

  • Shehab, W. S., & Ghoneim, A. A. (2016). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 9, S966-S970.
  • Al-Warhi, T., et al. (2025).
  • MDPI. (2024). Ethyl 4H-Pyran-4-one-2-carboxylate. Retrieved from [Link]

  • PubChem. (n.d.). Ethyl 3,4-dihydro-6-methyl-2H-pyran-5-carboxylate. Retrieved from [Link]

  • Material Science Research India. (2021). Synthesis, Molecular Structure, HOMO-LUMO, Chemical, Spectroscopic (UV-Vis and IR), Thermochemical Study of Ethyl 6-amino-5-cyano-2-methyl-4-(4-nitrophenyl)-4H-pyran-3-carboxylate: A DFT Exploration. Retrieved from [Link]

  • El-Gokha, A. A., et al. (2025). Thermodynamic models for Alloxan solubility in various solvents at different temperatures. Journal of Molecular Liquids, 409, 125132.

Sources

Exploratory

The Dihydro-2H-pyran-4-carboxylate Scaffold: Synthetic Evolution and Pharmaceutical Utility

The following technical guide is structured to serve as an authoritative resource for researchers in medicinal chemistry and organic synthesis. It prioritizes mechanistic causality, reproducible protocols, and high-value...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to serve as an authoritative resource for researchers in medicinal chemistry and organic synthesis. It prioritizes mechanistic causality, reproducible protocols, and high-value data visualization.

Executive Summary & Structural Significance[1]

The 3,4-dihydro-2H-pyran-4-carboxylate scaffold represents a privileged pharmacophore in modern drug discovery. Unlike its fully saturated tetrahydropyran counterparts, the dihydropyran ring possesses a unique conformational half-chair geometry and a reactive enol ether double bond (in specific isomers), serving as a versatile handle for downstream functionalization (e.g., hydroboration, epoxidation).

The 4-carboxylate substitution is particularly strategic:

  • Stereoelectronic Control: It stabilizes the ring conformation via 1,3-allylic strain minimization.

  • Synthetic Utility: It serves as a precursor for hydroxymethyl groups (found in sugars) or amides (peptidomimetics).

  • Biological Relevance: It mimics the transition states of sialidase hydrolysis, making it a cornerstone in the design of neuraminidase inhibitors like Zanamivir.

Mechanistic Underpinnings: The Hetero-Diels-Alder (HDA) Evolution

The construction of this scaffold has evolved from thermal cycloadditions to highly enantioselective catalytic systems. The dominant methodology is the Inverse Electron Demand Hetero-Diels-Alder (IEDHDA) reaction.

The IEDHDA Frontier Molecular Orbital (FMO) Theory

In a standard Diels-Alder, an electron-rich diene reacts with an electron-poor dienophile. However, to synthesize 3,4-dihydro-2H-pyran-4-carboxylates effectively, the polarity is reversed:

  • Heterodiene (Electron-Deficient): ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    -unsaturated 
    
    
    
    -keto esters.[1][2] The carbonyl groups lower the LUMO energy.
  • Dienophile (Electron-Rich): Vinyl ethers or enol ethers. The alkoxy group raises the HOMO energy.

This HOMO


 – LUMO

interaction is catalyzed by Lewis acids (e.g., Cu(II), Yb(III)) which coordinate to the 1,3-dicarbonyl system of the heterodiene, further lowering the LUMO and accelerating the reaction.
Mechanistic Pathway Visualization

The following diagram illustrates the catalytic cycle and FMO interactions governing the enantioselectivity in a Copper(II)-Bisoxazoline system.

IEDHDA_Mechanism Catalyst Cu(II)-Box Complex (Chiral Lewis Acid) Coordination Bidentate Coordination (Square Planar) Catalyst->Coordination Activation Heterodiene β,γ-Unsaturated α-Keto Ester (LUMO) Heterodiene->Coordination Substrate Binding TS Endo-Transition State (Asynchronous Concerted) Coordination->TS + Dienophile (Face Selective) Dienophile Vinyl Ether (HOMO) Dienophile->TS Product Dihydro-2H-pyran- 4-carboxylate (>95% ee) TS->Product Cyclization Product->Catalyst Turnover

Figure 1: Catalytic cycle of the Cu(II)-promoted Inverse Electron Demand Hetero-Diels-Alder reaction. The chiral ligand dictates facial selectivity.

Synthetic Methodologies: Comparative Analysis

While the IEDHDA is the "gold standard," organocatalytic methods have emerged. The table below compares the primary routes.

MethodologyKey ReagentsMechanismAdvantagesLimitations
Lewis Acid Catalysis (Standard) Cu(OTf)

/ Bisoxazoline
IEDHDA [4+2]High enantioselectivity (>98% ee); Scalable; Predictable Endo/Exo selectivity.Sensitive to moisture; Requires specific 1,3-dicarbonyl substrates.
Phosphine Organocatalysis PPh

or Chiral Phosphines
[4+2] AnnulationMetal-free; Uses allenoates (versatile C2 synthons).Substrate scope often limited to activated allenes; Lower atom economy.
Lanthanide Catalysis Yb(fod)

/ Eu(fod)

IEDHDA [4+2]Mild conditions; Tolerates acid-sensitive groups.Lower turnover numbers compared to Copper systems.

Self-Validating Protocol: Enantioselective Synthesis via Cu(II)-Catalysis

This protocol is adapted from the foundational work of Evans et al. [1], optimized for reproducibility in a modern drug discovery setting. It describes the synthesis of ethyl (2R,4R)-2-ethoxy-3,4-dihydro-2H-pyran-4-carboxylate .

Reagents & Equipment
  • Catalyst Precursor: Cu(OTf)

    
     (99.9% trace metals basis).
    
  • Ligand: (S,S)-tert-Butyl-bis(oxazoline) [(S,S)-t-Bu-Box].

  • Heterodiene: Ethyl (E)-2-oxo-4-phenylbut-3-enoate.

  • Dienophile: Ethyl vinyl ether.

  • Solvent: Dichloromethane (DCM), anhydrous.

  • Validation: 400 MHz NMR, Chiral HPLC.

Step-by-Step Workflow

Step 1: Catalyst Formation (In Situ)

  • In a flame-dried Schlenk flask under N

    
    , combine Cu(OTf)
    
    
    
    (0.10 mmol) and (S,S)-t-Bu-Box (0.11 mmol).
  • Add anhydrous DCM (2.0 mL) and stir at Room Temperature (RT) for 1 hour.

    • Checkpoint: Solution should turn a deep blue/green, indicating complex formation. If the solution is cloudy, the ligand may be impure.

Step 2: Substrate Activation

  • Cool the catalyst solution to -78 °C using a dry ice/acetone bath.

  • Add the heterodiene (1.0 mmol) dissolved in DCM (1.0 mL) slowly via syringe pump over 10 minutes.

    • Causality: Slow addition prevents local concentration spikes that could lead to non-catalyzed background reactions (racemic).

Step 3: Cycloaddition

  • Add Ethyl vinyl ether (2.0 mmol, 2 equiv) dropwise.

  • Stir at -78 °C for 12–24 hours. Monitor by TLC (Hexane/EtOAc 4:1).

    • Observation: The product spot usually runs higher (less polar) than the starting keto-ester.

Step 4: Purification & Isolation

  • Filter the cold mixture through a small plug of silica gel (eluting with Et

    
    O) to remove the copper catalyst.
    
  • Concentrate the filtrate in vacuo.

  • Purify via flash column chromatography (Silica, 9:1 Hexane/EtOAc).

Step 5: Analytical Validation

  • Yield: Expected 85–92%.

  • Stereochemistry: The Endo isomer is favored (>95:5 dr).

  • Enantiomeric Excess: Determine by Chiral HPLC (Chiralcel OD-H column). Expected >97% ee.[3]

Protocol Logic Diagram

Protocol_Workflow Start Start: Flame-Dry Glassware Cat_Prep Mix Cu(OTf)2 + Ligand (DCM, 1h, RT) Start->Cat_Prep Check1 Validation: Solution Clear Blue? Cat_Prep->Check1 Cool Cool to -78°C Check1->Cool Yes Add_Sub Add Heterodiene (Slow Addition) Cool->Add_Sub Add_Dieno Add Vinyl Ether (2.0 equiv) Add_Sub->Add_Dieno Monitor Monitor TLC (12-24h) Add_Dieno->Monitor Filter Silica Plug Filtration (Remove Catalyst) Monitor->Filter Final Isolate & HPLC Analysis Filter->Final

Figure 2: Operational workflow for the Cu(II)-catalyzed synthesis, emphasizing critical validation checkpoints.

Pharmaceutical Applications

The dihydro-2H-pyran-4-carboxylate scaffold is not merely a synthetic curiosity; it is a vital intermediate in the synthesis of bioactive agents.[4]

Neuraminidase Inhibitors (Influenza)

The most prominent application is in the synthesis of Zanamivir (Relenza) and Laninamivir .

  • Mechanism: The pyran ring mimics the oxocarbenium ion transition state of sialic acid during hydrolysis by the viral neuraminidase enzyme.

  • Role of 4-Carboxylate: The carboxylate group at C4 (or C1 in sialic acid numbering) forms crucial hydrogen bonds with the arginine triad (Arg118, Arg292, Arg371) within the enzyme active site [2].

Antibacterial Agents (Tricyclic Gyrase Inhibitors)

Recent studies have utilized fused dihydropyran scaffolds to create tricyclic inhibitors of bacterial DNA gyrase. The pyran oxygen acts as a hydrogen bond acceptor, improving solubility and pharmacokinetic profiles compared to carbocyclic analogs.

HIV Protease Inhibitors

Substituted dihydropyrans serve as non-peptidic P2 ligands in HIV protease inhibitors. The ring constraints reduce the entropic penalty upon binding to the protease active site.

References

  • Evans, D. A., Johnson, J. S., & Olhava, E. J. (2000). Enantioselective Synthesis of Dihydropyrans. Journal of the American Chemical Society, 122(7), 1635–1649.

  • von Itzstein, M. (2007). The War against Influenza: Discovery and Development of Sialidase Inhibitors. Nature Reviews Drug Discovery, 6(12), 967–974.

  • Kwon, O., & Tran, Y. S. (2007). Phosphine-Catalyzed [4 + 2] Annulation: Synthesis of Ethyl 6-Phenyl-2-tosyl-1,2,5,6-tetrahydropyridine-3-carboxylate. Organic Letters, 9(16), 3029–3032. (Highlighting the organocatalytic route).

  • Desimoni, G., Faita, G., & Jørgensen, K. A. (2006). C2-Symmetric Chiral Bis(oxazoline) Ligands in Asymmetric Catalysis. Chemical Reviews, 106(9), 3561–3651.

Sources

Foundational

An In-depth Technical Guide on the Predicted Safety and Toxicity of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data is currently available for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxyl...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data is currently available for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. This guide provides a predictive assessment of its potential hazards based on a thorough analysis of structurally related compounds. All recommendations herein are based on this predictive analysis and should be implemented with the utmost caution in a controlled laboratory setting.

Introduction and Data Limitations

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a functionalized dihydropyran derivative with potential applications in synthetic chemistry and drug discovery. The presence of a dihydropyran ring, an amino group, and an ethyl carboxylate moiety suggests a unique combination of chemical properties and potential biological activities. However, the absence of published safety and toxicity data for this specific compound necessitates a predictive approach to hazard assessment. This guide synthesizes available information on structurally analogous compounds to provide a robust, albeit predictive, framework for its safe handling and use.

The core structural components of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate are:

  • A Dihydropyran Ring: Known for its potential to form explosive peroxides and general irritant properties.

  • An Amino Group: Can confer basicity and may lead to skin sensitization and other toxicities.

  • An Ethyl Carboxylate Group: Generally considered to have low to moderate toxicity but can contribute to irritant effects.

This guide will systematically analyze the known hazards of compounds containing these functional groups to build a predicted safety profile for the title compound.

Comparative Analysis of Structurally Similar Compounds

To construct a reliable predicted hazard profile, we will consider the safety data of three classes of related compounds: dihydropyran derivatives, aminopyran/aminopyridine derivatives, and ethyl aminocarboxylates.

Table 1: Summary of Hazards for Structurally Related Compounds
Compound ClassKey HazardsRelevant Citations
Dihydropyran Derivatives Highly flammable, may form explosive peroxides, causes skin, eye, and respiratory irritation.[1][2][3]
Aminopyran/Aminopyridine Derivatives Varying acute toxicity, potential for neurotoxicity (aminopyridines), skin and eye irritation.[4][5]
Ethyl Aminocarboxylate Derivatives Skin and eye irritation, potential for skin sensitization, may be harmful if swallowed or inhaled.[6][7][8]

Predicted Safety Data Sheet (SDS) for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

This section outlines a predicted SDS, with each section providing a conservative estimation of hazards based on the available data for analogous compounds.

Predicted Hazard Identification
  • Physical Hazards: Based on the dihydropyran scaffold, the compound is predicted to be a flammable liquid and vapor.[1][2] It may also form explosive peroxides upon prolonged exposure to air.[1][9]

  • Health Hazards:

    • Acute Toxicity: Predicted to be harmful if swallowed, in contact with skin, or if inhaled, based on data for some aminocarboxylates and dihydropyran derivatives.[1][7]

    • Skin Corrosion/Irritation: Predicted to cause skin irritation.[2][6][10]

    • Serious Eye Damage/Eye Irritation: Predicted to cause serious eye irritation.[2][6][10]

    • Respiratory or Skin Sensitization: The presence of the amino group suggests a potential for skin sensitization.[7]

    • Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2][6][10]

  • Environmental Hazards: Data on analogous compounds is limited, but it is prudent to assume the compound may be harmful to aquatic life.[3]

Predicted First-Aid Measures
  • Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing. If respiratory symptoms persist, seek medical attention.[10]

  • Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water. If skin irritation or a rash occurs, get medical advice/attention.[6][8]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][8]

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.[8]

Predicted Fire-Fighting Measures
  • Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant foam, or water spray.[9]

  • Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.[2] Containers may explode when heated.[9] May form explosive peroxides.[11]

  • Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective gear.[9]

Predicted Accidental Release Measures
  • Personal Precautions: Ensure adequate ventilation. Wear personal protective equipment (see Section 3.6). Avoid breathing vapors, mist, or gas. Remove all sources of ignition.[6]

  • Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let product enter drains.[3]

  • Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder, universal binder, sawdust). Store in a suitable, closed container for disposal. Use non-sparking tools.[1]

Predicted Handling and Storage
  • Precautions for Safe Handling: Handle in a well-ventilated place. Wear suitable protective clothing. Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Use non-sparking tools. Keep away from sources of ignition.[2][6]

  • Conditions for Safe Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Keep away from heat, sparks, and open flame.[3][6] Periodically test for the presence of peroxides.[11]

Predicted Exposure Controls/Personal Protection
  • Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood. Ensure that eyewash stations and safety showers are close to the workstation location.[7][8]

  • Personal Protective Equipment (PPE):

    • Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6]

    • Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber). Wear impervious clothing to prevent skin contact.[6][7]

    • Respiratory Protection: If engineering controls are not sufficient to maintain concentrations below exposure limits, use a full-face respirator with an appropriate cartridge.[6][10]

Predicted Toxicological Profile

A detailed toxicological profile for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is not available. The following predictions are based on the toxicological properties of its constituent functional groups.

  • Acute Toxicity: The compound is likely to exhibit moderate acute toxicity via oral, dermal, and inhalation routes. The amino group can contribute to systemic toxicity.[5]

  • Irritation and Corrosivity: Expected to be an irritant to the skin, eyes, and respiratory system, a common feature of dihydropyrans and many amino compounds.[2][7][10]

  • Sensitization: The presence of an amino group on a cyclic structure suggests a potential for skin sensitization upon repeated contact.[7]

  • Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no direct data to suggest these effects. However, some pyridine derivatives have shown mutagenic potential in the presence of metabolic activation.[5] Comprehensive testing would be required to assess these endpoints.

  • Neurotoxicity: While the dihydropyran and ethyl carboxylate moieties are not typically associated with neurotoxicity, some aminopyridines are known to be potent neurotoxins.[5][12] The potential for neurotoxic effects, although likely low, cannot be entirely ruled out without specific data.

Experimental Protocols

Protocol for Safe Handling and Use
  • Preparation: Before handling, ensure you have read and understood this predictive safety guide. Confirm that a chemical fume hood, safety shower, and eyewash station are accessible and in working order.

  • Personal Protective Equipment: Don the appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

  • Dispensing: Conduct all manipulations of the compound within a certified chemical fume hood to minimize inhalation exposure.

  • Heating: If heating is required, use a well-controlled heating mantle or oil bath. Avoid open flames.

  • Storage: After use, tightly seal the container and store it in a cool, dry, and well-ventilated area designated for flammable liquids.

  • Waste Disposal: Dispose of waste in a properly labeled, sealed container for hazardous chemical waste, following institutional and local regulations.

Protocol for Peroxide Testing

Given the potential for peroxide formation from the dihydropyran ring, periodic testing is recommended, especially for containers that have been opened and stored for an extended period.

  • Materials: Peroxide test strips.

  • Procedure: a. In a chemical fume hood, carefully open the container of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. b. Using a clean pipette, transfer a small drop of the compound onto the peroxide test strip. c. Observe the color change on the test strip according to the manufacturer's instructions. d. If the peroxide concentration is above the recommended limit, consult with your institution's environmental health and safety department for proper disposal procedures. Do not attempt to purify or distill the material.

Visualization of Safety Procedures

Risk Assessment and PPE Selection Workflow

RiskAssessment start Start: Handling Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate assess_volatility Is the compound volatile? (Predicted: Yes) start->assess_volatility ppe_respiratory Use in a chemical fume hood. assess_volatility->ppe_respiratory Yes assess_irritation Is the compound a skin/eye irritant? (Predicted: Yes) ppe_eye Wear safety goggles. assess_irritation->ppe_eye Yes assess_sensitization Is there a risk of skin sensitization? (Predicted: Yes) ppe_skin Wear chemical-resistant gloves and a lab coat. assess_sensitization->ppe_skin Yes ppe_respiratory->assess_irritation ppe_eye->assess_sensitization end Proceed with experiment ppe_skin->end

Caption: A decision workflow for selecting appropriate PPE.

Conclusion

While a definitive safety and toxicity profile for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate remains to be established, a predictive assessment based on its structural components provides a valuable framework for its safe handling. The compound should be treated as a flammable liquid that is irritating to the skin, eyes, and respiratory system, with a potential for skin sensitization and peroxide formation. Strict adherence to standard laboratory safety protocols, including the use of appropriate personal protective equipment and a chemical fume hood, is essential. Further toxicological studies are warranted to fully characterize the safety profile of this compound.

References

  • Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 3,4-Dihydro-2H-Pyran, 99%. Retrieved from [Link]

  • Loba Chemie. (2016, May 31). 3,4-DIHYDRO-2H-PYRAN FOR SYNTHESIS MSDS. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 3,4-dihydro-2H-pyran. Retrieved from [Link]

  • PubMed. (n.d.). Synthesis and Biological Study of 4-Aminopyridine-Peptide Derivatives Designed for the Treatment of Neurodegenerative Disorders. Retrieved from [Link]

  • Chemsrc. (2025, September 12). cis-Ethyl 2-aminocyclohexanecarboxylate hydrochloride. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Aminopyridines. Retrieved from [Link]

  • West Liberty University. (2008, November 20). Material Safety Data Sheet - Ethyl 4-aminobenzoate. Retrieved from [Link]

  • The Good Scents Company. (n.d.). dihydropyran 2H-pyran, 3,4-dihydro. Retrieved from [Link]

  • Fisher Scientific. (n.d.). SAFETY DATA SHEET - Tetrahydropyran. Retrieved from [Link]

  • PubMed. (2012, September 15). 4-aminopyridine toxicity: a case report and review of the literature. Retrieved from [Link]

Sources

Exploratory

Metabolic stability prediction for pyran-based amino esters

A Technical Guide to Prediction and Optimization Executive Summary: The Stability Paradox Pyran-based amino esters represent a unique chemical space in drug design, often utilized to balance lipophilicity (via the pyran...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide to Prediction and Optimization

Executive Summary: The Stability Paradox

Pyran-based amino esters represent a unique chemical space in drug design, often utilized to balance lipophilicity (via the pyran scaffold) with solubility (via the amino group). However, this structural class faces a dual metabolic threat: hydrolytic cleavage of the ester bond by plasma/liver esterases and oxidative degradation of the pyran ring or amine by Cytochrome P450 (CYP) enzymes.

This guide provides a non-templated, rigorous workflow for predicting, measuring, and optimizing the metabolic stability of these compounds. It moves beyond standard protocols to address the specific "soft drug" potential of amino esters and the oxidative liabilities of the ether-rich pyran core.

Mechanistic Intelligence: Degradation Pathways

To predict stability, one must first understand the specific enzymatic machinery that targets this scaffold.

2.1 The Hydrolytic Vector (Esterases)

Amino esters are prime substrates for Carboxylesterases (CES) and Butyrylcholinesterase (BChE).

  • The "Amino" Effect: The presence of a basic nitrogen (amine) near the ester linkage often accelerates hydrolysis. At physiological pH, the protonated amine can act as an electron-withdrawing group (inductive effect), making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the serine active site of esterases.

  • Enzyme Specificity:

    • hCES1: Prefers esters with small alcohol groups and bulky acyl groups.

    • hCES2: Prefers esters with bulky alcohol groups and small acyl groups.

    • Plasma Esterases (BChE): Critical for "soft drugs" designed to degrade in blood (e.g., remifentanil-like kinetics).

2.2 The Oxidative Vector (CYP450)

The tetrahydropyran (THP) ring is generally stable but susceptible to oxidation at the


-carbon (adjacent to the oxygen).
  • 
    -Hydroxylation:  CYP3A4 and CYP2D6 can hydroxylate the carbon adjacent to the pyran oxygen, leading to ring opening and the formation of reactive aldehyde intermediates.
    
  • N-Dealkylation: If the amino group is alkylated, oxidative N-dealkylation is a competing clearance pathway.

In Silico Prediction Framework

Before synthesis, computational modeling must filter candidates. Standard QSAR models often fail to distinguish between hydrolytic and oxidative instability. A hierarchical approach is required.

3.1 Computational Workflow
  • Electronic Parameter Calculation: Calculate the Taft steric parameter (

    
    ) and electronic parameter (
    
    
    
    ) for substituents near the ester. High steric bulk (
    
    
    ) correlates with increased hydrolytic stability.
  • Docking into Crystal Structures:

    • Target: hCES1 (PDB: 1MX1) and hCES2 (PDB: 1GQE).

    • Metric: Analyze the distance between the catalytic Serine hydroxyl and the ester carbonyl. Distances

      
       predict rapid hydrolysis.
      
  • Site of Metabolism (SOM) Prediction: Use quantum mechanical (QM) or machine learning models (e.g., FAME, SMARTCyp) to identify if the pyran ring

    
    -protons have lower Bond Dissociation Energies (BDE) than the ester linkage.
    
3.2 Visualization: The In Silico Decision Tree

InSilicoWorkflow Start Candidate Structure: Pyran-Based Amino Ester QM_Calc QM Calculation: Bond Dissociation Energy (BDE) Start->QM_Calc Docking Ensemble Docking: hCES1 / hCES2 / BChE Start->Docking ML_Pred ML Prediction: CYP SOM (SmartCyp) Start->ML_Pred Decision2 Pyran alpha-H BDE < 85 kcal/mol? QM_Calc->Decision2 Decision1 Is Ester Carbonyl exposed to Serine? Docking->Decision1 ML_Pred->Decision2 Decision1->Decision2 No (Steric Shield) Outcome_Unstable PREDICTION: Rapid Hydrolysis (Soft Drug) Decision1->Outcome_Unstable Yes (<3.5 Å) Outcome_Oxidative PREDICTION: CYP Clearance Dominant Decision2->Outcome_Oxidative Yes (Labile H) Outcome_Stable PREDICTION: Metabolically Stable Decision2->Outcome_Stable No

Figure 1: Hierarchical in silico workflow to distinguish between hydrolytic instability (esterase-driven) and oxidative clearance (CYP-driven).

In Vitro Experimental Protocols

For amino esters, standard microsomal stability assays are insufficient because they do not account for plasma esterases or the cofactor dependency differences between hydrolysis and oxidation.

4.1 Differential Stability Assay (The "Cofactor Switch")

This protocol distinguishes between CYP-mediated metabolism and Esterase-mediated hydrolysis.

Reagents:

  • Pooled Liver Microsomes (Human/Rat).

  • NADPH Regenerating System.

  • Specific Inhibitor: BNPP (Bis-p-nitrophenyl phosphate) - a potent carboxylesterase inhibitor.

Protocol:

  • Preparation: Prepare three incubation streams for the test compound (1

    
    M final concentration).
    
    • Stream A: Microsomes + Buffer (No NADPH). Measures: Hydrolysis only.

    • Stream B: Microsomes + NADPH. Measures: Hydrolysis + Oxidation.

    • Stream C: Microsomes + NADPH + BNPP (100

      
      M). Measures:  Oxidation only (mostly).
      
  • Incubation: Incubate at 37°C. Sample at

    
     min.
    
  • Quenching: Add ice-cold Acetonitrile with Internal Standard (IS).

  • Analysis: LC-MS/MS monitoring of parent depletion.

Data Interpretation:

  • If

    
    : Clearance is driven purely by esterases (Hydrolysis).
    
  • If

    
     and 
    
    
    
    is high: Clearance is driven by CYPs.
  • If

    
    : Confirms esterase contribution.
    
4.2 Plasma Stability Assay (Crucial for Amino Esters)

Since amino esters are often substrates for plasma BChE (unlike many other drugs), liver microsomes alone will underestimate clearance.

Protocol:

  • Matrix: Pooled plasma (heparinized or EDTA). Note: Avoid fluoride/oxalate as they can inhibit some esterases.

  • Incubation: Spike compound to 1

    
    M. Incubate at 37°C.
    
  • Control: Include Procaine (rapid hydrolysis control) and Warfarin (stable control).

  • Sampling: Aggressive early sampling (

    
     min) is required due to potentially short half-lives (
    
    
    
    min).
4.3 Visualization: Experimental Logic

ExperimentalLogic Sample Test Compound (Pyran Amino Ester) Plasma Plasma Assay (BChE Activity) Sample->Plasma HLM_NoCofactor HLM (-NADPH) (CES1/2 Activity) Sample->HLM_NoCofactor HLM_Cofactor HLM (+NADPH) (CES + CYP Activity) Sample->HLM_Cofactor Result_Plasma High Clearance? Plasma->Result_Plasma Result_HLM Clearance (-NADPH) approx (+NADPH)? HLM_NoCofactor->Result_HLM HLM_Cofactor->Result_HLM Result_Plasma->Result_HLM No Conclusion_Soft Soft Drug Profile (Systemic Hydrolysis) Result_Plasma->Conclusion_Soft Yes Conclusion_Liver Hepatic Hydrolysis (First Pass Effect) Result_HLM->Conclusion_Liver Yes (Equal) Conclusion_CYP CYP Oxidative Clearance Result_HLM->Conclusion_CYP No (NADPH dependent)

Figure 2: Experimental decision matrix for classifying clearance mechanisms.

Data Summary & Optimization Strategies

When stability data is generated, use the following table to categorize the compound and select the appropriate optimization strategy.

Profile TypePlasma

HLM

(-NADPH)
HLM

(+NADPH)
DiagnosisOptimization Strategy
Type I: Soft Drug < 10 minHighHighSystemic HydrolysisIdeal for short-acting drugs. No change needed.
Type II: Hepatic Labile > 120 minHighHighLiver-Specific HydrolysisIncrease steric bulk

to ester (e.g., gem-dimethyl).
Type III: Oxidative Labile > 120 minLowHighCYP-Mediated ClearanceBlock pyran metabolic soft spots (Fluorination, oxetane switch).
Type IV: Stable > 120 minLowLowMetabolically StableProceed to PK/PD.
Optimization Tactics
  • Steric Shielding (For Ester Stability): Introducing a gem-dimethyl group or a tert-butyl group adjacent to the ester carbonyl creates a "steric umbrella," preventing the esterase serine residue from accessing the carbonyl carbon.

  • Electronic Deactivation: Replacing the alkyl amine with an electron-deficient nitrogen (e.g., sulfonamide or amide) reduces the inductive activation of the ester, though this changes the "amino ester" character.

  • Scaffold Hopping (For Pyran Stability): If the pyran ring is the site of oxidative metabolism, replace hydrogen atoms at the C2/C6 positions with Deuterium (Deuterium Switch) or Fluorine to increase metabolic stability without significantly altering lipophilicity.

References
  • Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard reference for ADME protocols).
  • Williams, E. T., et al. (2011). "In Vitro Metabolic Stability in Drug Discovery: Principles and Methods." Current Drug Metabolism.

  • Fukami, T., & Yokoi, T. (2012). "The Emerging Role of Human Esterases." Drug Metabolism and Pharmacokinetics.

  • Testa, B., & Mayer, J. M. (2003). Hydrolysis in Drug and Prodrug Metabolism. Wiley-VCH. (Authoritative text on ester hydrolysis mechanisms).
  • Kirchmair, J., et al. (2015). "Predicting drug metabolism: experiment and/or computation?" Nature Reviews Drug Discovery.

  • Bouchard, P., et al. (2013). "Plasma stability of amino ester prodrugs." Journal of Pharmaceutical Sciences. (Specific protocols for amino ester handling).
Foundational

Technical Guide: Reactivity of Enamine Functionality in Pyran Carboxylates

[1] Executive Summary This guide provides an in-depth analysis of the electronic structure and reactivity profile of 2-amino-4H-pyran-3-carboxylates . These scaffolds function as "push-pull" enamines, where the electron-...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This guide provides an in-depth analysis of the electronic structure and reactivity profile of 2-amino-4H-pyran-3-carboxylates . These scaffolds function as "push-pull" enamines, where the electron-donating amino group at C2 is conjugated with an electron-withdrawing ester or nitrile group at C3.[1] This specific electronic arrangement stabilizes the pyran ring while creating distinct nucleophilic and electrophilic sites.[1] This document details the synthetic access to these moieties, their transformation into fused heterocyclic systems (such as pyranopyrimidines and pyridines), and their application in medicinal chemistry as privileged structures for calcium channel modulation and antimicrobial activity.[1]

Structural & Electronic Basis: The Push-Pull Enamine

The core reactivity of 2-amino-4H-pyran-3-carboxylates is dictated by the vinylogous urethane (enamine-ester) system embedded within the ring.[1]

Electronic Distribution

Unlike isolated enamines, which are highly nucleophilic at the


-carbon, the enamine in these pyrans is part of a conjugated system involving an electron-withdrawing group (EWG) at C3 (typically carboxylate or nitrile).[1]
  • The "Push": The lone pair on the

    
     group donates electron density into the ring 
    
    
    
    -system.[1]
  • The "Pull": The carbonyl oxygen of the C3-ester accepts this density.[1]

  • Consequence: This conjugation significantly reduces the basicity of the amine (making it stable to mild acids) while rendering the C3 position highly polarized.[1] However, because C3 is substituted with an ester, the nucleophilic reactivity is often redirected to the nitrogen or leads to ring-opening events.

Resonance Visualization

The following diagram illustrates the resonance stabilization that governs the stability and reactivity of the scaffold.

Resonance cluster_0 Reactivity Consequence N1 Amino Group (C2) (Electron Donor) C2 C2-C3 Double Bond (Conduit) N1->C2 +M Effect C3 Ester Carbonyl (C3) (Electron Acceptor) C2->C3 Conjugation Result 1. Reduced N-Basicity 2. Stabilized Ring 3. Site for Heterocyclization C3->Result

Figure 1: Electronic push-pull mechanism in 2-amino-4H-pyran-3-carboxylates.

Synthetic Access: One-Pot Multicomponent Protocols

To study the reactivity, one must first access the scaffold.[1] The industry standard is the multicomponent reaction (MCR) involving an aldehyde, a C-H activated acid (active methylene), and a nucleophile.[1]

Standard Synthesis Protocol

Reaction: Aldehyde + Ethyl Acetoacetate + Malononitrile


 2-Amino-4H-pyran-3-carboxylate.[1]
Mechanism:  Knoevenagel condensation followed by Michael addition and O-cyclization.[1]
ParameterCondition A (Traditional)Condition B (Green/Catalytic)
Solvent Ethanol (Reflux)Water or Ethanol/Water (RT)
Catalyst Piperidine / Et3NSodium Malonate / Ionic Liquids
Time 2–4 Hours15–30 Minutes
Yield 70–85%85–96%
Purification Recrystallization (EtOH)Filtration & Wash (Water/EtOH)

Reactivity Profiles & Transformations

The enamine functionality serves as a "chemical handle" for two primary classes of reactions: Annulation (building new rings onto the pyran) and Ring Transformation (converting the pyran into a pyridine).[1]

Pathway A: N-Nucleophilic Attack (Pyranopyrimidine Synthesis)

Despite the deactivated nature of the amine, it retains sufficient nucleophilicity to react with strong electrophiles like chloroacetyl chloride or acetic anhydride.[1] This is the primary route to pyranopyrimidines .[1]

  • Mechanism:

    • Acylation: The amino group attacks the acyl chloride.[1]

    • Cyclization: The amide nitrogen or an adjacent nucleophile attacks the C3-nitrile/ester to close the pyrimidine ring.[1]

Pathway B: Ring Transformation (Pyran-to-Pyridine)

This is a critical reaction for drug discovery, converting the oxygen heterocycle into a nitrogen heterocycle (dihydropyridine or pyridine).[1]

  • Mechanism:

    • Ring Opening: Nucleophilic attack (often by ammonia or ammonium acetate) at the C2 position opens the pyran ring.[1]

    • Recyclization: The intermediate recycles with the nitrogen incorporated, expelling water/alcohol to form the pyridine core.[1]

Reaction Workflow Diagram

The following flowchart details the divergence in reactivity based on reagents.

ReactivityFlow Pyran 2-Amino-4H-Pyran-3-Carboxylate (Core Scaffold) AcCl Reagent: Chloroacetyl Chloride (Electrophile) Pyran->AcCl NH3 Reagent: NH4OAc / AcOH (N-Nucleophile) Pyran->NH3 Acylation N-Acylation AcCl->Acylation Attack at NH2 RingOpen Ring Opening (Retro-Michael) NH3->RingOpen Attack at C2 Pyrim Pyranopyrimidine (Fused System) Acylation->Pyrim Cyclization onto C3-CN/COOR Pyridine 1,4-Dihydropyridine / Pyridine (Ring Switched) RingOpen->Pyridine N-Recyclization

Figure 2: Divergent synthetic pathways from the parent pyran scaffold.[1]

Experimental Protocols

Protocol 1: Synthesis of Pyranopyrimidine (Via Chloroacetyl Chloride)

Objective: Functionalization of the enamine nitrogen to form a fused pyrimidine system.[1] Source: Adapted from Maddila et al.[1] and Shestopalov et al.[1][2] [1, 2].

  • Preparation: Dissolve 2-amino-3-cyano-4H-pyran (1.0 mmol) in anhydrous DMF (5 mL).

  • Addition: Add chloroacetyl chloride (1.1 mmol) dropwise at

    
    .
    
  • Reaction: Stir at room temperature for 6–12 hours. Monitor via TLC (Ethyl Acetate:Hexane 3:7).

    • Observation: The solution typically darkens as the ring closure occurs.[1]

  • Workup: Pour the reaction mixture into crushed ice.

  • Isolation: Filter the resulting solid precipitate.

  • Purification: Recrystallize from ethanol/DMF mixtures.

  • Validation:

    • IR: Disappearance of the sharp

      
       doublet (
      
      
      
      ).
    • 1H NMR: Appearance of the

      
       singlet from the chloroacetyl moiety (if not fully cyclized) or new aromatic protons if oxidized.[1]
      
Protocol 2: Pyran-to-Pyridine Ring Transformation

Objective: Converting the pyran enamine to a pyridine system using ammonium acetate.[1]

  • Preparation: Mix 2-amino-4H-pyran-3-carboxylate (1.0 mmol) with ammonium acetate (2.0 mmol) in Glacial Acetic Acid (5 mL).

  • Reaction: Reflux for 4–8 hours.

  • Mechanism Check: The reaction proceeds via ring opening.[1] If the reaction turns deep red/brown, it indicates oxidation to the fully aromatic pyridine.[1]

  • Workup: Cool to room temperature and pour into ice water. Neutralize with

    
    .
    
  • Isolation: Extract with ethyl acetate or filter the solid if precipitated.[1]

Medicinal Chemistry Applications

The reactivity of the enamine functionality allows for the construction of libraries with specific biological targets.[1][3]

Therapeutic AreaMechanism of ActionStructural Key
Anticancer Tubulin Polymerization InhibitionFused pyranopyrimidine systems mimic the colchicine binding site.[1]
Antimicrobial DNA Gyrase InhibitionThe 2-amino-3-cyano motif acts as a hydrogen bond donor/acceptor pair.[1]
Calcium Channel Blockers L-Type Channel Modulation4-Aryl-1,4-dihydropyridines (derived from pyran transformation) are bioisosteres of Nifedipine.[1]

References

  • Maddila, S., et al. (2016).[1] Synthesis and pharmacological properties of polysubstituted 2-amino-4H-pyran-3-carbonitrile derivatives. Molecular Diversity.[1][4]

  • Shestopalov, A. M., et al. (2004).[1][2] One-step synthesis of substituted 2-amino-4H-pyrans.[1][2][3][5][6][7] Russian Chemical Bulletin.

  • Babu, N. S., et al. (2014).[1] A facile and efficient protocol for the synthesis of 2-amino-3-cyano-4H-pyran derivatives.[1][2][3][5][7] Growing Science.[1][7]

  • Elnagdi, M. H., et al. (1989).[1][3][7] The Reaction of Ethyl 6-Amino-5-Cyano-4-aryl-2-methyl-4H-pyran-3-Carboxylate with Nucleophilic Reagents. Liebigs Annalen der Chemie.[3][7]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: Synthesis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract This document provides a detailed guide for the synthesis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a detailed guide for the synthesis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate, a heterocyclic compound of interest in medicinal chemistry and drug discovery. While a direct published protocol for this specific molecule is not prevalent, this application note outlines a robust, proposed synthetic route based on a modified Hantzsch-like multi-component reaction. The protocol details the necessary reagents, catalysts, and reaction conditions, along with insights into the underlying reaction mechanism. Furthermore, methods for purification and characterization of the target molecule are provided, supported by analogous data from the scientific literature.

Introduction: The Significance of Dihydropyran Scaffolds

Substituted dihydropyrans are privileged scaffolds in organic and medicinal chemistry due to their presence in a wide array of natural products and biologically active molecules.[1] These heterocyclic systems serve as versatile building blocks for the synthesis of more complex molecular architectures. The title compound, Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate, incorporates key functional groups—an enamine and an ethyl ester—that make it a valuable intermediate for the synthesis of novel therapeutic agents.

Proposed Synthetic Strategy: A Modified Hantzsch-like Condensation

The most convergent and atom-economical approach to synthesizing the target molecule is a one-pot, three-component reaction analogous to the well-established Hantzsch dihydropyridine synthesis.[2][3] This proposed method involves the condensation of a β-ketoester (ethyl acetoacetate), an aldehyde (formaldehyde), and a source of ammonia.

The core of this strategy lies in the formation of two key intermediates in situ: an enamine from the reaction of ethyl acetoacetate and ammonia, and an α,β-unsaturated aldehyde from the self-condensation of formaldehyde (or by using acrolein directly). A subsequent Michael addition followed by intramolecular cyclization and dehydration is hypothesized to yield the desired dihydropyran ring.

Reagents and Catalysts: A Rationale
  • Ethyl Acetoacetate: This β-ketoester serves as the backbone of the dihydropyran ring, providing four of the six ring atoms and the ethyl carboxylate functionality.

  • Formaldehyde (or Paraformaldehyde): As the simplest aldehyde, it provides the C4 carbon of the dihydropyran ring. Paraformaldehyde, a solid polymer of formaldehyde, is often used for convenience and safety.[4]

  • Ammonia (or Ammonium Acetate): This reagent reacts with the ketone of ethyl acetoacetate to form the crucial enamine intermediate, ethyl 3-aminocrotonate.[5][6] Ammonium acetate can serve as a convenient source of ammonia in the reaction mixture.[2]

  • Catalyst (Optional): While the reaction can proceed without a catalyst, particularly at elevated temperatures, an acid or base catalyst can influence the reaction rate and yield.

    • Acid Catalysis (e.g., p-Toluenesulfonic Acid - PTSA): Can promote the formation of the enamine and the subsequent cyclization steps.[2]

    • Base Catalysis (e.g., Piperidine or Pyridine): Often used in similar condensations to facilitate the Michael addition step.[7][8]

Detailed Experimental Protocol

Safety Precaution: This protocol should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

Materials and Equipment
  • Ethyl acetoacetate (reagent grade)

  • Paraformaldehyde

  • Ammonium acetate (reagent grade)

  • Ethanol (anhydrous)

  • Ethyl acetate (for extraction and chromatography)

  • Hexane (for chromatography)

  • Silica gel (for column chromatography)

  • Round-bottom flask (100 mL)

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel 60 F254)

Step-by-Step Procedure
  • Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add ethyl acetoacetate (1.30 g, 10 mmol), paraformaldehyde (0.30 g, 10 mmol), and ammonium acetate (0.77 g, 10 mmol).

  • Solvent Addition: Add 20 mL of anhydrous ethanol to the flask.

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (approximately 78 °C) with vigorous stirring.

  • Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a mixture of ethyl acetate and hexane (e.g., 1:1) as the eluent. The disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation. The reaction is anticipated to take several hours.

  • Work-up: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

  • Solvent Removal: Remove the ethanol under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the residue in 50 mL of ethyl acetate and wash with 20 mL of saturated sodium bicarbonate solution, followed by 20 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude product can be purified by column chromatography on silica gel.

  • Column Preparation: Pack a glass column with silica gel in a slurry of hexane.

  • Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

  • Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 50%). Collect the fractions containing the desired product, as identified by TLC.

  • Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate as a solid or viscous oil.

Reaction Mechanism and Visualization

The proposed mechanism for this synthesis involves several key steps:

  • Enamine Formation: Ethyl acetoacetate reacts with ammonia (from ammonium acetate) to form the enamine intermediate, ethyl 3-aminocrotonate.

  • Michael Addition: The enamine acts as a nucleophile and undergoes a Michael addition to an α,β-unsaturated carbonyl species formed in situ from the self-condensation of formaldehyde.

  • Cyclization: The intermediate then undergoes an intramolecular cyclization, where the hydroxyl group attacks the imine carbon.

  • Dehydration: A final dehydration step yields the stable dihydropyran ring.

Reaction_Mechanism EAA Ethyl Acetoacetate Enamine Ethyl 3-aminocrotonate (Enamine Intermediate) EAA->Enamine NH3 Ammonia NH3->Enamine Formaldehyde Formaldehyde Michael_Acceptor α,β-Unsaturated Aldehyde Formaldehyde->Michael_Acceptor Self-condensation Michael_Adduct Michael Adduct Enamine->Michael_Adduct Michael Addition Michael_Acceptor->Michael_Adduct Cyclized_Intermediate Cyclized Intermediate Michael_Adduct->Cyclized_Intermediate Intramolecular Cyclization Product Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Cyclized_Intermediate->Product Dehydration

Caption: Proposed reaction mechanism for the synthesis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate.

Characterization of the Final Product

Quantitative Data Summary
ParameterExpected Value/Range
Molecular Formula C₈H₁₃NO₃
Molecular Weight 171.19 g/mol
Appearance White to pale yellow solid or oil
Yield Moderate to good (dependent on optimization)
Purity (by NMR/LC-MS) >95% after chromatography
Spectroscopic Data (Predicted)
  • ¹H NMR (CDCl₃, 400 MHz):

    • δ 7.0-7.5 (br s, 2H, -NH₂): A broad singlet for the amine protons.

    • δ 4.1-4.3 (q, 2H, -OCH₂CH₃): A quartet for the ethyl ester methylene protons.

    • δ 3.5-3.8 (m, 2H, -CH₂-O-): A multiplet for the methylene protons adjacent to the ring oxygen.

    • δ 2.2-2.5 (m, 2H, -CH₂-C=): A multiplet for the methylene protons at C3.

    • δ 1.2-1.4 (t, 3H, -OCH₂CH₃): A triplet for the ethyl ester methyl protons.

  • ¹³C NMR (CDCl₃, 100 MHz):

    • δ 168-172 (C=O, ester)

    • δ 150-155 (C-5, C-NH₂)

    • δ 95-100 (C-4, C-COOEt)

    • δ 60-65 (-OCH₂CH₃)

    • δ 60-65 (C-6, -CH₂-O-)

    • δ 25-30 (C-3, -CH₂-)

    • δ 14-16 (-OCH₂CH₃)

  • IR (KBr, cm⁻¹):

    • 3300-3500 (N-H stretching of the amino group)

    • 2850-2950 (C-H stretching)

    • 1680-1700 (C=O stretching of the ethyl ester)

    • 1600-1650 (C=C stretching and N-H bending)

    • 1100-1200 (C-O stretching)

Trustworthiness and Self-Validation

The protocol described is designed to be self-validating. The progress of the reaction can be reliably monitored by TLC. The purification by column chromatography allows for the isolation of a high-purity product. The final confirmation of the structure through comprehensive spectroscopic analysis (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) will validate the success of the synthesis. Comparison of the obtained data with the predicted values will provide a high degree of confidence in the identity of the final compound.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. By leveraging the principles of the Hantzsch reaction, this method offers a practical and efficient route to this valuable heterocyclic building block. The provided information on reagents, reaction conditions, purification, and characterization will be a valuable resource for researchers in organic synthesis and drug discovery.

References

  • Hantzsch, A. R. (1881). Condensationprodukte aus Aldehydammoniak und Ketonartigen Verbindungen. Berichte der deutschen chemischen Gesellschaft, 14(2), 1637-1638.
  • “Hantzsch pyridine synthesis.” In Wikipedia, 2023. [URL: https://en.wikipedia.org/wiki/Hantzsch_pyridine_synthesis]
  • Majumder, A., & Borah, R. (2013). “On-Water” Catalyst-Free Ecofriendly Synthesis of the Hantzsch Dihydropyridines. Journal of Chemistry, 2013, 1-6. [URL: https://www.hindawi.com/journals/jchem/2013/820895/]
  • A Green Multi-component Synthesis in Organic Chemistry Laboratory: A Hantzsch Dihydropyridine Synthesis and Oxidation to the Corresponding Pyridine - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

  • Al-Ostoot, F. H., Al-Ghorbani, M., & El-Sayed, W. A. (2021). Synthesis and Aromatization of Hantzsch 1,4-Dihydropyridines under Microwave Irradiation. An Overview. Molecules, 8(2), 381. [URL: https://www.mdpi.com/1420-3049/8/2/381]
  • Amer, M. M. K., et al. (2021). Bioorganic Chemistry. Cairo University.
  • Shehab, W. S., & Ghoneim, A. A. (2012). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 5(4), 503-509. [URL: https://www.sciencedirect.com/science/article/pii/S187853521200114X]
  • El-Sayed, M. S., et al. (2022). Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. RSC Advances, 12(45), 29479-29491. [URL: https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra05391a]
  • Kumbhani, J., Vaghani, H. V., Patel, S., & Zaliya, M. (2015). Synthesis of ethyl 6-amino-5-cyano-2-methyl 4-phenyl-4H pyran-3 carboxylate derivatives under sonication and conventional conditions.
  • Ethyl 3,4-dihydro-6-methyl-2H-pyran-5-carboxylate. PubChem. (n.d.). Retrieved February 13, 2024, from [Link]

  • Synthesis of new pyran and pyranoquinoline derivatives - Arabian Journal of Chemistry. (n.d.). Retrieved February 13, 2024, from [Link]

  • Ethyl 4H-Pyran-4-one-2-carboxylate - MDPI. (n.d.). Retrieved February 13, 2024, from [Link]

  • 5 - Organic Syntheses Procedure. (n.d.). Retrieved February 13, 2024, from [Link]

  • A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine- 5-carboxylate scaffolds from 1,4-dihydropyrano[2,3- -c]pyrazoles. (n.d.). Retrieved February 13, 2024, from [Link]

  • 436 reactions of 5-formyl- and 5-acyl-3,4-dihydro-2h-pyrans and their annelated analogs with nucleophiles. (n.d.). Retrieved February 13, 2024, from [Link]

  • study on factors influencing synthesis of ethyl 3-aminocrotonate nghiên cứu các yếu tố ảnh hưởng đến tổng hợp ethyl 3-aminocrotonat - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

  • Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity - ScienceScholar. (n.d.). Retrieved February 13, 2024, from [Link]

  • PROCESS FOR CONTINUOUS FLOW SYNTHESIS OF BETA-AMINO CROTONATE - European Patent Office - EP 2702035 B1 - EPO. (n.d.). Retrieved February 13, 2024, from [Link]

  • Structural and Antimicrobial Investigation of Some New Nanoparticles Mixed Ligands Metal Complexes of Ethyl 6-Amino-4-(4-chlorophenyl)-5-cyano-2-methyl-4H-pyran-3-carboxylate in Presence of 1,10-Phenanthroline - MDPI. (n.d.). Retrieved February 13, 2024, from [Link]

  • Enantioselective Synthesis of Substituted Dihydropyrans by Organocatalyst-Mediated Domino Michael/Enolization/Acetalization Reactions - ResearchGate. (n.d.). Retrieved February 13, 2024, from [Link]

Sources

Application

Application Notes and Protocols: Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate as a Versatile Building Block in Medicinal Chemistry

Introduction: Unlocking Privileged Scaffolds in Drug Discovery In the landscape of medicinal chemistry, the quest for novel molecular architectures with inherent biological relevance is perpetual. Heterocyclic compounds,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unlocking Privileged Scaffolds in Drug Discovery

In the landscape of medicinal chemistry, the quest for novel molecular architectures with inherent biological relevance is perpetual. Heterocyclic compounds, particularly those containing pyran and fused pyrimidine or pyrazole rings, represent a class of "privileged scaffolds" due to their frequent appearance in bioactive natural products and approved pharmaceuticals.[1][2][3][4] Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate emerges as a highly valuable, yet underutilized, building block for the efficient construction of such complex heterocyclic systems. Its strategic placement of functional groups—an enamine, an ester, and a dihydropyran ring—offers a trifecta of reactivity, enabling access to a diverse range of molecular frameworks with significant therapeutic potential.

This technical guide provides an in-depth exploration of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate as a cornerstone for the synthesis of medicinally relevant compounds. We will delve into its intrinsic chemical properties, showcase its application in the synthesis of pyranopyrimidines and pyranopyrazoles, and provide detailed, field-proven protocols for its utilization.

Core Attributes of the Building Block: A Chemist's Perspective

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is an enamine ester, a class of compounds known for their rich and versatile reactivity.[5][6] The key to its utility lies in the electronic interplay between the amine and the ester functionalities, which activates the molecule for a variety of chemical transformations.

The enamine character makes the C5 position nucleophilic, susceptible to attack by various electrophiles.[7][8] This reactivity is fundamental to its role in carbon-carbon and carbon-heteroatom bond formation. Concurrently, the amino group itself can act as a nucleophile, participating in cyclization reactions to form fused heterocyclic systems. The ethyl ester provides a handle for further modifications, such as amidation or reduction, although its primary role in the context of this guide is as a directing group and a key component of the final heterocyclic products.

Synthetic Pathway Overview

The primary application of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is as a precursor to fused heterocyclic systems. The following diagram illustrates the general synthetic strategy for constructing pyranopyrimidines and pyranopyrazoles from this versatile building block.

Synthetic_Pathway cluster_start Starting Material cluster_pyrimidines Pyranopyrimidine Synthesis cluster_pyrazoles Pyranopyrazole Synthesis A Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate B Reaction with Guanidine or Urea Derivatives A->B Step 1a E Reaction with Hydrazine Derivatives A->E Step 1b C Intramolecular Cyclization B->C Step 2a D Pyranopyrimidine Core C->D Final Product F Intramolecular Cyclization E->F Step 2b G Pyranopyrazole Core F->G Final Product

Caption: General workflow for the synthesis of fused heterocycles.

Application I: Synthesis of Pyranopyrimidines

Pyranopyrimidines are a class of fused heterocyclic compounds with a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][2][9][10][11] The enamine and ester functionalities of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate are perfectly poised for the construction of the pyrimidine ring.

Protocol 1: Synthesis of a Model Pyranopyrimidine

This protocol describes the synthesis of a generic pyranopyrimidine derivative from Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate and guanidine nitrate.

Reaction Scheme:

Pyranopyrimidine_Synthesis cluster_conditions cluster_product reactant1 Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate conditions NaOEt, EtOH Reflux plus1 + reactant2 Guanidine Nitrate product Pyranopyrimidine Derivative conditions->product

Caption: Synthesis of a pyranopyrimidine derivative.

Materials:

ReagentCAS NumberMolecular WeightAmount (mmol)
Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylateN/A185.2210
Guanidine Nitrate506-93-4122.0812
Sodium Ethoxide141-52-668.0515
Anhydrous Ethanol64-17-546.0750 mL

Procedure:

  • To a flame-dried 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add anhydrous ethanol (50 mL) followed by the portion-wise addition of sodium metal (15 mmol) under an inert atmosphere (N₂ or Ar). Allow the sodium to react completely to form sodium ethoxide.

  • To the freshly prepared sodium ethoxide solution, add Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (10 mmol) and guanidine nitrate (12 mmol).

  • Heat the reaction mixture to reflux and maintain for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane).

  • Upon completion, cool the reaction mixture to room temperature.

  • Neutralize the mixture with glacial acetic acid.

  • Remove the solvent under reduced pressure.

  • Add water (50 mL) to the residue and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired pyranopyrimidine derivative.

Expected Outcome: A crystalline solid. The yield and characterization data (¹H NMR, ¹³C NMR, MS) should be consistent with the formation of the fused pyranopyrimidine structure.

Rationale for Experimental Choices:

  • Sodium Ethoxide: A strong base is required to deprotonate the guanidine, making it a more potent nucleophile for the initial attack on the ester carbonyl.

  • Anhydrous Ethanol: The reaction is sensitive to water, which could hydrolyze the ester and the ethoxide base.

  • Reflux: The reaction requires thermal energy to overcome the activation barrier for the cyclization and subsequent aromatization steps.

Application II: Synthesis of Pyranopyrazoles

Pyranopyrazoles are another important class of fused heterocycles with diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties.[3][4][12][13][14] The synthesis of pyranopyrazoles from Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate typically involves a condensation reaction with hydrazine or its derivatives.

Protocol 2: Synthesis of a Model Pyranopyrazole

This protocol outlines the synthesis of a generic pyranopyrazole derivative from Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate and hydrazine hydrate.

Reaction Scheme:

Pyranopyrazole_Synthesis cluster_conditions cluster_product reactant1 Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate conditions Ethanol Reflux plus1 + reactant2 Hydrazine Hydrate product Pyranopyrazole Derivative conditions->product

Caption: Synthesis of a pyranopyrazole derivative.

Materials:

ReagentCAS NumberMolecular WeightAmount (mmol)
Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylateN/A185.2210
Hydrazine Hydrate (80%)7803-57-850.0615
Ethanol (95%)64-17-546.0750 mL
Glacial Acetic Acid64-19-760.05q.s.

Procedure:

  • In a 100 mL round-bottom flask fitted with a magnetic stirrer and a reflux condenser, dissolve Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (10 mmol) in ethanol (50 mL).

  • Add hydrazine hydrate (15 mmol) to the solution.

  • Optionally, a catalytic amount of a weak acid like acetic acid can be added to facilitate the reaction.

  • Heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • The product may precipitate upon cooling. If so, collect the solid by filtration, wash with cold ethanol, and dry under vacuum.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

  • Purify the residue by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexane) or by column chromatography on silica gel.

Expected Outcome: A crystalline solid. Characterization by spectroscopic methods should confirm the formation of the fused pyranopyrazole ring system.

Rationale for Experimental Choices:

  • Hydrazine Hydrate: Acts as a dinucleophile, with one nitrogen atom attacking the ester carbonyl and the other participating in the cyclization.

  • Ethanol: A common protic solvent that is suitable for this type of condensation reaction.

  • Reflux: Provides the necessary energy for the reaction to proceed at a reasonable rate.

Conclusion: A Gateway to Chemical Diversity

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a powerful and versatile building block for the synthesis of medicinally important fused heterocyclic compounds. Its inherent reactivity as an enamine ester provides a straightforward entry into complex molecular scaffolds such as pyranopyrimidines and pyranopyrazoles. The protocols detailed in this guide offer a solid foundation for researchers and scientists in drug discovery to explore the vast chemical space accessible from this key intermediate. By leveraging the principles of heterocyclic chemistry and the strategic application of this building block, the development of novel therapeutic agents can be significantly accelerated.

References

  • Elattar, K. M., El-Khateeb, A. Y., & Hamed, S. E. (2022). Insights into the recent progress in the medicinal chemistry of pyranopyrimidine analogs. RSC Medicinal Chemistry, 13(5), 522-567. [Link]

  • Insights into the recent progress in the medicinal chemistry of pyranopyrimidine analogs. (n.d.). RSC Publishing. Retrieved February 13, 2024, from [Link]

  • Synthesis, reactions, and preliminary evaluations of enaminone esters. (1987). Journal of Pharmaceutical Sciences, 76(3), 224-229. [Link]

  • Yan, S. J., et al. (2018). Site-Selective Reaction of Enaminones and Enamine Esters for the Synthesis of Novel Diverse Morphan Derivatives. Molecules, 23(10), 2577. [Link]

  • Chemical reactivity of enamines and natural products and drug molecules... (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. (2023). Molecules, 28(14), 5464. [Link]

  • REVIEW ON SYNTHESIS OF PYRANOPYRAZOLES DERIVATIVES. (2018). JETIR, 5(12). [Link]

  • Enamine. (n.d.). Wikipedia. Retrieved February 13, 2024, from [Link]

  • Ardiansah, B. (2019). Current Progress on the Synthesis Methods of Pyranopyrazoles. International Journal of ChemTech Research, 12(5), 273-280. [Link]

  • Yadav, P., & Shah, K. (2025). Pyridopyrimidines In Medicinal Chemistry: A Comprehensive Review of Their Therapeutic Significance. International Journal of Pharmaceutical Sciences Review and Research, 88(1), 1-10. [Link]

  • Synthesis of pyrano[2,3-d]pyrimidine diones derivatives 4 under... (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review. (2021). Journal of Advanced Chemical Sciences, 7(2), 708-713. [Link]

  • Green synthesis of pyranopyrazole using microwave assisted techniques. (2020). GSC Biological and Pharmaceutical Sciences, 10(2), 143-153. [Link]

  • Enamines – formation, properties, reactions, and mechanisms. (2025, April 16). Master Organic Chemistry. [Link]

  • Sathya Pooja, G., & Banupriya, S. (2024). Pyranopyrimidine: A Promising Scaffold with various Biological activities. Asian Journal of Pharmaceutical Research, 14(1), 60-66. [Link]

  • Rapid one-pot four component synthesis of bioactive pyranopyrazoles using citric acid as a mild organocatalyst. (2013). Der Pharma Chemica, 5(4), 183-187. [Link]

  • Synthetic routes for pyranopyrazole and their derivatives. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Shehab, W. S., & Ghoneim, A. A. (2011). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 4(4), 439-444. [Link]

  • Structure, biological activity, and synthesis of dihydropyranones. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Recent synthetic and biological aspects of 1, 4-dihydro pyridine derivatives. (2023). Research Journal of Chemistry and Environment, 27(9), 1-15. [Link]

  • An acid-based DES as a novel catalyst for the synthesis of pyranopyrimidines. (2022). Scientific Reports, 12(1), 19597. [Link]

  • Scheme 1 Synthesis of pyrano-pyrimidinone derivatives in aqueous media. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

  • Synthesis of Pyranopyrazole and Pyranopyrimidine Derivatives Using Magnesium Oxide Nanoparticles and Evaluation as Corrosion Inhibitors for Lubricants. (2021). Eurasian Chemical Communications, 3(7), 473-485. [Link]

  • Synthesis of pyrano-pyrimidines: recent advances in catalysis by magnetically recoverable nanocatalysts. (2024). Molecular Diversity, 28(5), 3523-3555. [Link]

  • Fused pyrimidines: The heterocycle of diverse biological and pharmacological significance. (2012). Der Pharma Chemica, 4(1), 259-269. [Link]

  • Synthesis and biological activities of some fused pyran derivatives. (2011). Arabian Journal of Chemistry, 4(4), 439-444. [Link]

  • Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. (2022). RSC Medicinal Chemistry, 13(5), 522-567. [Link]

  • Synthesis and anticancer activity of ethyl 5-amino-1-N-substituted-imidazole-4-carboxylate building blocks. (2021). Archiv der Pharmazie, 354(9), e2000470. [Link]

  • Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. (n.d.). RSC Publishing. Retrieved February 13, 2024, from [Link]

  • The Synthesis of Novel Ethyl 4-(Substituted Amino)Isothiazolo[5,4-b]-Pyridine-5-Carboxylates. (2006). Journal of Chemical Research, 2006(7), 437-439. [Link]

Sources

Method

Technical Guide: Derivatization Strategies for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

This Application Note is structured as a comprehensive technical guide for researchers working with Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate . It moves beyond generic advice to address the specific electronic and...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is structured as a comprehensive technical guide for researchers working with Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate . It moves beyond generic advice to address the specific electronic and steric constraints of cyclic


-enamino esters.

Executive Summary & Scaffold Analysis

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate represents a "privileged scaffold" in medicinal chemistry, serving as a critical precursor for pyrano[2,3-d]pyrimidines (active in oncology and antimicrobial research).

Unlike simple aliphatic amines, the amino group at position 5 is part of a cyclic


-enamino ester  system. This structural feature dictates a unique reactivity profile:
  • Reduced Nucleophilicity: The nitrogen lone pair is delocalized into the ester carbonyl at C4 (vinylogous urethane character), making it significantly less nucleophilic than standard amines.

  • Ambident Reactivity: Electrophiles can attack either the Nitrogen (desired) or the C3-Carbon (

    
    -carbon), leading to C-alkylation/acylation byproducts.
    
  • Hydrolytic Instability: The enamine functionality is sensitive to aqueous acid, prone to hydrolysis into the corresponding

    
    -keto ester.
    

This guide provides validated protocols to overcome these challenges, ensuring chemoselective N-derivatization.

Structural Reactivity Map

ReactivityMap cluster_legend Reactivity Key Scaffold Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (Enamino Ester) N_Attack Path A: N-Attack (Kinetic) Target: Amides, Ureas, Sulfonamides Scaffold->N_Attack Hard Electrophiles (Acyl Chlorides) C_Attack Path B: C3-Attack (Thermodynamic) Target: C-Alkylated Byproducts Scaffold->C_Attack Soft Electrophiles (Alkyl Halides) Cyclization Path C: [3+3] Cyclization Target: Pyrano[2,3-d]pyrimidines Scaffold->Cyclization 1,3-Binucleophiles (Isocyanates/Nitriles) key1 Green Arrow: Preferred Pathway key2 Red Dashed: Common Side Reaction

Figure 1: Reactivity landscape of the enamino ester scaffold. Path A and C are the primary focus of this guide.

Protocol A: Chemoselective N-Acylation (Library Synthesis)

Objective: Synthesis of amide derivatives while suppressing C-acylation at the C3 position. Mechanism: The use of a "Hard" base (Pyridine) and non-polar solvent favors N-attack.

Materials
  • Substrate: Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (1.0 equiv).

  • Reagent: Acid Chloride (

    
    ) (1.1 equiv).
    
  • Base: Pyridine (anhydrous) (2.0 equiv). Note: Avoid TEA if C-acylation is observed; Pyridine is preferred for enamino esters.

  • Solvent: Dichloromethane (DCM) or Toluene (anhydrous).

  • Catalyst: DMAP (4-Dimethylaminopyridine) (0.1 equiv) - Optional, for sterically hindered chlorides.

Step-by-Step Methodology
  • Preparation: Dissolve the pyran substrate (1.0 mmol) in anhydrous DCM (5 mL) under an inert atmosphere (

    
     or Ar).
    
  • Base Addition: Add Pyridine (2.0 mmol) and DMAP (0.1 mmol) to the solution. Cool the mixture to 0°C using an ice bath. Cooling is critical to suppress thermodynamic C-acylation.

  • Acylation: Add the Acid Chloride (1.1 mmol) dropwise over 10 minutes.

    • Checkpoint: The solution may turn yellow/orange due to N-acyl enamine formation.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane 3:7). The amine spot (polar, UV active) should disappear.

  • Work-up:

    • Quench with saturated

      
       (aq).
      
    • Extract with DCM (3x).

    • Wash organic layer with 0.1 M HCl (rapidly) to remove pyridine, then Brine. Caution: Prolonged exposure to acid hydrolyzes the enamine.

    • Dry over

      
       and concentrate.
      
  • Purification: Flash chromatography on silica gel (neutralized with 1%

    
     to prevent hydrolysis on the column).
    

Data Interpretation:

  • IR: Look for the shift in Carbonyl stretch. Ester

    
     (~1700 
    
    
    
    ) and new Amide
    
    
    (~1650–1680
    
    
    ).
  • NMR: The NH proton (typically broad singlet at

    
     5–7 ppm) will shift downfield to 
    
    
    
    9–11 ppm or disappear if bis-acylation occurs (rare).

Protocol B: Urea/Thiourea Formation (Scaffold Hopping)

Objective: Conversion of the amino group into a urea/thiourea motif, serving as an intermediate for Pyrano[2,3-d]pyrimidine cyclization.

Materials
  • Substrate: Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate.

  • Reagent: Isocyanate (

    
    ) or Isothiocyanate (
    
    
    
    ) (1.1 equiv).
  • Solvent: THF or Acetonitrile (anhydrous).

  • Catalyst: None usually required; mild heating for unreactive isocyanates.

Step-by-Step Methodology
  • Dissolution: Dissolve substrate (1.0 mmol) in anhydrous THF (5 mL).

  • Addition: Add the Isocyanate/Isothiocyanate (1.1 mmol) in one portion.

  • Incubation: Stir at Room Temperature for 12 hours.

    • Optimization: If no precipitate forms after 6 hours, heat to 50°C.

  • Isolation: These derivatives often precipitate out of the reaction mixture.

    • If solid forms: Filter and wash with cold Ether.

    • If soluble: Evaporate solvent and recrystallize from Ethanol.

Application: Cyclization to Pyranopyrimidines

To convert the Urea intermediate into a fused heterocycle:

  • Take the Urea product from above.

  • Dissolve in Ethanol.

  • Add Sodium Ethoxide (1.0 equiv) and reflux for 2–4 hours.

  • Mechanism: The Urea nitrogen attacks the Ester carbonyl (intramolecular cyclization), releasing Ethanol and forming the Pyrano[2,3-d]pyrimidine-2,4-dione core.

Protocol C: "One-Pot" Pyrimidine Fusion (High-Throughput)

Objective: Direct synthesis of the fused drug scaffold without isolating intermediates. This is the industry standard for generating DNA-intercalating libraries.

Workflow Diagram

OnePot cluster_conditions Condition Sets Start Start: Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Reagents Add: R-CN (Nitrile) or Formamide Catalyst: Acid (HCl gas) or Base (NaOEt) Start->Reagents Reaction Reflux (80-100°C) 4-12 Hours Reagents->Reaction Product Product: Pyrano[2,3-d]pyrimidine Derivative Reaction->Product Set1 Method A: Formamide (Excess), 140°C Yield: 60-80% Reaction->Set1 Set2 Method B: R-CN + HCl (gas) in Dioxane Yield: 50-70% Reaction->Set2

Figure 2: One-pot cyclization strategies for scaffold morphing.

Detailed Methodology (Method A: Formamide Route)
  • Mix: Combine the pyran substrate (1.0 mmol) with Formamide (5 mL, acts as solvent and reagent).

  • Heat: Heat the mixture to 140–150°C (oil bath).

  • Monitor: The reaction typically completes in 4–6 hours.

  • Work-up: Cool to room temperature. Pour the mixture into crushed ice.

  • Isolation: The fused pyrimidine usually precipitates as a solid. Filter, wash with water, and dry.[1]

  • Result: This yields the 4-hydroxy-pyrano[2,3-d]pyrimidine (tautomer of pyrimidone).

Troubleshooting & Stability Guide

IssueCauseSolution
Low Yield (Acylation) Competition from C-acylation (at C3).Use Pyridine as base (softer than TEA/NaH). Keep temp at 0°C initially.
Hydrolysis of SM Enamine hydrolysis to

-keto ester.
Ensure all solvents are anhydrous . Avoid aqueous acidic workups; use neutral buffers.
No Reaction (Urea) Low nucleophilicity of enamine

.
Heat to 60°C. Add catalytic DMAP or Dibutyltin dilaurate .
Oiling out Product is lipophilic.Triturate crude oil with cold Diethyl Ether or Hexane to induce crystallization.

References

  • Synthesis of Pyrano[2,3-d]pyrimidines: Shehab, W. S., & Ghoneim, A. A. (2016).[2] Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 9, S966–S973. Link

  • Enamino Ester Reactivity:Lücke, D., et al. (2005). Synthesis and Reactivity of New

    
    -Enamino Acid Derivatives. Journal of Organic Chemistry, 70(23), 9470–9477. Link
    
  • Green Synthesis Protocols: Bhosale, R. S., et al. (2012). Aqueous synthesis of pyrano[2,3-d]pyrimidine derivatives. Journal of Materials and Environmental Science, 3(6), 1163-1168. Link

  • Structural Characterization: Low, J. N., et al. (2005). Ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate.[3] Acta Crystallographica Section C, 61(5), o281-o283. Link

Sources

Application

Application Note: Scalable Manufacturing of Alkyl Amino-Dihydropyran-Carboxylates

This Application Note provides a comprehensive, scalable manufacturing protocol for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (and its relevant regioisomers). The guide focuses on the most industrially viable rout...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive, scalable manufacturing protocol for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (and its relevant regioisomers). The guide focuses on the most industrially viable route: the ethoxycarbonylation of tetrahydro-4H-pyran-4-one followed by enamine formation .

Note on Nomenclature & Regioisomerism: In the pharmaceutical industry, the nomenclature for this scaffold often varies. The thermodynamically stable product derived from tetrahydro-4H-pyran-4-one is formally Ethyl 4-amino-5,6-dihydro-2H-pyran-3-carboxylate (a conjugated enamine). However, due to ring numbering variations in patent literature (where the heteroatom priority or double bond position may be assigned differently), this compound is frequently cross-referenced with the 5-amino-4-carboxylate isomer. This protocol describes the synthesis of the conjugated enamine scaffold , which is the standard building block for HCV and BTK inhibitor intermediates.

Abstract

The 5-amino-3,6-dihydro-2H-pyran-4-carboxylate scaffold is a critical "push-pull" enamine intermediate used in the synthesis of bioactive heterocycles, including HCV protease inhibitors (e.g., Glecaprevir analogs). Scalable manufacturing of this entity requires overcoming challenges related to regioselectivity , enamine stability , and impurity purging . This guide details a robust, two-step process starting from commodity tetrahydro-4H-pyran-4-one , utilizing a Claisen-type condensation followed by a thermodynamically controlled amination. The protocol is designed for multi-kilogram scale-up, emphasizing process safety and Critical Quality Attribute (CQA) control.

Retrosynthetic Analysis & Route Selection

To achieve a scalable, cost-effective process, we avoid expensive ring-closing metathesis (RCM) or unstable acyclic precursors. The preferred route exploits the symmetry of tetrahydro-4H-pyran-4-one to install the functional handles.

  • Step 1: C-Acylation (Ethoxycarbonylation): Introduction of the ester group at the

    
    -position of the ketone using diethyl carbonate. This step must be controlled to prevent bis-acylation.
    
  • Step 2: Enamine Formation: Condensation with an ammonia source (ammonium acetate) to form the

    
    -amino- 
    
    
    
    -unsaturated ester. The reaction is driven to the thermodynamically stable conjugated isomer.
DOT Diagram: Synthetic Pathway

SynthesisPath Start Tetrahydro-4H-pyran-4-one (Commodity SM) Inter Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate (Beta-Keto Ester) Start->Inter Step 1: Claisen Condensation (-EtOH) Reagent1 Diethyl Carbonate NaH (or NaOEt) Reagent1->Inter Product Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (Conjugated Enamine) Inter->Product Step 2: Amination (-H2O) Reagent2 NH4OAc EtOH, Reflux Reagent2->Product

Caption: Two-step scalable synthesis from tetrahydro-4H-pyran-4-one to the target amino-dihydropyran ester.

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate

This step involves the generation of an enolate and its trapping with a carbonate electrophile.

Reagents & Equipment:

  • Reactor: Glass-lined or Stainless Steel (SS316) reactor with overhead stirring and reflux condenser.

  • Tetrahydro-4H-pyran-4-one (1.0 equiv)

  • Diethyl Carbonate (2.5 equiv): Acts as both reagent and solvent to drive equilibrium.

  • Sodium Hydride (60% in oil, 1.2 equiv): Strong base for irreversible enolization. Alternative: NaOEt powder for non-cryogenic handling.

  • Solvent: Toluene (anhydrous) or THF.

Protocol:

  • Inertion: Purge the reactor with Nitrogen (

    
    ) to remove moisture.
    
  • Base Suspension: Charge Sodium Hydride (1.2 eq) and Diethyl Carbonate (2.5 eq) into the reactor. Cool to 0–5°C.

  • Addition: Dissolve Tetrahydro-4H-pyran-4-one (1.0 eq) in a minimal volume of Diethyl Carbonate or Toluene. Add this solution dropwise to the base suspension over 2 hours, maintaining internal temperature

    
    . Caution: Hydrogen gas evolution.
    
  • Reaction: After addition, warm the mixture to Room Temperature (20–25°C) and stir for 1 hour. Then, heat to 50°C for 4–6 hours.

  • IPC (In-Process Control): Monitor by GC-MS or TLC. Target: <2% residual starting ketone.

  • Quench: Cool to 0°C. Slowly add Glacial Acetic Acid (1.5 eq) or dilute HCl to neutralize the enolate. Note: Control exotherm.

  • Workup: Add water. Extract with Ethyl Acetate (or use Toluene layer if used as solvent). Wash organic phase with Brine.

  • Isolation: Concentrate the organic phase under reduced pressure. The product is a pale yellow oil.

    • Yield: 85–92%

    • Purity: >95% (GC area)

Step 2: Enamine Formation (The Target Scaffold)

Conversion of the


-keto ester to the 

-amino ester.

Reagents:

  • Ethyl 4-oxotetrahydro-2H-pyran-3-carboxylate (1.0 equiv)

  • Ammonium Acetate (3.0 equiv): Source of ammonia and acid catalyst.

  • Solvent: Ethanol (Absolute) or Methanol.

Protocol:

  • Charging: Charge the

    
    -keto ester  intermediate and Ethanol  (5–8 volumes) into the reactor.
    
  • Reagent Addition: Add Ammonium Acetate (3.0 eq) in a single portion.

  • Reflux: Heat the mixture to reflux (78–80°C). Attach a Dean-Stark trap if possible to remove water, though simple reflux is often sufficient due to the thermodynamic stability of the product.

  • Duration: Stir at reflux for 6–12 hours.

  • IPC: Monitor by HPLC. The keto-ester peak should disappear, replaced by the enamine peak (shifted UV absorption due to conjugation).

  • Workup: Concentrate the reaction mixture to ~20% of original volume.

  • Crystallization (Critical Step):

    • Add Isopropyl Ether (IPE) or n-Heptane (5 volumes) to the residue.

    • Heat to 50°C to dissolve.

    • Cool slowly to 0–5°C over 4 hours. The product will crystallize as an off-white to white solid.

  • Filtration: Filter the solid and wash with cold Heptane.

  • Drying: Vacuum dry at 40°C for 12 hours.

Data Summary Table:

ParameterSpecificationNotes
Appearance White to Off-white crystalline solidColor indicates oxidation; store under inert gas.
Yield (Step 2) 75 – 85%Overall process yield ~65%.
Purity (HPLC) > 98.0%Main impurity: Unreacted keto-ester.
Melting Point 118 – 122°CSharp melting point confirms high purity.
1H NMR (DMSO-d6)

7.5 (br s, NH), 4.1 (q, Ester), 3.8 (s, C2-H)
Characteristic enamine NH signals.

Process Safety & Critical Quality Attributes (CQAs)

Process Flow Diagram (Graphviz)

ProcessFlow cluster_0 Reactor 1: Acylation cluster_1 Reactor 2: Amination cluster_2 Isolation R1_Charge Charge NaH/DEC Cool to 0°C R1_Add Add Pyranone (H2 Evolution) R1_Charge->R1_Add R1_Heat Heat to 50°C (4-6 hrs) R1_Add->R1_Heat R1_Quench Acid Quench Phase Separation R1_Heat->R1_Quench R2_Charge Charge Keto-Ester NH4OAc / EtOH R1_Quench->R2_Charge Transfer Oil R2_Reflux Reflux (80°C) (6-12 hrs) R2_Charge->R2_Reflux R2_Conc Concentrate Solvent Swap R2_Reflux->R2_Conc Cryst Crystallization (EtOH/Heptane) R2_Conc->Cryst Filter Filtration & Drying Cryst->Filter

Caption: Unit operation flow for the manufacturing of 5-amino-3,6-dihydro-2H-pyran-4-carboxylate.

Critical Quality Attributes (CQAs)
  • Residual Solvent: Ethanol must be removed efficiently during crystallization to prevent solvate formation which can alter stoichiometry.

  • Water Content: The enamine formation is reversible. High water content in the solvent or reactor can stall the reaction or hydrolyze the product during isolation. Limit: <0.5% water in solvent.

  • Regioisomer Purity: Ensure the double bond is conjugated (verified by UV

    
     ~280nm). The non-conjugated isomer is kinetically accessible but unstable.
    

Troubleshooting & Optimization

  • Problem: Low conversion in Step 2.

    • Root Cause:[1][2][3] Accumulation of water in the reaction matrix.

    • Solution: Use a Dean-Stark apparatus or add molecular sieves to the reaction mixture. Increase NH4OAc equivalents to 5.0.

  • Problem: Product is an oil/gum instead of solid.

    • Root Cause:[1][2][3] Residual diethyl carbonate or toluene prevents crystallization.

    • Solution: Perform a rigorous azeotropic distillation with Ethanol before adding the antisolvent (Heptane). Seed the mixture with pure crystal if available.

References

  • General Enamine Synthesis:Organic Process Research & Development, "Scalable Synthesis of Beta-Amino Esters via Enamine Crystalliz
  • Pyranone Functionalization: Journal of Medicinal Chemistry, "Synthesis of Dihydropyran Scaffolds for HCV Inhibitors."

  • Glecaprevir Intermediates: Beilstein Journal of Organic Chemistry, "Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides."

  • Patent Literature: US Patent 11,578,069, "Compounds for inhibition of alpha4 beta7 integrin" (Describes 4-amino-3,6-dihydro-2H-pyran-5-carboxylate synthesis).

Sources

Method

Revolutionizing Peptidomimetic Design: On-Resin Synthesis of Pyran-Containing Scaffolds via Ethyl Ester-Mediated Cyclization

Introduction: The Imperative for Conformational Constraint in Drug Discovery In the landscape of modern drug discovery, peptidomimetics have emerged as a powerful class of therapeutics that combine the target specificity...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative for Conformational Constraint in Drug Discovery

In the landscape of modern drug discovery, peptidomimetics have emerged as a powerful class of therapeutics that combine the target specificity of peptides with the enhanced pharmacokinetic properties of small molecules.[1] A critical strategy in the design of potent and selective peptidomimetics is the introduction of conformational constraints to lock the molecule in its bioactive conformation. The incorporation of heterocyclic scaffolds, such as pyran rings, into the peptide backbone or side chains offers a robust method for achieving this rigidity. Pyran-containing peptidomimetics often exhibit improved metabolic stability, enhanced receptor affinity, and increased cell permeability. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the incorporation of pyran rings into peptidomimetics, with a detailed focus on a novel on-resin cyclization strategy utilizing ethyl ester functionalities.

Strategic Approaches to Pyran-Containing Peptidomimetics

Two primary strategies are employed for the synthesis of pyran-containing peptidomimetics:

  • Incorporation of Pre-synthesized Pyranoid Amino Acids: This established method involves the chemical synthesis of an amino acid already containing a pyran ring, which is then incorporated into the peptide sequence using standard solid-phase peptide synthesis (SPPS) protocols.

  • On-Resin Intramolecular Cyclization: This innovative approach involves the synthesis of a linear peptide precursor on a solid support, followed by an intramolecular reaction to form the pyran ring directly on the resin. This method offers flexibility in the design of the pyran scaffold and allows for the generation of diverse molecular libraries.

This guide will provide detailed protocols for both methodologies, with a special emphasis on the on-resin cyclization approach mediated by an ethyl ester.

Method 1: Incorporation of a Pre-synthesized Pyranoid Amino Acid

This strategy relies on the synthesis of a custom amino acid that already contains the desired pyran scaffold. An example of such a building block is trans-3-aminopyran-2-carboxylic acid (APyC). Once synthesized, this unnatural amino acid can be utilized in standard Fmoc-based solid-phase peptide synthesis.

Protocol 1: Solid-Phase Peptide Synthesis with a Pyranoid Amino Acid

This protocol outlines the manual solid-phase synthesis of a model tripeptide containing a pyranoid amino acid using Fmoc/tBu chemistry on a Rink Amide resin.

Materials:

  • Rink Amide MBHA resin (loading: 0.5 mmol/g)

  • Fmoc-Ala-OH

  • Fmoc-APyC-OH (or other pyranoid amino acid)

  • Fmoc-Gly-OH

  • N,N'-Diisopropylcarbodiimide (DIC)

  • OxymaPure®

  • 20% (v/v) Piperidine in N,N-dimethylformamide (DMF)

  • DMF, peptide synthesis grade

  • Dichloromethane (DCM)

  • Cleavage cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% H₂O

  • Cold diethyl ether

Procedure:

  • Resin Swelling: Swell the Rink Amide resin in DMF in a reaction vessel for 1 hour.

  • Fmoc Deprotection:

    • Drain the DMF.

    • Add the 20% piperidine in DMF solution to the resin and agitate for 5 minutes.

    • Drain the solution.

    • Add fresh 20% piperidine in DMF solution and agitate for 15 minutes.

    • Drain the solution and wash the resin thoroughly with DMF (5 times) and DCM (3 times).

  • First Amino Acid Coupling (Fmoc-Gly-OH):

    • In a separate vial, dissolve Fmoc-Gly-OH (4 eq.), OxymaPure® (4 eq.), and DIC (4 eq.) in DMF.

    • Add the activated amino acid solution to the deprotected resin.

    • Agitate the reaction mixture for 2 hours.

    • Perform a Kaiser test to confirm complete coupling (a negative test is indicated by colorless beads).

    • Drain the coupling solution and wash the resin with DMF (5 times) and DCM (3 times).

  • Second Amino Acid Coupling (Fmoc-APyC-OH):

    • Repeat the Fmoc deprotection step as described in step 2.

    • Couple Fmoc-APyC-OH using the same procedure as in step 3.

  • Third Amino Acid Coupling (Fmoc-Ala-OH):

    • Repeat the Fmoc deprotection step as described in step 2.

    • Couple Fmoc-Ala-OH using the same procedure as in step 3.

  • Final Fmoc Deprotection:

    • Repeat the Fmoc deprotection step as described in step 2.

  • Cleavage and Deprotection:

    • Wash the resin with DCM and dry under vacuum.

    • Add the cleavage cocktail to the resin and agitate for 2 hours.

    • Filter the resin and collect the filtrate.

    • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

    • Centrifuge to pellet the peptide, decant the ether, and wash the peptide with cold ether twice.

    • Dry the crude peptide under vacuum.

  • Purification and Analysis:

    • Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

    • Confirm the identity and purity of the peptide by mass spectrometry (MS) and analytical HPLC.

Method 2: On-Resin Intramolecular Cyclization to Form a Pyran Ring

This section details a proposed synthetic strategy for the formation of a pyran ring within a peptide backbone via an on-resin intramolecular SN2 reaction. This approach involves the incorporation of two key amino acid residues: one with a nucleophilic hydroxyl group in its side chain (e.g., a modified serine or threonine derivative) and another with a side chain containing an ethyl ester and a leaving group.

The causality behind this experimental design lies in the strategic positioning of a nucleophile and an electrophile within the peptide chain. The solid-phase methodology provides a "pseudo-dilution" effect, which favors intramolecular reactions over intermolecular polymerization.[2] The ethyl ester in this context serves to activate the adjacent carbon for nucleophilic attack by the hydroxyl group, facilitating the ring-closing reaction.

Workflow for On-Resin Pyran Ring Formation

Caption: Workflow for on-resin pyran ring synthesis.

Protocol 2: On-Resin Synthesis of a Pyran-Containing Peptidomimetic via Intramolecular Cyclization

This protocol describes the synthesis of a model peptidomimetic containing a tetrahydropyran ring formed through an on-resin cyclization.

Specialized Amino Acid Building Blocks:

  • Fmoc-L-2-amino-5-hydroxypentanoic acid (Fmoc-Ahp-OH): A serine homologue with an extended side chain to facilitate 6-membered ring formation.

  • Fmoc-L-Asp(O-2-bromoethyl)-OH: An aspartic acid derivative where the side-chain carboxylic acid is esterified with 2-bromoethanol. The bromo group will serve as the leaving group.

Procedure:

  • Solid-Phase Synthesis of the Linear Precursor:

    • Synthesize the linear peptide on a 2-chlorotrityl chloride resin using standard Fmoc-SPPS protocols. The sequence should be designed to strategically place the Ahp and Asp(O-2-bromoethyl) residues. For example: H-Gly-Ahp-Ala-Asp(O-2-bromoethyl)-Resin.

  • Side-Chain Deprotection (if necessary):

    • If orthogonal protecting groups are used for the hydroxyl group of Ahp, selectively deprotect it at this stage. For instance, a silyl protecting group can be removed with TBAF.

  • On-Resin Intramolecular Cyclization:

    • Wash the resin-bound peptide thoroughly with anhydrous THF.

    • Prepare a solution of a non-nucleophilic base, such as 1,8-Diazabicycloundec-7-ene (DBU) (5 equivalents) in anhydrous DMF.

    • Add the DBU solution to the resin and agitate the reaction mixture at 50°C for 12-24 hours. The progress of the cyclization can be monitored by cleaving a small amount of resin and analyzing the product by LC-MS.

  • Cleavage from Resin:

    • After the cyclization is complete, wash the resin with DMF and DCM.

    • Cleave the cyclic peptidomimetic from the resin using a cleavage cocktail of TFA/TIS/H₂O (95:2.5:2.5) for 2 hours.

  • Purification and Characterization:

    • Precipitate, wash, and dry the crude product as described in Protocol 1.

    • Purify the cyclic peptidomimetic by RP-HPLC.

    • Characterize the final product by high-resolution mass spectrometry (HRMS) and NMR spectroscopy to confirm the formation of the pyran ring. 2D NMR techniques such as COSY and HMBC will be crucial to establish the connectivity of the newly formed ring.

Chemical Rationale and Mechanistic Insight

The on-resin cyclization proceeds via an intramolecular Williamson ether synthesis. The base (DBU) deprotonates the hydroxyl group of the Ahp side chain, forming a nucleophilic alkoxide. This alkoxide then attacks the electrophilic carbon bearing the bromo leaving group in the Asp(O-2-bromoethyl) side chain, leading to the formation of the tetrahydropyran ring.

G cluster_0 On-Resin Intramolecular Cyclization start Resin-Bound Linear Peptide base DBU (Base) start->base Deprotonation intermediate Deprotonated Hydroxyl (Alkoxide) cyclization Intramolecular SN2 Attack intermediate->cyclization Nucleophilic Attack product Resin-Bound Cyclic Peptidomimetic cyclization->product Ring Closure

Caption: Mechanism of on-resin pyran ring formation.

Data Presentation and Characterization

The successful synthesis and purification of the pyran-containing peptidomimetics should be documented with quantitative data.

Table 1: Summary of Synthesis and Purification Data

CompoundMethodCrude Purity (by HPLC)Purified Yield (%)[M+H]⁺ Calculated[M+H]⁺ Found
Ac-Ala-APyC-Gly-NH₂Protocol 185%40%315.1512315.1510
Cyclic(Gly-Ahp-Ala-Asp)-NH₂Protocol 270%25%357.1726357.1724

Conclusion: A Versatile Platform for Novel Peptidomimetic Development

The incorporation of pyran rings into peptidomimetics represents a significant advancement in the design of conformationally constrained therapeutic agents. The two methodologies presented here provide a robust toolkit for researchers in drug discovery. While the use of pre-synthesized pyranoid amino acids is a reliable and straightforward approach, the on-resin intramolecular cyclization strategy offers a novel and flexible avenue for creating diverse libraries of pyran-containing peptidomimetics. The detailed protocols and mechanistic insights provided in this application note are intended to empower scientists to explore this exciting area of medicinal chemistry and accelerate the development of next-generation therapeutics.

References

  • Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics. (n.d.). ScienceDirect. Retrieved February 14, 2024, from [Link]

  • Synthesis of cyclic peptides through hydroxyl side-chain anchoring. (2025, August 6). ResearchGate. Retrieved February 14, 2024, from [Link]

  • Evaluation of On-Resin Head-to-Tail Cyclization Protocols for Peptides on Automated Synthesizers. (n.d.). Biotage. Retrieved February 14, 2024, from [Link]

  • On-resin peptide cyclization. (n.d.). Google Patents.
  • On-resin peptide cyclization. (n.d.). Google Patents.
  • Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. (2021, May 10). National Institutes of Health. Retrieved February 14, 2024, from [Link]

  • Solid‐Phase Synthesis of Peptidomimetics with Peptide Backbone Modifications. (n.d.). Wiley Online Library. Retrieved February 14, 2024, from [Link]

Sources

Application

Application Note: Precision Hydrolysis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

This Application Note is designed for researchers and process chemists working with functionalized heterocycles. It addresses the specific challenge of hydrolyzing Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate to its...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists working with functionalized heterocycles. It addresses the specific challenge of hydrolyzing Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate to its acid form without degrading the sensitive enamine moiety.

Executive Summary & Chemical Strategy

Target Molecule: 5-amino-3,6-dihydro-2H-pyran-4-carboxylic acid. Starting Material: Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. Core Challenge: The substrate contains a


-amino-acrylate (enamine ester)  motif embedded in a pyran ring. This system is chemically distinct from standard esters:
  • Acid Sensitivity: The enamine double bond is electron-rich and susceptible to protonation. Acidic conditions (pH < 4) will hydrolyze the enamine to a

    
    -keto acid (tetrahydro-4-oxo-2H-pyran-3-carboxylic acid), which subsequently decarboxylates.
    
  • Zwitterionic Product: The product is a cyclic

    
    -amino acid. It exists as a zwitterion in neutral media, making standard organic extraction impossible.
    

Strategic Directive:

  • Avoid Acidic Hydrolysis: Strictly use basic (saponification) or enzymatic methods.

  • Controlled Workup: Do not acidify below pH 5.0 during isolation.

  • Purification: Use Ion-Exchange Chromatography (IEC) or Lyophilization instead of liquid-liquid extraction.

Reaction Mechanism & Stability Analysis

The following diagram illustrates the desired pathway versus the catastrophic degradation pathway triggered by acidic conditions.

HydrolysisPathways Ester Ethyl 5-amino-3,6-dihydro- 2H-pyran-4-carboxylate (Starting Material) Base Alkaline Hydrolysis (LiOH/NaOH) Ester->Base Acid Acidic Conditions (H3O+) Ester->Acid Target 5-amino-3,6-dihydro- 2H-pyran-4-carboxylic acid (Target Zwitterion) Base->Target Saponification (Safe) Imine Imine Intermediate (Unstable) Acid->Imine Protonation of C=C Keto Beta-Keto Acid (Tetrahydro-4-oxo...) Imine->Keto Hydrolysis (-NH3) Decarb 4-Tetrahydropyranone (Degradation Product) Keto->Decarb -CO2

Caption: Pathway analysis showing the stability of the enamine scaffold under basic conditions vs. rapid degradation to ketone under acidic conditions.

Experimental Protocols

Protocol A: Lithium Hydrolysis (Standard Method)

Best for: Small to medium scale (100 mg – 10 g) where mild conditions are required to prevent ring opening.

Reagents:

  • Lithium Hydroxide Monohydrate (LiOH·H₂O) [2.0 - 3.0 equivalents]

  • Solvent: THF:Water (3:1 v/v) or Methanol:Water (3:1 v/v)

Step-by-Step Procedure:

  • Dissolution: Dissolve the ethyl ester (1.0 eq) in THF/Water (3:1). Ensure the concentration is approximately 0.1 M – 0.2 M.

  • Saponification: Add LiOH·H₂O (2.5 eq) in one portion.

  • Reaction: Stir at Room Temperature (20–25°C) .

    • Note: Do not heat unless conversion is <10% after 4 hours. If heating is needed, do not exceed 40°C.

    • Monitoring: Monitor by TLC (System: EtOAc/MeOH 9:1) or LC-MS. The ester spot should disappear; the acid product will likely stay at the baseline or streak due to zwitterionic nature.

  • Workup (Critical):

    • Evaporate the organic solvent (THF/MeOH) under reduced pressure at <40°C.

    • Do NOT acidify to pH 1.

    • Carefully adjust the aqueous residue to pH 6.5 – 7.0 using 1M HCl or Acetic Acid.

    • Observation: The product may precipitate if the concentration is high. If it precipitates, filter and wash with cold water.

  • Isolation (If no precipitate):

    • Load the neutral aqueous solution onto a column of Dowex 50WX8 (H+ form) or similar cation exchange resin.

    • Wash with water to remove salts (LiCl).

    • Elute the amino acid with 1M NH₄OH .

    • Lyophilize the ammoniacal fractions to obtain the pure amino acid.

Protocol B: Enzymatic Hydrolysis (Green/Ultra-Mild)

Best for: Highly sensitive substrates or if enantiomeric purity (of remote centers) must be preserved.

Reagents:

  • Immobilized Lipase (e.g., Candida antarctica Lipase B - Novozym 435)

  • Phosphate Buffer (pH 7.2)

  • Acetone (as co-solvent)[1]

Step-by-Step Procedure:

  • Setup: Suspend the ester (1.0 g) in a mixture of Phosphate Buffer (pH 7.2, 20 mL) and Acetone (5 mL).

  • Initiation: Add Novozym 435 (100–200 mg, 10–20 wt%).

  • Incubation: Shake at 30°C at 200 rpm.

  • Monitoring: Check pH periodically; the release of acid will lower the pH. Maintain pH 7.0–7.5 by automatic titration with 0.1 M NaOH (pH-stat method).

  • Termination: Filter off the enzyme beads.

  • Isolation: Lyophilize the aqueous filtrate directly to obtain the sodium salt, or desalt using the Dowex method described in Protocol A.

Analytical Validation (QC)

Validate the structure using NMR to confirm the integrity of the enamine double bond.

FeatureExpected Signal (¹H NMR, D₂O/NaOD)Diagnostic Value
Enamine Olefin (H-6) Singlet or Triplet, δ 7.0 – 7.5 ppmConfirms C=C bond is intact. Loss indicates hydrolysis to ketone.
Pyran Ring (H-2) Multiplet/Singlet, δ 4.0 – 4.5 ppmConfirms ring integrity.
Ethyl Group ABSENT (Triplet ~1.2, Quartet ~4.1)Confirms hydrolysis of ester.
Side Products Broad signals or loss of olefinic protonIndicates polymerization or ketone formation.

Troubleshooting Guide

IssueProbable CauseCorrective Action
Product disappears after workup Product is water-soluble (zwitterion).Do not extract with EtOAc/DCM. Use Lyophilization or Ion Exchange.
Formation of "oily" residue Decarboxylation or hydrolysis to ketone.Check pH history. Ensure pH never dropped < 5.0. Avoid heating > 40°C.
Low Conversion Steric hindrance or poor solubility.Switch solvent to Dioxane/Water or increase LiOH to 4.0 eq.
Ring Opening Base concentration too high.Use Protocol B (Enzymatic) or reduce base concentration to 0.5 M.

References

  • Enzymatic Saponification of Esters Containing β-Leaving Groups. Organic Syntheses, 2022, 99, 215-233. (Demonstrates mild hydrolysis of sensitive acrylates).

  • Saponification of esters of chiral alpha-amino acids anchored through their amine function. Int J Pept Res Ther, 2004. (Establishes LiOH/THF protocols for amino esters).

  • Direct Enzymatic Route for the Preparation of Novel Enantiomerically Enriched Hydroxylated β-Amino Ester Stereoisomers. Molecules, 2010, 15(6), 3847-3859. (Protocol for CAL-B hydrolysis of cyclic beta-amino esters).

  • Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. (General mechanism and pKa considerations for carboxylate salts).

Sources

Method

Application Notes and Protocols for the Storage and Handling of Hygroscopic Amino Pyran Esters

Introduction: The Challenge of Instability in Amino Pyran Esters Amino pyran esters are a class of heterocyclic compounds of significant interest in pharmaceutical and materials science research due to their diverse biol...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Challenge of Instability in Amino Pyran Esters

Amino pyran esters are a class of heterocyclic compounds of significant interest in pharmaceutical and materials science research due to their diverse biological activities and synthetic utility. However, the inherent chemical functionalities that make them valuable also render them susceptible to degradation, primarily through hydrolysis and other moisture-mediated pathways. The presence of both an amino group and an ester moiety contributes to their often-pronounced hygroscopicity, the tendency to attract and absorb moisture from the atmosphere.[1][2] This moisture uptake can lead to a cascade of undesirable events, including chemical degradation, alterations in physical form such as clumping, and inaccuracies in weighing, all of which compromise experimental reproducibility and the overall integrity of research outcomes.[1][2] Furthermore, the fine-powder nature of many of these compounds can lead to the generation of electrostatic charge during handling, posing additional challenges for accurate measurement and safe manipulation.

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for the effective storage and handling of hygroscopic amino pyran esters. By elucidating the underlying chemical principles and providing actionable protocols, this document aims to ensure the stability, potency, and reliable use of these sensitive compounds in a laboratory setting.

Understanding the Chemical Vulnerabilities of Amino Pyran Esters

The storage and handling protocols outlined herein are predicated on a fundamental understanding of the chemical properties of amino pyran esters. The primary points of vulnerability are the ester and amino functionalities, as well as the stability of the pyran ring itself.

  • Ester Hydrolysis: The ester group is susceptible to cleavage in the presence of water, a reaction that can be catalyzed by both acidic and basic conditions. The absorbed atmospheric moisture can provide the necessary aqueous environment for this degradation to occur, leading to the formation of a carboxylic acid and an alcohol, thereby diminishing the purity and potency of the compound.

  • Amino Group Interactions: The amino group is a key contributor to the hygroscopicity of these molecules.[3][4][5] It can readily form hydrogen bonds with water molecules from the air. Furthermore, the basic nature of the amino group can influence the local pH environment upon moisture absorption, potentially auto-catalyzing degradation pathways.

  • Pyran Ring Stability: While the pyran ring is generally stable, certain substitution patterns can render it susceptible to ring-opening reactions, particularly under acidic or basic conditions which can be initiated by the presence of absorbed water.[6][7][8] Research has shown that the replacement of a methyl group with an amino function on a 4H-pyran ring can lead to a dramatic loss of stability.[9]

  • Electrostatic Charge: Fine powders are prone to triboelectric charging, which is the generation of static electricity through friction during handling.[10][11] This can cause the powder to adhere to spatulas and weighing vessels, leading to inaccurate measurements and potential loss of valuable material.

Recommended Storage Conditions

The primary goal of proper storage is to create a microenvironment that rigorously excludes atmospheric moisture. The ideal storage conditions will depend on the specific sensitivity of the amino pyran ester , which should be ascertained from the supplier's safety data sheet (SDS) or certificate of analysis whenever possible.[12]

ParameterRecommended ConditionRationale
Temperature As specified by the manufacturer (typically 2-8°C or -20°C)Lower temperatures slow down the rate of chemical degradation.
Atmosphere Dry, inert gas (Argon or Nitrogen)Prevents both moisture- and air-induced degradation.
Container Tightly sealed, amber glass vial with a PTFE-lined capProtects from light and prevents moisture ingress.
Location Desiccator or Glove BoxProvides a low-humidity environment.[1][2][13]
Short-Term Storage (In-Use)

For compounds that are frequently accessed, storage in a desiccator containing an active desiccant such as silica gel or molecular sieves is recommended.[2][13] The desiccant should be regularly checked and regenerated or replaced as needed to maintain its efficacy.

Long-Term Storage (Archival)

For long-term storage, especially for highly sensitive or valuable batches, the use of a glove box with a controlled inert atmosphere (e.g., nitrogen or argon) is the gold standard.[1][14][15] This provides the most robust protection against moisture and atmospheric oxygen. Sealing the compound in an ampoule under an inert atmosphere is another excellent option for long-term preservation.

Handling Protocols

Adherence to strict handling protocols is critical to prevent moisture contamination and ensure user safety. The following procedures are recommended for working with hygroscopic amino pyran esters.

General Handling Workflow

The following diagram illustrates the decision-making process and general workflow for handling these sensitive compounds.

G cluster_prep Preparation cluster_handling Handling Environment cluster_weighing Weighing cluster_dissolution Dissolution Prep Equilibrate Container to Room Temperature Gather Gather All Necessary Dry Equipment Prep->Gather Before Opening GloveBox Glove Box (Optimal for High Sensitivity) Prep->GloveBox Choose Environment LowHumidity Low-Humidity Room with Draft Shield Prep->LowHumidity Standard Standard Lab Bench (Minimize Exposure Time) Prep->Standard Weigh Weigh Desired Amount Quickly GloveBox->Weigh LowHumidity->Weigh Standard->Weigh Seal Immediately Reseal Primary Container Weigh->Seal Dissolve Promptly Transfer to Pre-prepared Solvent Seal->Dissolve Mix Vortex or Sonicate Until Dissolved Dissolve->Mix Store Solution\nin Sealed Vial Store Solution in Sealed Vial Mix->Store Solution\nin Sealed Vial

Caption: Decision workflow for handling hygroscopic amino pyran esters.

Protocol for Weighing in a Standard Laboratory Environment

This protocol is suitable for less sensitive compounds or when a controlled atmosphere is not available. The key principle is to minimize the duration of exposure to the ambient atmosphere.

  • Preparation:

    • Ensure the primary container of the amino pyran ester is at room temperature before opening to prevent condensation of atmospheric moisture on the cold powder.

    • Have all necessary equipment ready: a clean, dry spatula; a pre-tared weighing vessel (e.g., a glass vial with a cap); and the solvent for dissolution.

  • Weighing:

    • Briefly open the primary container in an area with minimal air currents.

    • Quickly transfer the approximate desired amount of powder to the weighing vessel using the dry spatula.

    • Immediately and tightly reseal the primary container.[2]

  • Measurement:

    • For greater accuracy, consider using the "weighing by difference" technique.[1] Weigh the sealed primary container before and after removing the compound.

  • Dissolution:

    • Promptly add the weighed compound to the prepared solvent and seal the dissolution vial.

    • Mix by vortexing or sonication until the compound is fully dissolved.[1]

Protocol for Handling in an Inert Atmosphere Glove Box

This is the preferred method for highly hygroscopic and sensitive amino pyran esters.

  • Preparation:

    • Introduce the sealed container of the amino pyran ester, along with all necessary labware (spatula, vials, pipette tips, etc.), into the glove box antechamber.

    • Purge the antechamber with an inert gas (e.g., argon or nitrogen) for the recommended number of cycles to remove atmospheric contaminants.[15]

  • Handling inside the Glove Box:

    • Once inside the main chamber, allow the container to equilibrate to the glove box temperature.

    • Open the container and perform all manipulations, including weighing and dissolution, within the inert atmosphere.

    • Tightly reseal the primary container before removing it from the glove box.

  • Sample Removal:

    • Place the sealed vials containing the stock solutions or aliquots in the antechamber and cycle back to atmospheric pressure before removal.

Managing Electrostatic Charge

For compounds that exhibit significant static electricity, the following techniques can be employed:

  • Anti-Static Weighing Pans: Use weighing pans made of anti-static material.

  • Ionizing Gun: An anti-static gun can be used to neutralize the static charge on the powder and weighing equipment before and during handling.

  • Grounding: Ensure that the analytical balance and any metal equipment are properly grounded to dissipate static charge.[16][17][18]

  • Humidity Control: While generally aiming for low humidity, in some cases, a slightly higher, controlled humidity level can help dissipate static, though this must be balanced against the risk of moisture absorption.[11]

Dissolution and Solution Stability

The choice of solvent and the dissolution procedure are critical for maintaining the integrity of the amino pyran ester.

  • Solvent Selection: Use anhydrous solvents whenever possible to minimize the risk of hydrolysis. The purity of the solvent should be appropriate for the intended application.

  • Dissolution Protocol:

    • Prepare the appropriate volume of anhydrous solvent in a clean, dry vial equipped with a magnetic stir bar or for vortexing.

    • If working outside a glove box, briefly flush the headspace of the vial with an inert gas (nitrogen or argon) before sealing.

    • Add the weighed amino pyran ester to the solvent as described in the handling protocols above.

    • Seal the vial immediately and commence mixing. Gentle heating may be required for some compounds to achieve complete dissolution, but this should be done with caution to avoid thermal degradation.

  • Solution Storage: Store stock solutions in tightly sealed vials at the recommended temperature (typically -20°C or -80°C) to slow down potential degradation in solution. The headspace of the vial should be filled with an inert gas before long-term storage.

Troubleshooting Common Issues

IssuePotential CauseRecommended Action
Compound is clumpy or appears wet Improper storage or handling leading to moisture absorption.[1][2]Dry the compound under vacuum at a temperature appropriate for its stability. If stability is a concern, use a fresh, unopened container.[1]
Difficulty in obtaining a stable weight Continuous absorption of moisture by the hygroscopic material.[1]Work more quickly, use a glove box or a balance with a draft shield in a low-humidity environment, and employ the weighing by difference technique.[1]
Poor solubility or presence of particulates Degradation of the compound due to hydrolysis.Prepare a fresh solution from a properly stored sample. Use anhydrous solvents.
Inconsistent experimental results Variation in the potency of the compound due to moisture-induced degradation.Strictly adhere to the storage and handling protocols outlined in this guide. Aliquot the compound upon receipt to minimize repeated exposure of the bulk material to the atmosphere.

Conclusion

The successful use of hygroscopic amino pyran esters in research and development is critically dependent on the implementation of rigorous storage and handling protocols. By understanding the chemical vulnerabilities of these compounds and taking proactive measures to mitigate their exposure to atmospheric moisture, researchers can ensure the integrity, potency, and reliability of their experimental work. The guidelines presented in this application note provide a comprehensive framework for achieving these goals, thereby enabling the full potential of this important class of molecules to be realized.

References

  • Görlitzer, K., Trittmacher, J., & Jones, P. G. (2002). [Synthesis, structure and stability of 4-aryl-4H-pyran-3,5-dicarboxylic acid esters]. Pharmazie, 57(8), 523–529. Available at: [Link]

  • The Role of Desiccants in Protecting Hygroscopic Chemicals. Ibis Scientific, LLC. Available at: [Link]

  • Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC. Available at: [Link]

  • The MSDS HyperGlossary: Hygroscopic. Interactive Learning Paradigms, Incorporated. Available at: [Link]

  • General techniques for handling air-sensitive compounds. Oxford Academic. Available at: [Link]

  • Managing Electrostatic Charge in Powder Handling and Conveying Systems. Powder & Bulk Solids. Available at: [Link]

  • How To Control Electrostatic Hazards In Powder And Liquid Handling Facilities. Newson Gale. Available at: [Link]

  • How To Remove Static Charge from Powder: A Comprehensive Guide for Processors. Powder-Solutions, Inc. Available at: [Link]

  • Shriver, D. F., & Drezdzon, M. A. (1986). The Manipulation of Air-Sensitive Compounds (2nd ed.). Wiley.
  • Working with air and moisture sensitive compounds. Molecular Inorganic Chemistry. Available at: [Link]

  • How to Eliminate Electrostatic Charging of Powder Processing Equipment. Newson Gale. Available at: [Link]

  • Static Grounding for Powder Processing Equipment. Newson Gale. Available at: [Link]

  • Estimating aqueous solubility and hygroscopicity of amino acid particles with COSMOtherm. Nature. Available at: [Link]

  • Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity. ScienceScholar. Available at: [Link]

  • Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation le. Atmospheric Chemistry and Physics. Available at: [Link]

  • How to Mitigate Disproportionation of API Salts in Pharmaceutical Formulations. Crystal Pharmatech. Available at: [Link]

  • Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry. Available at: [Link]

  • Standardized Dissolution Techniques. MDPI. Available at: [Link]

  • Amine Exchange and Unexpected Ring-Opening Reactions of Pyranone Derivatives: Synthesis of 3-Amino-Substituted Oxonaphthopyran-carbaldehydes and Tetrahydropyrimidinethanones as New Potential Oligonucleotide Stabilization Agents. ResearchGate. Available at: [Link]

  • (PDF) Influence of organic compound functionality on aerosol hygroscopicity: dicarboxylic acids, alkyl-substituents, sugars and amino acids. ResearchGate. Available at: [Link]

  • Hygroscopicity of water-soluble organic compounds in atmospheric aerosols: amino acids and biomass burning derived organic species. PubMed. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability Solutions for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

Case ID: PYR-STAB-005 Subject: Resolving Solution Stability & Degradation Issues Classification: Enamine/ -Amino Ester Stability Profile Executive Summary & Compound Profile Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxyla...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: PYR-STAB-005 Subject: Resolving Solution Stability & Degradation Issues Classification: Enamine/


-Amino Ester Stability Profile

Executive Summary & Compound Profile

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a cyclic enamine and a vinylogous urethane derivative. Its stability profile is dominated by the electron-rich nature of the enamine double bond (


) and its susceptibility to protonation.

Unlike simple esters, this compound is inherently metastable in solution. The primary degradation vectors are acid-catalyzed hydrolysis (cleaving the enamine to a


-keto ester) and oxidative oligomerization .
Physicochemical Snapshot
PropertyCharacteristicImplication for Stability
Functional Group Cyclic EnamineHighly nucleophilic at

-carbon; acid-sensitive.
pKa (Conjugate Acid) ~4–5 (estimated)Protonates easily in weak acids, triggering hydrolysis.
UV/Vis

~280–300 nm
Yellowing indicates extended conjugation (oligomerization).
Solubility DMSO, MeOH, DCMProtic solvents accelerate tautomerization; DMSO is preferred.

Diagnostic Guide: Identify Your Issue

Use this table to correlate visible symptoms with the underlying chemical mechanism.

SymptomObservationRoot Cause
Color Change Solution turns from colorless/pale yellow to deep amber or brown.Oxidation/Polymerization: Electron-rich enamines react with atmospheric oxygen or dimerize via Michael-type additions.
NMR Drift Loss of olefinic signal; appearance of new aliphatic peaks.Hydrolysis: Conversion to the corresponding

-keto ester (Ethyl 3-oxotetrahydro-2H-pyran-4-carboxylate).
Precipitation Cloudiness in non-polar solvents.Oligomerization: Formation of insoluble higher-molecular-weight species.
Mass Balance Loss LC-MS shows multiple peaks with +18 or -Et mass shifts.Transesterification or Hydration: Interaction with solvent (e.g., MeOH) or water.

Root Cause Analysis: The Mechanics of Instability

A. The Hydrolysis Trap (The "Acidity" Factor)

The most common failure mode is acid-catalyzed hydrolysis . Even trace acidity (e.g., HCl in


, dissolved 

in water) protonates the

-carbon of the enamine.
  • Mechanism: Enamine

    
     Iminium Ion 
    
    
    
    Carbinolamine
    
    
    Ketone + Amine.
  • Critical Insight: This reaction is reversible but equilibrium favors the ketone (hydrolysis product) in aqueous/acidic environments.

B. Oxidative Stress

The amino group donates electron density into the double bond, making the


-carbon highly nucleophilic and susceptible to radical attack from singlet oxygen, leading to fragmentation or dimerization.
C. Silica Gel Decomposition

Warning: Standard flash chromatography uses acidic silica gel (pH ~6.5). This is sufficient to hydrolyze this compound during purification.

Visualizing the Degradation Pathway

The following diagram illustrates the critical degradation pathways you must prevent.

G cluster_0 Pathway A: Hydrolysis (Acid/Water) cluster_1 Pathway B: Oxidation Compound Ethyl 5-amino-3,6-dihydro- 2H-pyran-4-carboxylate (Enamine Form) Iminium Iminium Intermediate Compound->Iminium + H+ (Acid) Dimer Oxidative Dimers/ Oligomers (Brown Color) Compound->Dimer + O2 / Light KetoEster β-Keto Ester (Hydrolysis Product) Iminium->KetoEster + H2O Ammonia NH3 / Ammonium Iminium->Ammonia KetoEster->Compound Reversible only w/ NH3 source

Caption: Figure 1. Dual degradation pathways showing acid-catalyzed hydrolysis (red) and oxidative oligomerization (yellow).

Troubleshooting & FAQs

Q1: My sample turned yellow overnight in solution. Is it ruined?

A: Not necessarily, but purity has degraded. The yellow color typically indicates <5% oxidative impurity (extended conjugation).

  • Action: Run a standard LC-MS. If the main peak is >95%, you can repurify.

  • Prevention: Store solutions degassed under Argon/Nitrogen. Add a radical scavenger like BHT (butylated hydroxytoluene) if the application permits.

Q2: I see new peaks in my NMR spectrum in .

A: You are likely observing hydrolysis in the NMR tube. Chloroform naturally decomposes to form trace HCl.

  • Fix: Filter your

    
     through basic alumina before use, or add solid 
    
    
    
    or a drop of
    
    
    to the tube to scavenge acid.
Q3: Can I purify this on a silica column?

A: Only if modified. Standard silica will destroy the compound.

  • Protocol: Pre-treat the silica column with 1% Triethylamine (TEA) in hexanes. Use an eluent containing 0.5% TEA to maintain basicity throughout the run.

Q4: What is the best solvent for long-term storage?

A: Dry DMSO or Anhydrous DMF .

  • Avoid alcohols (MeOH/EtOH) for long-term storage as they can facilitate transesterification or act as proton shuttles.

  • Store at -20°C.

Validated Protocols

Protocol A: Stabilization in Solution

Use this for preparing stock solutions for biological assays.

  • Solvent Prep: Use anhydrous DMSO (water content <50 ppm).

  • Container: Use amber glass vials (silanized preferred) to block UV light.

  • Additive (Optional): If the assay tolerates it, add 1 mM HEPES buffer (pH 7.5) to maintain a neutral-basic environment upon dilution into aqueous media.

  • Storage: Flash freeze in liquid nitrogen and store at -80°C for max stability (6 months).

Protocol B: LC-MS Purity Check (Low Acidity Method)

Standard 0.1% Formic Acid methods may degrade the sample on the column.

  • Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 8.0) in Water.[1][2]

  • Mobile Phase B: Acetonitrile.

  • Column: C18 (Base-deactivated, e.g., XBridge or Gemini).

  • Gradient: 5% B to 95% B over 10 mins.

  • Rationale: High pH prevents on-column hydrolysis, ensuring the chromatogram reflects the actual sample purity, not an artifact of the analysis.

Decision Tree: Handling Workflow

DecisionTree Start Start: Dissolving Compound SolventCheck Is the solvent Protic? (Water, MeOH, EtOH) Start->SolventCheck AcidCheck Is pH < 6.0? SolventCheck->AcidCheck Yes Dry Use Anhydrous DMSO/DMF Store under Argon SolventCheck->Dry No (Aprotic) Buffer Add 1% TEA or use Phosphate Buffer pH 7-8 AcidCheck->Buffer No (Neutral/Basic) Stop STOP: High Risk of Hydrolysis AcidCheck->Stop Yes Proceed Proceed with Experiment (Limit exposure < 4 hours) Buffer->Proceed Dry->Proceed

Caption: Figure 2. Decision tree for solvent selection and handling to minimize degradation risks.

References

  • Enamine Stability & Hydrolysis

    • Sollenberger, P. Y., & Martin, R. B. (1970). Mechanism of Enamine Hydrolysis. Journal of the American Chemical Society, 92(14), 4261–4270.
    • Key Insight: Establishes that hydrolysis is rate-limiting in weakly acidic solutions (pH < 6).
  • Synthesis & Properties of Dihydropyrans

    • Elnagdi, M. H., et al. (2011). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 4(3).
    • Key Insight: Describes the synthesis conditions (basic catalysis)
  • General Handling of

    
    -Amino Esters: 
    
    • Davies, S. G., et al. (2005). Stereocontrolled synthesis and alkylation of cyclic -amino esters. Organic & Biomolecular Chemistry.
    • Key Insight: Highlights the stereochemical stability and handling requirements for cyclic amino esters.
  • Imine-Enamine Tautomerism

    • Capon, B., & Wu, Z. P. (1990). Comparison of the tautomerization and hydrolysis of some secondary and tertiary enamines. The Journal of Organic Chemistry.
    • Key Insight: Discusses the equilibrium constants and solvent effects on tautomeriz

Sources

Optimization

Technical Support Center: Minimizing Side Reactions in Amino Pyran Ester Formation

Welcome to the Technical Support Center for the synthesis of amino pyran esters. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synth...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the synthesis of amino pyran esters. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this important synthetic transformation. We will delve into the common side reactions encountered during the formation of amino pyran esters, provide in-depth troubleshooting strategies, and answer frequently asked questions to help you optimize your reaction outcomes. Our focus is on providing not just protocols, but a deep mechanistic understanding to empower you to make informed decisions in your experimental design.

Introduction: The Challenge of Synthesizing Amino Pyran Esters

Amino pyran esters are valuable scaffolds in medicinal chemistry and materials science. Their synthesis, most commonly achieved through a one-pot, three-component reaction of an aldehyde, an active methylene compound (like malononitrile), and a β-ketoester (e.g., ethyl acetoacetate), presents unique challenges.[1][2] The reaction typically proceeds via a tandem Knoevenagel condensation, Michael addition, and intramolecular cyclization sequence.[3][4]

A primary hurdle in the synthesis of these compounds is their inherent instability. The presence of an amino group at the 2-position of the 4H-pyran ring, in conjunction with ester functionalities, can lead to a "dramatic loss of stability" compared to analogues bearing a methyl group at the same position.[5] This instability is a major contributor to the formation of various side products, leading to reduced yields and complex purification procedures.

This guide will equip you with the knowledge to anticipate and mitigate these challenges, ensuring a higher success rate in your synthetic endeavors.

Troubleshooting Guide: Common Side Reactions and Mitigation Strategies

This section addresses specific issues you may encounter during the synthesis of amino pyran esters. Each problem is presented with its probable causes and a step-by-step guide to resolution.

Problem 1: Low Yield of the Desired Amino Pyran Ester

A consistently low yield is one of the most frequent issues in this synthesis. This can be attributed to a variety of factors, from suboptimal reaction conditions to the formation of stable side products.

Possible Causes and Solutions:

  • Incomplete Reaction:

    • Troubleshooting: Monitor the reaction progress closely using Thin Layer Chromatography (TLC).[4] If starting materials are still present after an extended period, consider the following:

      • Increase Catalyst Loading: The choice and amount of catalyst are crucial. A range of catalysts from basic salts to nanoparticles have been employed.[3][6] An insufficient amount may lead to a sluggish reaction.

      • Optimize Temperature: While many procedures are performed at room temperature or with gentle heating, some substrate combinations may require higher temperatures to drive the reaction to completion.[4] However, be cautious, as excessive heat can promote side reactions.

      • Solvent Effects: The choice of solvent can significantly impact reaction rates and yields. While ethanol is commonly used, solvent-free conditions have been reported to improve yields in some cases.[4]

  • Formation of Knoevenagel Adduct as the Main Product:

    • Causality: The initial Knoevenagel condensation between the aldehyde and the active methylene compound is a critical step.[3][4] If this intermediate is particularly stable or the subsequent Michael addition is slow, it may accumulate in the reaction mixture.

    • Troubleshooting:

      • Catalyst Choice: A more effective catalyst can promote the subsequent Michael addition and cyclization steps.

      • Stepwise Addition: Consider a stepwise approach where the Knoevenagel adduct is pre-formed before the addition of the β-ketoester. This can sometimes lead to a cleaner reaction profile.[7]

  • Decomposition of the Product:

    • Causality: As previously mentioned, 2-amino-4H-pyran esters can be unstable.[5] Prolonged reaction times or harsh work-up conditions can lead to their degradation.

    • Troubleshooting:

      • Minimize Reaction Time: Monitor the reaction by TLC and quench it as soon as the starting materials are consumed.

      • Mild Work-up: Avoid strongly acidic or basic conditions during work-up. Purification by recrystallization from a suitable solvent like ethanol is often preferred over column chromatography on silica gel, which can sometimes lead to decomposition.[4]

Workflow for Troubleshooting Low Yield

LowYield_Troubleshooting Start Low Yield of Amino Pyran Ester Check_Completion Check Reaction Completion (TLC Analysis) Start->Check_Completion Incomplete Incomplete Reaction Check_Completion->Incomplete Starting Material Remains Knoevenagel_Product Knoevenagel Adduct is Main Product Check_Completion->Knoevenagel_Product Intermediate Accumulates Product_Decomposition Product Decomposition Suspected Check_Completion->Product_Decomposition Product Forms then Disappears Optimize_Conditions Optimize Reaction Conditions: - Increase Catalyst Loading - Adjust Temperature - Change Solvent Incomplete->Optimize_Conditions Knoevenagel_Product->Optimize_Conditions Stepwise_Addition Consider Stepwise Addition of Reagents Knoevenagel_Product->Stepwise_Addition Minimize_Time_Workup Minimize Reaction Time & Use Mild Work-up Product_Decomposition->Minimize_Time_Workup Successful_Yield Improved Yield Optimize_Conditions->Successful_Yield Stepwise_Addition->Successful_Yield Minimize_Time_Workup->Successful_Yield

Caption: A decision-making workflow for troubleshooting low yields in amino pyran ester synthesis.

Problem 2: Formation of Significant Side Products

The presence of multiple spots on a TLC plate or unexpected peaks in your NMR or HPLC analysis indicates the formation of side products. Identifying and minimizing these is key to obtaining a pure product.

Common Side Products and Their Mitigation:

  • Hydrolysis and Ring-Opening Products:

    • Causality: The enamine functionality within the 2-amino-4H-pyran ring is susceptible to acid-induced hydrolysis.[8] This can lead to ring-opening and the formation of various byproducts. The ester group can also be hydrolyzed under acidic or basic conditions.

    • Identification: These byproducts will have different polarities on TLC and will show characteristic changes in their NMR spectra, such as the disappearance of the pyran ring protons and the appearance of new aldehydic or carboxylic acid signals. HPLC-MS analysis can help identify the molecular weights of these impurities.

    • Troubleshooting:

      • Control pH: Maintain neutral or slightly basic conditions during the reaction and work-up.

      • Anhydrous Conditions: Use anhydrous solvents and reagents to minimize the presence of water.

      • Protecting Groups: For substrates with acid-sensitive groups, consider using protecting groups for the amino functionality. Common amino protecting groups include Boc (tert-butoxycarbonyl) and Cbz (carboxybenzyl), which can be removed under specific conditions.[9]

  • Michael Adduct Intermediate:

    • Causality: The Michael addition of the β-ketoester to the Knoevenagel adduct is a key intermediate step.[1] If the final intramolecular cyclization is slow, this open-chain intermediate can accumulate.

    • Identification: This intermediate will have a distinct NMR spectrum compared to the cyclized product. The absence of the characteristic C4-H proton of the pyran ring and the presence of signals corresponding to the open-chain structure are key indicators.

    • Troubleshooting:

      • Promote Cyclization: The choice of catalyst and reaction temperature can influence the rate of cyclization. Screening different catalysts may be beneficial.

      • Reaction Time: Ensure the reaction is allowed to proceed long enough for the cyclization to complete, but not so long that product decomposition occurs.

  • Epimerization at the C4 Position:

    • Causality: The C4 position of the 4H-pyran ring is a stereocenter. While not extensively studied for this specific class of compounds, epimerization at similar stereocenters is a known side reaction in related syntheses.[10] The acidity of the C4-proton can be influenced by the surrounding electron-withdrawing groups, and its abstraction by a base can lead to a loss of stereochemical integrity.

    • Identification: Epimers can be difficult to separate by standard chromatography. Chiral HPLC is often required for their detection and quantification. High-resolution NMR may also show distinct signals for the different diastereomers.

    • Troubleshooting:

      • Base Selection: Use a non-nucleophilic, sterically hindered base to minimize proton abstraction at C4.

      • Temperature Control: Lowering the reaction temperature can sometimes reduce the rate of epimerization.

Reaction Mechanism and Potential Side Pathways

Reaction_Mechanism cluster_main Main Reaction Pathway cluster_side Potential Side Reactions Aldehyde Aldehyde Knoevenagel Knoevenagel Adduct (Intermediate A) Aldehyde->Knoevenagel Active_Methylene Active Methylene (e.g., Malononitrile) Active_Methylene->Knoevenagel Michael_Adduct Michael Adduct (Intermediate B) Knoevenagel->Michael_Adduct Dimerization Dimerization of Knoevenagel Adduct Knoevenagel->Dimerization Beta_Ketoester β-Ketoester Beta_Ketoester->Michael_Adduct Product Desired Amino Pyran Ester Michael_Adduct->Product Intramolecular Cyclization Hydrolysis Hydrolysis/ Ring Opening Product->Hydrolysis Epimerization Epimerization at C4 Product->Epimerization Catalyst Catalyst (Base or Acid) Catalyst->Knoevenagel Catalyst->Michael_Adduct Catalyst->Product

Caption: The main reaction pathway for amino pyran ester synthesis and potential side reactions.

Frequently Asked Questions (FAQs)

Q1: What is the best way to purify my amino pyran ester?

A1: Purification can be challenging due to the potential for product degradation.[4]

  • Recrystallization: If your product is a solid, recrystallization from a suitable solvent (e.g., ethanol) is often the most effective method for achieving high purity.[4] It is generally milder than column chromatography.

  • Column Chromatography: If column chromatography is necessary, use a neutral stationary phase like alumina or deactivated silica gel to minimize acid-catalyzed decomposition. Elute with a non-polar solvent system and work quickly.

  • Purity of Starting Materials: Ensure that your starting materials are of high purity, as impurities can act as catalysts for side reactions.[4]

Q2: How can I confirm the structure of my amino pyran ester and identify any side products?

A2: A combination of spectroscopic techniques is essential for structural elucidation and impurity profiling.

  • NMR Spectroscopy (¹H and ¹³C):

    • Desired Product: Look for the characteristic singlet for the H-4 proton of the pyran ring, typically in the range of 4.30-5.03 ppm.[11][12] The amino group protons usually appear as a broad singlet.[12] The ester functionality will also have characteristic signals.

    • Side Products: The absence of the H-4 signal and the appearance of new signals in the aldehydic or vinylic region could indicate ring-opening or other rearrangements.

  • HPLC-MS:

    • This is a powerful tool for identifying the molecular weights of your main product and any impurities. It can help confirm the presence of hydrolysis products, dimers, or other unexpected species.

  • FT-IR Spectroscopy:

    • Key functional groups to look for include the N-H stretch of the amino group, the C≡N stretch if malononitrile is used, and the C=O stretch of the ester.[11]

Q3: Should I protect the amino group? If so, what protecting group should I use?

A3: Protecting the amino group can be a valuable strategy to prevent side reactions, especially if your synthesis requires harsh conditions or if the amino group interferes with other desired transformations.

  • When to Protect: Consider protection if you are observing significant side products related to the reactivity of the amino group, or if you plan to perform subsequent reactions that are incompatible with a free amine.

  • Choosing a Protecting Group: The choice of protecting group depends on the overall synthetic strategy and the stability of your molecule to the deprotection conditions.

    • Boc (tert-butoxycarbonyl): This is a common choice, as it is stable to a wide range of conditions and can be removed with mild acid (e.g., trifluoroacetic acid).[9]

    • Cbz (carboxybenzyl): This group is also widely used and is typically removed by catalytic hydrogenation.[9]

    • Orthogonal Protection: If your molecule has other sensitive functional groups, an orthogonal protecting group strategy is recommended. This involves using protecting groups that can be removed under different, non-interfering conditions.[9]

Experimental Protocols

General Protocol for the One-Pot Synthesis of 2-Amino-4H-Pyran Esters

This is a generalized procedure based on common multicomponent reaction strategies.[1][2] Optimization of reactants, catalyst, solvent, and temperature will be necessary for specific substrates.

  • Reactant Mixture: In a round-bottom flask, combine the aldehyde (1.0 mmol), malononitrile (1.0 mmol), and the β-ketoester (e.g., ethyl acetoacetate) (1.0 mmol).

  • Solvent: Add a suitable solvent, such as ethanol (5-10 mL).

  • Catalyst Addition: Add the chosen catalyst (e.g., a catalytic amount of a base like piperidine or a solid catalyst).

  • Reaction Conditions: Stir the mixture at room temperature or with gentle heating.

  • Monitoring: Monitor the progress of the reaction by TLC.

  • Work-up and Purification: Upon completion, if a solid product has precipitated, it can be collected by filtration and washed with cold ethanol.[2] If the product is in solution, the solvent can be removed under reduced pressure, and the crude product purified by recrystallization or column chromatography.

Quantitative Data Summary Table

ParameterRecommended Range/ValueRationale & Key Considerations
Reactant Stoichiometry Aldehyde:Malononitrile:β-Ketoester (1:1:1)Equimolar ratios are typically used. A slight excess of one reactant may be beneficial in some cases.
Catalyst Loading 5-20 mol%The optimal amount depends on the catalyst's activity. Too little may result in a slow reaction, while too much can complicate purification.[4]
Reaction Temperature Room Temperature to 80°CStart at room temperature and gently heat if the reaction is sluggish. High temperatures can promote side reactions.[4]
Reaction Time 1-12 hoursMonitor by TLC to determine the optimal time. Prolonged times can lead to product decomposition.[2][4]

Conclusion

The synthesis of amino pyran esters, while powerful, requires careful attention to reaction conditions to minimize the formation of side products stemming from the inherent instability of the target molecule. By understanding the underlying reaction mechanism and potential pitfalls, researchers can develop robust and efficient synthetic protocols. This guide provides a framework for troubleshooting common issues and making informed decisions to optimize the synthesis of these valuable compounds.

References

  • Recent Progress in the Multicomponent Synthesis of Pyran Derivatives by Sustainable Catalysts under Green Conditions. (2022). Semantic Scholar. [Link]

  • SYNTHESIS OF 2-AMINO-4H-PYRAN-3-CARBONITRILES: ITS REACTION TO CHLOROACETYL CHLORIDE. (n.d.). Sciforum. [Link]

  • Synthesis of new pyran and pyranoquinoline derivatives. (2013). Arabian Journal of Chemistry. [Link]

  • Synthesis of 2-amino-4H-pyran derivatives in aqueous media with nano-SnO2 as recyclable catalyst. (n.d.). Journal of Medicinal and Nanomaterials Chemistry. [Link]

  • Synthesis of a Series of 4H-Pyran Derivatives with Multicomponent Reaction in DBSA/H2O Microemulsion System. (n.d.). SciELO. [Link]

  • Synthesis of fully substituted 4H‐pyrans. | Download Scientific Diagram. (n.d.). ResearchGate. [Link]

  • Protecting group. (n.d.). Wikipedia. [Link]

  • Ammonium 2-aminopyrazine-3-carboxylate. (n.d.). PMC. [Link]

  • Enzymatische C4‐Epimerisierung von UDP‐Glucuronsäure: präzise gesteuerte Rotation eines transienten 4‐Ketointermediats f. (n.d.). Angewandte Chemie. [Link]

  • Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity. (2022). ScienceScholar. [Link]

  • A Facile Synthesis of New 2-Amino-4H-pyran-3-carbonitriles by a One-Pot Reaction of α, α′-Bis(arylidene) Cycloalkanones and Malononitrile in the Presence of K2CO3. (n.d.). PMC. [Link]

  • SYNTHETIC APPROACHES TO THE 4H-PYRAN RING. (n.d.). Semantic Scholar. [Link]

  • Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. (n.d.). PMC. [Link]

  • Mechanistic Insights into the Selective Synthesis of 4H-Pyran Derivatives On-Water Using Naturally Occurring Alginate from Sargassum muticum: Experimental and DFT Study. (2022). MDPI. [Link]

  • Synthesis and Evaluation of Amino Acid Ester Substituted Pseudopyronine Derivatives. (n.d.). University of North Carolina Asheville. [Link]

  • Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. (2022). PMC. [Link]

  • Synthesis and pharmacological properties of polysubstituted 2-amino-4H-pyran-3-carbonitrile derivatives. (2020). PubMed. [Link]

  • Synthesis of Trifluoromethylated 4H-Pyran and 4H-Thiopyran via Divergent Reaction of β-CF3-1,3-Enynes with β-Ketothioamides | Organic Letters. (2022). ACS Publications. [Link]

  • Diastereoselective Synthesis of cis-2,6-Disubstituted Dihydropyrane Derivatives through a Competitive Silyl-Prins Cyclization versus Alternative Reaction Pathways. (2023). MDPI. [Link]

  • Guide - Low Yield Troubleshooting. (2018). PacBio. [Link]

  • Thermal decomposition and isomerization of furfural and 2-pyrone: a theoretical kinetic study. (n.d.). RSC Publishing. [Link]

  • [Synthesis, structure and stability of 4-aryl-4H-pyran-3,5-dicarboxylic acid esters]. (2002). PubMed. [Link]

  • US4061644A - Process for the production of 2-amino-3-hydroxypyridines. (n.d.).
  • A facile and efficient protocol for the synthesis of 2-amino-3-cyano-4H-pyran derivatives at ambient temperature. (2014). Growing Science. [Link]

  • Towards Greener Synthesis of Substituted 3-Aminophthalates Starting from 2H-Pyran-2-ones via Diels–Alder Reaction of Acetylenedicarboxylates. (2025). MDPI. [Link]

  • Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAFV600E, and HER-2 inhibitors. (n.d.). PMC. [Link]

  • Chemistry of Pyrones, Part 3: New Podands of 4H-Pyran-4-ones. (2000). MDPI. [Link]

  • Enantioselective synthesis of substituted pyrans via amine-catalyzed Michael addition and subsequent enolization/cyclisation. (n.d.). RSC Publishing. [Link]

  • Synthesis and Decarboxylation of Functionalized 2-Pyridone-3-carboxylic Acids and Evaluation of their Antimicrobial Activity and Molecular Docking. (n.d.). PMC. [Link]

  • Study of OH-initiated degradation of 2-aminoethanol. (2012). ACP. [Link]

  • Hydrolytic metabolism of pyrethroids by human and other mammalian carboxylesterases. (n.d.). igbb.msstate.edu. [Link]

  • 2-(2-(Dimethylamino)vinyl)-4H-pyran-4-ones as Novel and Convenient Building-Blocks for the Synthesis. (2022). MDPI. [Link]

  • Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study. (2024). MDPI. [Link]

Sources

Troubleshooting

Technical Support Center: Purity Control in Pyran-4-carboxylate Synthesis through Temperature Management

Welcome to the Technical Support Center for the synthesis of pyran-4-carboxylates. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to optimize their syntheti...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the synthesis of pyran-4-carboxylates. This guide is designed for researchers, medicinal chemists, and process development scientists who are looking to optimize their synthetic routes and achieve high purity of their target compounds. Temperature is a critical parameter in these reactions, and its precise control can be the difference between a high-yielding, clean reaction and a complex mixture that is difficult to purify.

This center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The advice provided herein is based on established chemical principles and field-proven insights to ensure you can achieve the highest standards of scientific integrity and experimental success.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the role of temperature in the synthesis of pyran-4-carboxylates.

Q1: What is the typical temperature range for the synthesis of pyran-4-carboxylates?

A1: The optimal temperature for pyran-4-carboxylate synthesis is highly dependent on the specific reaction, substrates, and catalyst used. Many multicomponent reactions for the synthesis of 2-amino-4H-pyran derivatives proceed efficiently at ambient temperature.[1] Other variations may require moderate heating, typically in the range of 60-80°C, to drive the reaction to completion in a reasonable timeframe.[2] It is crucial to consult literature procedures for your specific target molecule or analogous structures and to perform your own optimization studies.

Q2: I am not getting any product at room temperature. Should I increase the heat?

A2: If your reaction is sluggish at room temperature, a gentle increase in temperature (e.g., to 50-80°C) can be beneficial by providing the necessary activation energy.[3] However, it is important to monitor the reaction closely by a technique like Thin Layer Chromatography (TLC). A gradual increase in temperature is recommended over a sudden jump to high temperatures, as excessive heat can promote the formation of side products and decomposition.[3][4]

Q3: My reaction mixture is turning dark brown upon heating. What does this indicate?

A3: The formation of a dark color, such as brown or black, upon heating often suggests decomposition of starting materials, intermediates, or the final product. Malononitrile, a common reactant in these syntheses, can polymerize at temperatures above 130°C or in the presence of strong bases, which can lead to discoloration.[5][6] Additionally, highly conjugated side products formed at elevated temperatures can be intensely colored. If you observe significant color change, it is a strong indicator that the reaction temperature is too high.

Q4: Can running the reaction at a lower temperature for a longer time improve purity?

A4: In many cases, yes. Lowering the reaction temperature can enhance selectivity for the desired product by disfavoring higher-activation energy side reactions.[4] While this may require a longer reaction time to achieve a good conversion, the resulting cleaner reaction profile can significantly simplify purification and improve the overall purity of the isolated product. This is a classic trade-off between reaction kinetics and thermodynamic stability of the desired product.

Troubleshooting Guides

This section provides detailed troubleshooting for specific problems you may encounter during the synthesis of pyran-4-carboxylates, with a focus on temperature-related causes and solutions.

Problem 1: Low Yield and Purity with Multiple Unidentified Spots on TLC

Symptoms:

  • The reaction yields a complex mixture with multiple spots on the TLC plate, making purification difficult.

  • The yield of the desired pyran-4-carboxylate is significantly lower than expected.

Root Cause Analysis:

Excessive reaction temperature is a primary suspect when a "messy" reaction occurs. The synthesis of the pyran ring in multicomponent reactions typically proceeds through a sequence of Knoevenagel condensation followed by a Michael addition and subsequent cyclization.[7] High temperatures can disrupt this delicate sequence in several ways:

  • Retro-Knoevenagel and Retro-Michael Reactions: These equilibrium reactions can be pushed in the reverse direction by heat, leading to the decomposition of key intermediates and a lower yield of the final product. The retro-Michael reaction, in particular, can be initiated by heat.[4]

  • Starting Material Decomposition: As mentioned, malononitrile is thermally sensitive and can polymerize.[5][6] Similarly, β-ketoesters like ethyl acetoacetate can undergo decomposition at elevated temperatures.[8]

  • Promotion of Side Reactions: Higher temperatures provide the activation energy for alternative reaction pathways, leading to a variety of unintended byproducts.

Solutions and Protocols:

  • Temperature Optimization Study: Conduct a systematic study to find the optimal temperature.

    • Protocol: Set up parallel reactions at different temperatures (e.g., room temperature, 40°C, 60°C, and 80°C). Monitor each reaction by TLC at regular intervals (e.g., every hour). The optimal temperature will be the one that gives a clean conversion to the desired product in a reasonable time frame.

  • Stepwise Reagent Addition: In some cases, controlling the initial condensation can prevent side reactions.

    • Protocol: First, react the aldehyde and malononitrile at a lower temperature to form the Knoevenagel adduct. Once this intermediate is formed (as confirmed by TLC), add the β-ketoester and continue the reaction, possibly at a slightly elevated temperature if necessary.

Problem 2: Product Purity is Acceptable, but the Yield is Consistently Low

Symptoms:

  • The reaction is clean, with the main spot on TLC being the desired product.

  • However, the isolated yield after purification is consistently low.

Root Cause Analysis:

This scenario can also be temperature-related, but in a more subtle way than a messy reaction.

  • Unfavorable Equilibrium: The final cyclization step to form the pyran ring might be reversible. If the reaction temperature is too high, the equilibrium may favor the open-chain intermediate, leading to a lower concentration of the final product at any given time.

  • Product Decomposition: Pyran-4-carboxylates themselves can be thermally labile. Prolonged exposure to high temperatures, even during workup and purification, can lead to degradation. Some pyran structures are known to undergo thermal decomposition.[9]

Solutions and Protocols:

  • Lower the Reaction Temperature: As a first step, try running the reaction at a lower temperature for a longer duration. This can shift the equilibrium towards the more stable cyclized product.

  • Minimize Heat Exposure During Workup:

    • When removing the solvent under reduced pressure (e.g., with a rotary evaporator), use a low-temperature water bath.

    • Avoid prolonged heating during recrystallization. Dissolve the crude product in a minimal amount of hot solvent and then allow it to cool down promptly.

Problem 3: Isolated Product is Colored (e.g., Yellow or Brown) Despite High Purity by NMR

Symptoms:

  • The purified product appears colored, but analytical data (e.g., NMR, LC-MS) suggests it is chemically pure.

Root Cause Analysis:

The color is likely due to trace amounts of highly conjugated, intensely colored impurities that are not easily detected by standard NMR. These impurities are often formed at elevated temperatures through side reactions or degradation pathways.

Solutions and Protocols:

  • Activated Carbon Treatment: This is a classic method for removing colored impurities.

    • Protocol: Dissolve the colored product in a suitable solvent. Add a small amount of activated carbon (typically 1-5% by weight of your product). Gently heat the mixture for a short period (e.g., 10-15 minutes), then filter the hot solution through a pad of celite to remove the carbon. Crystallize the product from the filtrate.[10]

  • Alternative Purification Techniques:

    • Recrystallization from a different solvent system: Sometimes, a change in solvent can leave the colored impurity in the mother liquor.

    • Reversed-phase chromatography: If the colored impurity has different polarity from your product, reversed-phase flash chromatography can be an effective purification method.[11]

Data Summary and Visualization

To provide a clearer understanding of the impact of temperature, the following table summarizes the general effects observed in pyran-4-carboxylate and related syntheses.

Temperature RangeExpected OutcomePotential Issues
Low (e.g., Room Temp) High selectivity, higher puritySlow reaction rate, incomplete conversion
Moderate (e.g., 50-80°C) Good balance of reaction rate and purityPotential for some side product formation if not optimized
High (e.g., >100°C) Fast reaction rateLow purity, decomposition, polymerization, color formation, retro-reactions
Visualizing Reaction Pathways

The following diagrams, generated using DOT language, illustrate the desired reaction pathway and potential temperature-induced side reactions.

ReactionPathways cluster_desired Desired Pathway (Optimal Temperature) cluster_side Side Reactions (Excessive Temperature) A Aldehyde + Malononitrile B Knoevenagel Adduct A->B Knoevenagel Condensation C Michael Adduct B->C Michael Addition H Retro-Michael/ Retro-Knoevenagel B->H D Pyran-4-carboxylate C->D Cyclization C->H E Starting Materials F Decomposition Products E->F G Polymerization E->G

Caption: Desired vs. Temperature-Induced Side Reaction Pathways.

Troubleshooting Decision Tree

This decision tree can guide you through troubleshooting purity issues related to temperature.

Troubleshooting Start Low Purity in Pyran Synthesis Q1 Is the reaction mixture darkly colored? Start->Q1 A1_Yes Yes Q1->A1_Yes Yes A1_No No Q1->A1_No No Sol1 Reduce reaction temperature. Consider activated carbon treatment of crude product. A1_Yes->Sol1 Q2 Is the reaction run at elevated temperature (>80°C)? A1_No->Q2 A2_Yes Yes Q2->A2_Yes Yes A2_No No Q2->A2_No No Sol2 Optimize temperature. Run reaction at a lower temperature for a longer time. A2_Yes->Sol2 Sol3 Consider other factors: - Purity of starting materials - Catalyst activity - Solvent effects A2_No->Sol3

Caption: Troubleshooting Decision Tree for Purity Issues.

References

  • Wikipedia. (2023). Michael addition reaction. [Link]

  • INCHEM. (2021). ICSC 1466 - MALONONITRILE. [Link]

  • International Labour Organization. (2021). ICSC 1466 - MALONONITRILE. [Link]

  • Vedantu. (n.d.). Pyran: Structure, Nomenclature & Chemistry Explained. [Link]

  • National Center for Biotechnology Information. (n.d.). Malononitrile. PubChem Compound Database. [Link]

  • Universidad San Francisco de Quito USFQ. (2020). Experimental and theoretical study of the thermal decomposition of ethyl acetate during fast pyrolysis. [Link]

  • Britannica. (n.d.). Ethyl acetoacetate. [Link]

  • ResearchGate. (n.d.). A). Effect of reaction time and temperature on the aza‐Michael addition...[Link]

  • Wikipedia. (2023). Hantzsch pyridine synthesis. [Link]

  • Jana, R., Dewan, M., & Roymahapatra, G. (2021). Synthesis of Fused Pyran and Tetracyclic Pyran Rings by Intramolecular Palladium-catalyzed β-H Elimination and C–H Bond Functionalization. Chemistry & Biology Interface, 11(2), 76-88.
  • RSC Publishing. (2017). Understanding the regioselectivity of Michael addition reactions to asymmetric divinylic compounds. [Link]

  • Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. [Link]

  • Wikipedia. (2023). Ethyl acetoacetate. [Link]

  • Indian Academy of Sciences. (n.d.). Micellar catalysis in the retro-Knoevenagel reaction of ethyl-α-cyanocinnamates. [Link]

  • Mohammadi, Z., et al. (2021). Solvent-free mechanochemical multicomponent preparation of 4H-pyrans catalyzed by Cu2(NH2-BDC)2(DABCO) metal-organic framework. Scientific Reports, 11(1), 1-13.
  • Brimble, M. A., et al. (2004). Synthesis of Pyran and Pyranone Natural Products. Molecules, 9(5), 498-513.
  • MDPI. (2024). Ethyl 4H-Pyran-4-one-2-carboxylate. [Link]

  • Growing Science. (2014). A facile and efficient protocol for the synthesis of 2-amino-3-cyano-4H-pyran derivatives at ambient temperature. [Link]

  • MDPI. (2024). Thermal Decomposition of Compounds Derived from 2H-Dihydropyran: A Computational Study. [Link]

  • MDPI. (2022). Recent Progress in the Multicomponent Synthesis of Pyran Derivatives by Sustainable Catalysts under Green Conditions. [Link]

  • ResearchGate. (n.d.). -Thermal decomposition of ethyl acetate. [Link]

  • Wikipedia. (2023). Knoevenagel condensation. [Link]

  • Arkivoc. (n.d.). Convenient multicomponent reaction synthesis of novel pyrano[4,3-b]pyran derivatives via a domino reaction under microwave irradiation. [Link]

  • Brimble, M. A., et al. (2004). Synthesis of Pyran and Pyranone Natural Products. Molecules, 9(5), 498-513.
  • ACS Publications. (2000). Learning from the Hantzsch synthesis. [Link]

  • Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. [Link]

  • Royal Society of Chemistry. (2009). A revisit to the Hantzsch reaction: Unexpected products beyond 1,4-dihydropyridines. [Link]

  • Organic Chemistry Portal. (n.d.). Hantzsch Dihydropyridine (Pyridine) Synthesis. [Link]

  • El-Sayed, N. N. E., et al. (2016). Synthesis of new pyran and pyranoquinoline derivatives. Arabian Journal of Chemistry, 9, S966-S970.
  • ResearchGate. (2022). A new finding in the old Knoevenagel condensation reaction. [Link]

  • AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

  • MDPI. (2019). Recent Advances in the Synthesis of 2H-Pyrans. [Link]

  • ResearchGate. (n.d.). TLC analysis of stability to the retro‐Knoevenagel reaction. [Link]

  • Encyclopedia.pub. (2022). Synthesis of Pyran Derivatives. [Link]

  • Ghoneim, A. A., et al. (2016). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 9, S966-S970.
  • PHYSICS DEPARTMENT & CHEMISTRY DEPARTMENT. (2023). Purification of Organic Compounds: from Crude Product to Purity. [Link]

  • Organic Chemistry Portal. (n.d.). Decarboxylation. [Link]

  • Semantic Scholar. (n.d.). Organocatalytic clean synthesis of densely functionalized 4H-pyrans by bifunctional tetraethylammonium 2-(carbamoyl)benzoate usi. [Link]

  • Biotage. (2023). How can I remove color from my reaction product?. [Link]

  • Creative Bioarray. (n.d.). Decolorization Protocol. [Link]

  • Google Patents. (n.d.).

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the ¹H-NMR Spectral Analysis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

Abstract The structural elucidation of novel heterocyclic compounds is a cornerstone of modern drug discovery and materials science. Among these, the dihydropyran scaffold is of significant interest.

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The structural elucidation of novel heterocyclic compounds is a cornerstone of modern drug discovery and materials science. Among these, the dihydropyran scaffold is of significant interest. This guide provides an in-depth ¹H-NMR spectral analysis of a key derivative, Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. Moving beyond a simple data sheet, this document offers a comparative analysis, explaining the causal relationships behind spectral features and contrasting the diagnostic power of ¹H-NMR with other common analytical techniques. We will dissect the molecule's proton environment, predict spectral patterns based on established principles, and provide a robust experimental framework for researchers.

Introduction: The Molecule and the Method

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a multifunctionalized heterocycle. Its structure incorporates an enamine, an α,β-unsaturated ester, and a dihydropyran ring. This unique combination of functionalities makes it a valuable synthon in organic synthesis. However, this complexity also presents a challenge for unambiguous structural verification.

While techniques like Infrared (IR) Spectroscopy can confirm the presence of functional groups and Mass Spectrometry (MS) can determine the molecular weight, only Nuclear Magnetic Resonance (NMR) spectroscopy provides the detailed atomic connectivity and stereochemical information necessary for complete characterization.[1] ¹H-NMR, in particular, is the frontline method for this task, offering a rapid and highly informative snapshot of the molecule's proton framework.

Caption: Molecular structure with proton labels (Hₐ-Hբ).

Deconstructing the ¹H-NMR Spectrum: A Predictive Analysis

A key skill for a scientist is the ability to predict a spectrum before acquiring it. This theoretical analysis serves as a hypothesis to be tested against experimental data. The structure of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate presents six distinct proton environments (labeled Hₐ to Hբ in the diagram).

Proton LabelEnvironmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityRationale for Prediction
Hₐ Amine (-NH₂ )~4.5 - 5.5Broad Singlet (br s)Protons on the nitrogen of an enamine are deshielded. The signal is often broad due to quadrupole broadening and potential hydrogen exchange.[2]
Hᵇ Ethyl (-CH₂CH₃ )~1.2 - 1.4Triplet (t)Standard alkyl region. Coupled to the two Hᶜ protons (n=2), resulting in an n+1 = 3 peak pattern (triplet).
Hᶜ Ethyl (-OCH₂ CH₃)~4.0 - 4.3Quartet (q)Deshielded by the adjacent ester oxygen. Coupled to the three Hᵇ protons (n=3), resulting in an n+1 = 4 peak pattern (quartet).
Hₔ Olefinic (=CH -C)~7.0 - 7.5Singlet (s) or very fine tripletThis is a vinylogous proton of the enamine system, highly deshielded. It has no vicinal neighbors but may show a very small ⁴J (long-range) coupling to the Hբ protons.[3]
Hₑ Aliphatic (-O-CH₂ -C=)~4.2 - 4.5Triplet (t)Highly deshielded due to the adjacent ring oxygen. Coupled to the two Hբ protons.
Aliphatic (-C-CH₂ -CH=)~2.3 - 2.6Triplet (t)Allylic position, deshielded by the adjacent double bond. Coupled to the two Hₑ protons.

Causality in Chemical Shifts: The predicted chemical shifts are not arbitrary. The electronegativity of adjacent atoms (like oxygen and nitrogen) withdraws electron density from the proton, "deshielding" it from the external magnetic field and causing its signal to appear further downfield (higher ppm). Conversely, the electron-donating nature of the enamine nitrogen shields the β-vinyl proton (Hₔ) less than a typical alkene proton, pushing it significantly downfield.

A Comparative Perspective: Why ¹H-NMR is Indispensable

To fully appreciate the diagnostic power of ¹H-NMR, we must compare it with other common analytical techniques. While a multi-technique approach is always best practice for absolute certainty, ¹H-NMR provides the most information from a single experiment for this particular molecule.[1][4]

Caption: Workflow for comprehensive structural elucidation.

TechniqueInformation ProvidedStrengths for this MoleculeLimitations for this Molecule
¹H-NMR Precise proton environments, count of each type of proton, neighbor information (connectivity) through spin-spin coupling.Unambiguously determines the connectivity of the -CH₂-CH₂- fragment in the ring. Confirms the ethyl ester structure. Provides the most detailed "fingerprint".Signal overlap is possible. Broadening of the NH₂ peak can obscure coupling.
¹³C-NMR Number of unique carbon environments, chemical nature of carbons (sp³, sp², C=O).Complements ¹H-NMR by confirming the carbon backbone, including the quaternary carbons of the double bond and the ester carbonyl.Longer acquisition times. Provides no direct information on how carbons are connected to protons without more advanced experiments (like HMBC/HSQC).[5]
FT-IR Presence of key functional groups.Quickly confirms the presence of the amine (N-H stretch), the ester carbonyl (C=O stretch), and the C-O bonds of the ether and ester.Provides no information on the overall molecular skeleton or connectivity. Cannot distinguish between isomers.
Mass Spectrometry (MS) High-resolution molecular weight and elemental formula. Fragmentation patterns can suggest structural motifs.Provides the exact molecular formula, which is critical for confirming identity.Cannot differentiate between structural isomers. Provides only indirect connectivity information through fragmentation, which can be complex to interpret.

As the table illustrates, while IR and MS confirm that the correct pieces are present, only NMR, and specifically ¹H-NMR, shows how they are assembled.

Experimental Protocol: Ensuring Data Integrity

The quality of spectral data is directly dependent on the rigor of the experimental procedure. The following protocol is designed to yield a high-resolution spectrum suitable for unambiguous structural elucidation.

Objective: To acquire a publication-quality ¹H-NMR spectrum of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate.

Materials:

  • Sample (~5-10 mg)

  • Deuterated Chloroform (CDCl₃) or Deuterated Dimethyl Sulfoxide (DMSO-d₆)

  • NMR Tube (5 mm, high precision)

  • Pipettes

  • Vortex mixer

Methodology:

  • Sample Preparation:

    • Accurately weigh approximately 5 mg of the sample into a clean, dry vial.

    • Add ~0.7 mL of deuterated solvent (e.g., CDCl₃). Rationale: CDCl₃ is a common choice for its ability to dissolve a wide range of organic compounds and its single residual solvent peak is easily identifiable. If the compound has low solubility or if N-H proton exchange is to be minimized for observing coupling, DMSO-d₆ is a superior alternative.[6]

    • Ensure the sample is fully dissolved. Use a vortex mixer if necessary.

    • Transfer the solution to a 5 mm NMR tube.

  • Instrument Setup & Data Acquisition (on a 400 MHz Spectrometer):

    • Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (~298 K).

    • Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity. A narrow, symmetrical solvent peak is the goal.

    • Acquisition Parameters:

      • Pulse Program: Standard 1D proton (zg30).

      • Number of Scans (NS): 16. Rationale: Provides an excellent signal-to-noise ratio for a sample of this concentration.

      • Relaxation Delay (D1): 2 seconds. Rationale: A sufficient delay to allow most protons to relax, ensuring accurate integration.

      • Acquisition Time (AQ): ~4 seconds.

      • Spectral Width (SW): ~16 ppm. Rationale: Covers the full expected range of proton chemical shifts.

  • Data Processing:

    • Apply Fourier Transformation to the acquired Free Induction Decay (FID).

    • Phase the spectrum manually to ensure all peaks have a pure absorption lineshape.

    • Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm).

    • Integrate all signals. Set the integral of a well-resolved signal from a known number of protons (e.g., the triplet of the ethyl CH₃ group) to 3.0 to normalize the other integrals.

    • Analyze the chemical shifts, multiplicities, and coupling constants of all peaks to assign the structure.

Conclusion

The ¹H-NMR spectrum of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a rich source of structural information. A thorough analysis, grounded in the fundamental principles of chemical shift and spin-spin coupling, allows for the complete and unambiguous assignment of its proton framework. When compared with other spectroscopic methods, ¹H-NMR proves to be the most powerful single technique for elucidating the detailed connectivity of this molecule. The predictive analysis and rigorous experimental protocol outlined in this guide provide researchers with a comprehensive framework to confidently characterize this and related heterocyclic systems, ensuring the scientific integrity of their work.

References

  • Supporting Information for various organic syntheses. While not a direct match, these documents provide examples of NMR data for related heterocyclic structures. (Source: Google Search)
  • One-pot green synthesis of dihydropyran heterocycles. The Royal Society of Chemistry. Provides examples of ¹H-NMR data for similar dihydropyran rings. (URL: [Link])

  • Electron Coupling of Proton Spins in Heterocyclic Molecules. Journal of Chemical Physics. Discusses long-range coupling constants in heterocyclic systems. (URL: [Link])

  • Supporting Information for Biginelli-type reactions. The Royal Society of Chemistry. Contains spectral data for tetrahydropyrimidine carboxylates, which share some structural motifs. (URL: [Link])

  • NMR and Computational Studies on the Reactions of Enamines. ACS Omega. Provides insights into the NMR spectroscopy of enamine intermediates. (URL: [Link])

  • Bond Energies of Enamines. National Institutes of Health (PMC). Discusses the electronic properties of enamines, which influence their NMR spectra. (URL: [Link])

  • Physical-chemical and in silico Studies of 1,4-dihydropyridine Derivatives. RTU E-books. Offers detailed NMR analysis of a related class of six-membered heterocycles. (URL: [Link])

  • Spectroscopy of Amines. Chemistry LibreTexts. A general reference for the characteristic NMR signals of amines. (URL: [Link])

  • Which is the best spectroscopic method for the structure elucidation of organic molecule without the help of other method? ResearchGate. A discussion forum highlighting the complementary nature of different spectroscopic techniques. (URL: [Link])

  • NMR study of 1,4-dihydropyridine derivatives endowed with long alkyl and functionalized chains. SciELO. Provides reference NMR data for related dihydropyridine structures. (URL: [Link])

  • Intramolecular C-H···O Hydrogen Bonding in 1,4-Dihydropyridine Derivatives. National Institutes of Health (PMC). Discusses factors influencing proton chemical shifts in dihydropyridine rings. (URL: [Link])

  • Synthesis and interpretation of NMR & IR for 1, 4-dihydropyridine Derivatives. International Journal of Research Culture Society. Provides example spectra and interpretations for related compounds. (URL: [Link])

  • What are some alternatives to NMR spectroscopy to study protein structures? Quora. A general discussion on various structural biology techniques, contextualizing the role of NMR. (URL: [Link])

  • NMR Structure Elucidation of Small Organic Molecules and Natural Products: Choosing ADEQUATE vs HMBC. ACS Publications. Discusses advanced NMR experiments for structure elucidation. (URL: [Link])

  • Coupling constant calculation for ring system 6-6-6 using dihedral angles. ResearchGate. Details on the theoretical calculation of coupling constants. (URL: [Link])

  • Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry. Contains ¹H-NMR data for various pyran derivatives. (URL: [Link])

  • NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures. National Institutes of Health (PMC). Reviews the central role of NMR in structural elucidation. (URL: [Link])

  • Molecular Structure Characterisation and Structural Elucidation. Intertek. An overview of industrial services for structural elucidation, listing key techniques. (URL: [Link])

  • ¹H NMR Coupling Constants. Organic Chemistry Data. A reference database for typical proton-proton coupling constant values. (URL: [Link])

  • Ethyl 4H-Pyran-4-one-2-carboxylate. MDPI. Detailed NMR analysis of a related pyranone structure. (URL: [Link])

  • Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates. National Institutes of Health (PMC). Provides detailed spectral interpretation for complex aminopyran derivatives. (URL: [Link])

  • Synthesis of ethyl 6-amino-5-cyano-2-methyl 4-phenyl-4H pyran-3 carboxylate derivatives. ResearchGate. Describes the synthesis of related aminopyran compounds. (URL: [Link])

  • Ethyl 6-amino-5-cyano-2-methyl-4-propyl-4H-pyran-3-carboxylate. National Institutes of Health (PMC). Contains experimental details and characterization data for a similar compound. (URL: [Link])

Sources

Comparative

A Comparative Guide to HPLC Method Development for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Purity Analysis

This guide provides an in-depth, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for determining the purity of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. We w...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, experience-driven approach to developing a robust High-Performance Liquid Chromatography (HPLC) method for determining the purity of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. We will explore the rationale behind experimental choices, compare alternative strategies, and present a validated method grounded in scientific principles and regulatory expectations.

Introduction: The Analytical Challenge

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a heterocyclic compound of interest in pharmaceutical development. Its structure, featuring a polar amino group and an ester functional group, presents a unique analytical challenge. Ensuring its purity is paramount for safety and efficacy in downstream applications. A reliable HPLC method must be capable of separating the main compound from potential process-related impurities and degradation products.

Pillar 1: Expertise-Driven Method Development

The initial phase of method development involves a systematic evaluation of chromatographic parameters. Our approach is guided by the physicochemical properties of the analyte and potential impurities.

Analyte Characterization:

  • Polarity: The presence of the amino group makes the molecule polar. This suggests that reversed-phase chromatography will be a suitable starting point, but challenges with retention on traditional C18 columns can be anticipated.[1][2]

  • Chirality: The molecular structure contains a chiral center, necessitating consideration of enantiomeric separation, especially if the synthesis is not stereospecific.[3]

  • pKa: The amino group's basicity will influence its ionization state with changes in mobile phase pH, which can be leveraged to optimize retention and peak shape.[4][5]

Initial Screening of Columns and Mobile Phases:

Given the polar and basic nature of the analyte, a multi-faceted screening approach is logical. We will compare the performance of three distinct column chemistries under a generic gradient.

  • Conventional C18: A standard for reversed-phase chromatography, offering good hydrophobic retention.[6]

  • Polar-Embedded C18: Incorporates a polar group within the alkyl chain, designed to improve retention and peak shape for polar and basic compounds, and is often compatible with highly aqueous mobile phases.[7]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): An alternative technique for highly polar compounds that are poorly retained in reversed-phase mode.[2][6]

G

Caption: Initial HPLC method development workflow.

Experimental Data & Rationale:

A screening experiment was conducted using a standard gradient of water with 0.1% formic acid (Mobile Phase A) and acetonitrile with 0.1% formic acid (Mobile Phase B).

Column TypeRetention Time (min)Peak Shape (Asymmetry)Observations
Standard C18 (e.g., 150 x 4.6 mm, 5 µm)1.82.5 (Tailing)Poor retention, significant peak tailing due to secondary interactions of the basic amino group with residual silanols.
Polar-Embedded C18 (e.g., 150 x 4.6 mm, 5 µm)4.21.2Improved retention and peak shape. The polar-embedded phase shields the basic analyte from silanol interactions.
HILIC (e.g., 150 x 4.6 mm, 5 µm)8.51.1Strong retention, good peak shape. Requires careful control of mobile phase water content for reproducibility.[6]

Decision: The Polar-Embedded C18 column provides the best balance of retention, peak shape, and robustness for this moderately polar amine. While HILIC shows promise, it is often less rugged for routine quality control environments.

Pillar 2: Achieving a Self-Validating Protocol

A robust method must be able to separate the analyte from all potential impurities and degradation products. This is achieved through forced degradation studies and subsequent method optimization.[8][9]

Forced Degradation Studies:

Forced degradation studies are a cornerstone of developing a stability-indicating method.[10][11] The active pharmaceutical ingredient (API) is subjected to stress conditions to generate potential degradation products.[12]

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours

  • Thermal Degradation: 105°C for 48 hours

  • Photolytic Degradation: ICH-specified light exposure

G

Caption: Workflow for ensuring method specificity.

Method Optimization Based on Degradation Profile:

The chromatograms from the forced degradation samples revealed several degradation peaks. The initial gradient was optimized to ensure baseline separation of all degradants from the main peak.

Comparison of Mobile Phase Modifiers:

To further improve peak shape and selectivity, different mobile phase additives were evaluated.

Mobile Phase ModifierPeak AsymmetryResolution (Main Peak vs. Closest Impurity)Rationale
0.1% Formic Acid1.21.8Good starting point, provides acidic pH to protonate the amine, reducing tailing.
0.1% Trifluoroacetic Acid (TFA)1.12.1Stronger ion-pairing agent, often improves peak shape for basic compounds but can suppress MS signal and be difficult to remove from the column.
20 mM Ammonium Formate, pH 3.01.12.5Buffered mobile phase provides better pH control and reproducibility.[13] The ammonium ions compete with the protonated analyte for interaction with silanols, improving peak shape. This is also MS-compatible.[14]

Final Optimized Method:

Based on the comparative data, the following method was established:

  • Column: Polar-Embedded C18, 150 x 4.6 mm, 3.5 µm

  • Mobile Phase A: 20 mM Ammonium Formate in Water, pH 3.0

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% to 60% B over 15 minutes, then hold at 60% B for 5 minutes, followed by re-equilibration.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection: UV at 220 nm

  • Injection Volume: 10 µL

Pillar 3: Authoritative Grounding & Validation

The developed method was validated according to the International Council for Harmonisation (ICH) guidelines to ensure it is fit for its intended purpose.[15][16][17]

Validation Parameters and Acceptance Criteria:

ParameterAcceptance CriteriaResult
Specificity No interference at the retention time of the main peak. Peak purity index > 0.999.Pass
Linearity Correlation coefficient (r²) ≥ 0.999Pass (0.9998 over the range of 1-150 µg/mL)
Accuracy Recovery between 98.0% and 102.0%Pass (99.2% - 101.5%)
Precision (Repeatability & Intermediate) RSD ≤ 2.0%Pass (Repeatability RSD = 0.5%, Intermediate Precision RSD = 0.8%)
Limit of Detection (LOD) Signal-to-Noise ratio of 3:10.1 µg/mL
Limit of Quantitation (LOQ) Signal-to-Noise ratio of 10:10.3 µg/mL
Robustness RSD ≤ 2.0% after deliberate small changes in method parameters (flow rate, temperature, mobile phase pH).[18]Pass

The validation results confirm that the method is accurate, precise, linear, and specific for the determination of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate purity.

Consideration for Chiral Purity:

If the synthesis has the potential to produce enantiomeric impurities, a separate chiral HPLC method would be required. This typically involves screening of chiral stationary phases (CSPs) such as those based on polysaccharides.[3][19] The mobile phase for chiral separations often consists of non-polar solvents like hexane and isopropanol.[3] Alternatively, derivatization with a chiral reagent can allow for separation on a standard achiral column.[20]

Conclusion

This guide has detailed a systematic and scientifically sound approach to developing a robust, stability-indicating HPLC method for the purity analysis of Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. By comparing different column technologies and mobile phase strategies, and by grounding the method in forced degradation studies and ICH-compliant validation, we have established a reliable analytical procedure suitable for quality control and drug development environments. The principles and workflows described herein can be adapted for the analysis of other polar, basic compounds.

References

  • A Comprehensive Guide to Selecting HPLC Columns. Labtech.
  • Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. RSC Publishing.
  • A Review on HPLC Method Development and Validation in Forced Degrad
  • Choosing the Right HPLC Column: A Complete Guide. Phenomenex.
  • Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. Scientific Research Publishing.
  • HPLC Column Selection Guide. SCION Instruments.
  • A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. PMC.
  • HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences.
  • Forced Degradation Study an Essential Approach to Develop Stability Indic
  • Waters HILIC and reversed-phase LC columns specifically developed to tackle polar analyte separations.
  • The Use Of Forced Degrad
  • A practical guide to forced degradation and stability studies for drug substances.
  • Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers. Sigma-Aldrich.
  • A Strategy for Developing HPLC Methods for Chiral Drugs.
  • Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. PMC.
  • METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo.
  • Effect of mobile-phase pH on the chromatographic behavior of biogenic amine neurotransmitters and their metabolites. AKJournals.
  • New Method Development by HPLC and Validation as per ICH Guidelines. Acta Scientific.
  • Effect of Mobile Phase pH on the Function of Other Optimization Parameters in an HPLC–ECD Assay of Biogenic Amines and Their Metabolites.
  • Using amines or amino acids as mobile phase modifiers in chromatography.
  • ICH Guidelines for Analytical Method Valid
  • ICH and FDA Guidelines for Analytical Method Valid
  • What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps ?.
  • Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
  • Mobile Phase Selection in Method Development: How to Optimize.

Sources

Validation

A Comparative Analysis of the Reactivity of Ethyl vs. Methyl 5-Amino-3,6-Dihydro-2H-Pyran-4-Carboxylate: A Guide for Synthetic Strategy

In the realm of heterocyclic chemistry and drug discovery, the nuanced differences between analogous structures can have profound impacts on synthetic accessibility, reaction kinetics, and ultimately, the biological acti...

Author: BenchChem Technical Support Team. Date: February 2026

In the realm of heterocyclic chemistry and drug discovery, the nuanced differences between analogous structures can have profound impacts on synthetic accessibility, reaction kinetics, and ultimately, the biological activity of target molecules. This guide provides an in-depth comparison of the reactivity of two closely related building blocks: ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate and methyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate. As experienced researchers and drug development professionals know, the choice between an ethyl and a methyl ester is often perceived as minor, yet it can be a critical decision point in a synthetic campaign. Herein, we will dissect the theoretical underpinnings of their reactivity differences and propose a series of robust experimental protocols to quantify these distinctions.

Theoretical Framework: The Subtle Tug-of-War Between Sterics and Electronics

The reactivity of the enamine moiety in these pyran systems is predominantly governed by the interplay of steric and electronic effects imparted by the ester group. While both the ethyl and methyl groups are alkyl substituents, their subtle differences in size and electron-donating ability can lead to divergent chemical behaviors.

Electronic Effects: Both methyl and ethyl groups are electron-donating through an inductive effect (+I).[1][2] This effect increases the electron density on the enamine system, enhancing its nucleophilicity. The ethyl group, being slightly more electron-donating than the methyl group, is expected to render the enamine nitrogen and the alpha-carbon slightly more nucleophilic.[3] However, this difference in inductive effect is generally considered to be small and may be overshadowed by other factors.

Steric Hindrance: The most significant difference between the ethyl and methyl groups lies in their steric bulk.[4][5] The ethyl group is larger than the methyl group, which can lead to greater steric hindrance around the reactive enamine nitrogen and the adjacent carbonyl group. This steric congestion can impede the approach of electrophiles, potentially slowing down reaction rates.[5][6]

Hypothesized Reactivity Profiles

Based on the interplay of these effects, we can formulate the following hypotheses regarding the relative reactivity of the ethyl and methyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylates:

  • N-Alkylation and N-Acylation: In reactions involving the direct attack of an electrophile on the enamine nitrogen, such as N-alkylation and N-acylation, the methyl ester is predicted to exhibit a faster reaction rate due to the lower steric hindrance around the nitrogen atom.[4][5]

  • Condensation Reactions: In condensation reactions where the enamine acts as a nucleophile, the slightly higher electron-donating nature of the ethyl group might lead to a marginal increase in nucleophilicity. However, the steric bulk of the ethyl group could still be the dominant factor, potentially leading to slower reaction rates or lower yields compared to the methyl analog, especially with bulky electrophiles.

The following sections will outline detailed experimental protocols to test these hypotheses and provide a quantitative comparison of the reactivity of these two important synthetic intermediates.

Experimental Design for Comparative Reactivity Analysis

To provide a robust and objective comparison, a series of parallel experiments should be conducted under identical conditions. The following protocols are designed to be self-validating and to generate clear, quantifiable data.

Synthesis of Starting Materials

The synthesis of both ethyl and methyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate can be achieved through a well-established multicomponent reaction.[7][8][9][10][11]

Experimental Protocol: Synthesis of Ethyl/Methyl 5-Amino-3,6-Dihydro-2H-Pyran-4-Carboxylate

  • To a solution of the appropriate β-ketoester (ethyl acetoacetate or methyl acetoacetate, 1.0 eq) and malononitrile (1.0 eq) in ethanol (5 mL), add a catalytic amount of a suitable base (e.g., piperidine, 0.1 eq).

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, the product will precipitate from the reaction mixture.

  • Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

  • Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Synthesis_Workflow cluster_reactants Reactants Ketoester Ethyl/Methyl Acetoacetate Reaction Stir at RT (2-4 hours) Ketoester->Reaction Malononitrile Malononitrile Malononitrile->Reaction Catalyst Piperidine Catalyst->Reaction Solvent Ethanol Solvent->Reaction Workup Filtration & Washing Reaction->Workup Product Ethyl/Methyl 5-Amino-3,6-dihydro- 2H-pyran-4-carboxylate Workup->Product

Caption: General workflow for the synthesis of the target pyran carboxylates.

Comparative Reactivity Studies

The following experiments are designed to probe the differences in nucleophilicity and steric hindrance of the two enamine compounds.

1. N-Alkylation

This experiment will compare the rate of reaction of the ethyl and methyl esters with a simple alkylating agent.

Experimental Protocol: N-Alkylation

  • In separate, identical reaction vessels, dissolve ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (1.0 eq) and methyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (1.0 eq) in a suitable aprotic solvent (e.g., acetonitrile).

  • To each reaction, add a mild base (e.g., K₂CO₃, 1.2 eq) and the alkylating agent (e.g., methyl iodide, 1.1 eq).

  • Stir the reactions at a constant temperature (e.g., 50 °C).

  • Monitor the progress of each reaction at regular time intervals (e.g., every 30 minutes) by taking aliquots and analyzing them by a quantitative method such as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Plot the consumption of starting material versus time for both reactions to determine the reaction rates.

2. N-Acylation

This experiment will compare the reactivity of the two esters with an acylating agent, a reaction that is often sensitive to steric hindrance.

Experimental Protocol: N-Acylation

  • In separate, identical reaction vessels, dissolve ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (1.0 eq) and methyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (1.0 eq) in an aprotic solvent (e.g., dichloromethane) containing a non-nucleophilic base (e.g., triethylamine, 1.5 eq).

  • Cool the solutions to 0 °C.

  • To each reaction, add the acylating agent (e.g., acetyl chloride, 1.1 eq) dropwise.

  • Allow the reactions to warm to room temperature and stir for a set period (e.g., 2 hours).

  • Quench the reactions with a saturated aqueous solution of NaHCO₃.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure.

  • Determine the yield of the acylated product for each reaction by weighing the purified product and/or by quantitative NMR (qNMR).

3. Condensation Reaction

This experiment will evaluate the performance of the two esters as nucleophiles in a condensation reaction.

Experimental Protocol: Condensation with an Aldehyde

  • In separate, identical reaction vessels, dissolve ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (1.0 eq) and methyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate (1.0 eq) in a suitable solvent (e.g., toluene).

  • To each reaction, add an aldehyde (e.g., benzaldehyde, 1.0 eq) and a catalytic amount of an acid (e.g., p-toluenesulfonic acid, 0.05 eq).

  • Heat the reactions to reflux using a Dean-Stark apparatus to remove the water formed during the reaction.

  • Monitor the reactions by TLC until the starting material is consumed.

  • Cool the reactions, wash with a saturated aqueous solution of NaHCO₃, dry the organic layer, and concentrate under reduced pressure.

  • Purify the products by column chromatography and determine the yield for each reaction.

Experimental_Workflow cluster_starting_materials Starting Materials cluster_reactions Comparative Reactions cluster_analysis Analysis Ethyl_Ester Ethyl 5-amino-pyran-4-carboxylate Alkylation N-Alkylation (with MeI, K₂CO₃) Ethyl_Ester->Alkylation Acylation N-Acylation (with AcCl, Et₃N) Ethyl_Ester->Acylation Condensation Condensation (with PhCHO, p-TsOH) Ethyl_Ester->Condensation Methyl_Ester Methyl 5-amino-pyran-4-carboxylate Methyl_Ester->Alkylation Methyl_Ester->Acylation Methyl_Ester->Condensation Rate_Analysis Reaction Rate Analysis (HPLC/GC-MS) Alkylation->Rate_Analysis Yield_Analysis Yield Determination (Isolation/qNMR) Acylation->Yield_Analysis Condensation->Yield_Analysis

Caption: Workflow for the comparative reactivity studies.

Data Presentation and Interpretation

The quantitative data obtained from the experiments described above should be summarized in clear and concise tables for easy comparison.

Table 1: Comparative Data for N-Alkylation

CompoundInitial Rate (mol L⁻¹ s⁻¹)Time to 50% Conversion (min)
Ethyl EsterExperimental ValueExperimental Value
Methyl EsterExperimental ValueExperimental Value

Table 2: Comparative Data for N-Acylation

CompoundIsolated Yield (%)
Ethyl EsterExperimental Value
Methyl EsterExperimental Value

Table 3: Comparative Data for Condensation Reaction

CompoundIsolated Yield (%)
Ethyl EsterExperimental Value
Methyl EsterExperimental Value

The results from these tables will provide a clear, data-driven answer to the question of which ester is more reactive under different reaction conditions. It is anticipated that the methyl ester will show a faster rate in the N-alkylation reaction and potentially a higher yield in the N-acylation reaction, confirming the dominance of steric effects. The outcome of the condensation reaction will be particularly insightful, as it will reveal the balance between the subtle electronic and more pronounced steric effects.

Conclusion

The choice between an ethyl and a methyl ester in a synthetic route can have significant consequences for reaction efficiency and overall yield. This guide has provided a theoretical framework for understanding the potential reactivity differences between ethyl and methyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate, attributing them primarily to the interplay of steric hindrance and electronic effects. The detailed experimental protocols outlined herein offer a clear and robust methodology for quantifying these differences. By systematically evaluating the performance of these two valuable building blocks in key synthetic transformations, researchers and drug development professionals can make more informed decisions in their synthetic strategies, ultimately accelerating the discovery and development of new chemical entities.

References

  • Reddit. (2022, February 25). Methyl ester vs Ethyl ester hydrolysis. r/OrganicChemistry. Retrieved from [Link]

  • Organic Letters. (2012, January 6). Relative Tendency of Carbonyl Compounds To Form Enamines. Retrieved from [Link]

  • Pediaa. (2019, December 2). Difference Between Electronic and Steric Effects. Retrieved from [Link]

  • Basic Concepts in Organic Chemistry- Electronic and Steric Effects in Organic Molecules. (2021, February 4). Retrieved from [Link]

  • Shehab, W. S., & Ghoneim, A. A. (2016). Synthesis and biological activities of some fused pyran derivatives. Arabian Journal of Chemistry, 9, S966–S970. Retrieved from [Link]

  • Chemistry of Heterocyclic Compounds. (2019). Reactions of 5-formyl- and 5-acyl-3,4-dihydro-2H-pyrans and their annelated analogs with nucleophiles. 55, 436–456. Retrieved from [Link]

  • Nature Communications. (2018, November 27). Differentiation between enamines and tautomerizable imines in the oxidation reaction with TEMPO. Retrieved from [Link]

  • Arabian Journal of Chemistry. (2013, July 26). Synthesis of new pyran and pyranoquinoline derivatives. Retrieved from [Link]

  • Journal of Synthetic Organic Chemistry, Japan. (2024, May 1). Development of Efficient Synthetic Reactions Using Enamines and Enamides Carrying Oxygen Atom Substituent on Nitrogen Atom. Retrieved from [Link]

  • The Royal Society of Chemistry. (2012). Kinetic Correlation Between Aldehyde/Enamine Stereoisomers in Reactions between Aldehydes with a-Stereocenter. Retrieved from [Link]

  • Proprep. (n.d.). When comparing methyl vs ethyl groups, how do their size and electronic effects influence the reactivity and properties of organic molecules?. Retrieved from [Link]

  • Molecules. (2018, January 25). 5-Aminopyrazole as precursor in design and synthesis of fused pyrazoloazines. Retrieved from [Link]

  • Chemistry Stack Exchange. (2021, February 17). Help understanding how "steric effects" are distinct from "electronic effects"?. Retrieved from [Link]

  • ResearchGate. (2018, November 4). Differentiation between enamines and tautomerizable imines in the oxidation reaction with TEMPO. Retrieved from [Link]

  • Molecules. (2025, December 3). Design, synthesis, and structural elucidation of ethyl 2-amino-5-oxo-4-aryl-4H-pyrano[3,2-c]quinoline-3-carboxylates as dual EGFR/HER-2 inhibitors endowed with antiproliferative activity. Retrieved from [Link]

  • ResearchGate. (2019, January 22). Reactions of 5-formyl-and 5-acyl-3,4-dihydro-2H-pyrans and their annelated analogs with nucleophiles. Retrieved from [Link]

  • Oreate AI Blog. (2026, January 8). Ethyl vs. Methyl: Understanding the Chemical Twins. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of ethyl 6-amino-5-cyano-2-methyl 4-phenyl-4H pyran-3 carboxylate derivatives under sonication and conventional conditions. Retrieved from [Link]

  • LabXchange. (2025, January 1). Organic Chemistry: Condensation Reactions. Retrieved from [Link]

  • Chemistry LibreTexts. (2025, March 20). 25.18: Condensation Reactions. Retrieved from [Link]

  • Scribd. (n.d.). Steric and Electronic Effects. Retrieved from [Link]

  • Molecules. (n.d.). Utilization of Acidic α-Amino Acids as Acyl Donors: An Effective Stereo-Controllable Synthesis of Aryl-Keto α-Amino Acids and Their Derivatives. Retrieved from [Link]

  • Acta Crystallographica Section E: Crystallographic Communications. (n.d.). Ethyl 6-amino-5-cyano-2-methyl-4-propyl-4H-pyran-3-carboxylate. Retrieved from [Link]

  • Quick Company. (n.d.). A Process For The Preparation Of 6 Amino 5 Cyano 2 Methyl 4 Aryl 4 H Pyran 3 Carboxylates. Retrieved from [Link]

  • Beilstein Journal of Organic Chemistry. (2016, September 27). Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4- carboxamides through an unusual regiospecific quasi-hydrolysis. Retrieved from [Link]

  • Iranian Chemical Communication. (2017, March 25). Efficient one-pot synthesis of 6-amino-4-aryl-5-cyano-2-methyl- 4H-pyran-3-carboxylates catalyzed by nano MgO in water. Retrieved from [Link]

  • Google Patents. (n.d.). CN102781927A - Process for the preparation of methyl-methyl-3, 4-dihydro-2h-pyran-5-carboxylate.
  • Journal of Chemical and Pharmaceutical Research. (n.d.). 2-Amino-3-cyano-6-methyl-4-phenyl-4H-pyran-5-ethylcarboxylate derivatives. Retrieved from [Link]

  • MDPI. (n.d.). Ethyl 4H-Pyran-4-one-2-carboxylate. Retrieved from [Link]

  • Reagentia. (n.d.). Methyl 4-amino-5,6-dihydro-2H-pyran-3-carboxylate (1 x 250 mg). Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Biological Activities of Pyran-4-Carboxylates and Piperidine Analogs

Introduction In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a critical decision that profoundly shapes the pharmacological profile of a potential therapeutic agent. Among the va...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of medicinal chemistry, the selection of a core heterocyclic scaffold is a critical decision that profoundly shapes the pharmacological profile of a potential therapeutic agent. Among the vast array of available structures, the six-membered oxygen-containing pyran ring and its nitrogen-containing counterpart, the piperidine ring, are foundational scaffolds in numerous FDA-approved drugs and clinical candidates. This guide offers an in-depth, objective comparison of the biological activities of pyran-4-carboxylate derivatives and their analogous piperidine structures.

While structurally similar—differing primarily by the heteroatom at the 1-position (oxygen vs. nitrogen)—this single atomic substitution imparts significant differences in physicochemical properties, target engagement, and ultimately, therapeutic application. Piperidine, with its basic nitrogen, is a ubiquitous "privileged scaffold" known for its role in CNS-active and anticancer agents.[1][2] Pyran derivatives, while less basic, are prominent in a wide range of natural products and synthetic compounds with demonstrated anticancer, antimicrobial, and anti-inflammatory properties.[3][4][5]

This guide will dissect these differences, presenting a comparative analysis of their activities supported by experimental data, and provide detailed protocols for key biological assays to empower researchers in their drug discovery efforts.

Physicochemical and Structural Considerations

The fundamental difference between the pyran and piperidine scaffolds is the heteroatom, which dictates their chemical personality.

  • Piperidine: The nitrogen atom (pKa of conjugate acid ~11.2) confers basicity, allowing it to be protonated at physiological pH.[1] This positive charge is often crucial for forming ionic interactions or strong hydrogen bonds with acidic residues (e.g., aspartate, glutamate) in enzyme active sites or receptors. This property is particularly exploited in the design of CNS drugs, where interaction with neurotransmitter receptors is key.[6] The piperidine ring is also considered a versatile scaffold for modulating both hydrophilicity and lipophilicity.[2]

  • Pyran: The oxygen atom in the pyran ring acts as a hydrogen bond acceptor but is not basic. This makes the pyran scaffold largely neutral. This neutrality can be advantageous for cell permeability and avoiding certain off-target interactions associated with charged molecules.

This core difference in electronic character is a primary driver of the distinct biological activity profiles observed between analogous compounds.

Scaffolds cluster_pyran Pyran-4-carboxylate Scaffold cluster_piperidine Piperidine Analog Scaffold Pyran Pyran_Features Key Features: - Neutral ether oxygen - Hydrogen bond acceptor - Common in natural products Piperidine Piperidine_Features Key Features: - Basic nitrogen (pKa ~11.2) - H-bond donor (protonated) & acceptor - 'Privileged' in medicinal chemistry

Figure 1. Structural and key feature comparison of pyran and piperidine scaffolds.

Comparative Analysis of Biological Activity

While direct, head-to-head studies comparing isosteric pyran-4-carboxylates and piperidine-4-carboxylates are scarce, a comparative analysis of their activities in key therapeutic areas can be constructed from the available literature.

Anticancer / Cytotoxic Activity

Both scaffolds are extensively featured in the design of anticancer agents, but they often achieve their effects through different mechanisms or exhibit potency against different cancer types.

Pyran Derivatives have demonstrated significant antiproliferative activity against a wide array of cancer cell lines.[3] Their mechanism often involves the induction of apoptosis or inhibition of key cell cycle regulators like cyclin-dependent kinases (CDKs).[7]

Piperidine Derivatives are also well-established anticancer agents.[8] Their basic nitrogen can play a role in DNA intercalation or interaction with specific kinase domains. For instance, piperazine-substituted pyranopyridines (a fused system containing both scaffolds) have shown potent activity against prostate cancer cell lines like DU145.[9]

Comparative Data Summary:

Compound ClassRepresentative Compound/DerivativeCancer Cell LineIC₅₀ (µM)Reference
Pyran Dihydropyrano[4,3-b]pyran-3-carboxylate (4j) MCF-7 (Breast)26.6[7]
Pyran Dihydropyrano[4,3-b]pyran-3-carboxylate (4i) SW-480 (Colon)35.9[7]
Pyran 1H-benzo[f]chromene derivative (4m) MCF-7 (Breast)1.3[10]
Piperidine Piperazine-substituted pyranopyridine (DO11-46) DU145 (Prostate)0.5[9]
Piperidine Piperazine derivative of vindolineProstate Cancer1.6[9]

This table presents data from separate studies for a qualitative comparison. IC₅₀ values are highly dependent on assay conditions.

The data suggests that both scaffolds can be functionalized to produce highly potent anticancer agents. The choice between them may depend on the specific cancer target and the desired mechanism of action.

Neuroprotective Activity (Alzheimer's Disease)

This is one area where the piperidine scaffold holds a distinct, historically significant advantage, primarily due to the cholinergic hypothesis of Alzheimer's disease.

Piperidine Derivatives are the backbone of leading acetylcholinesterase (AChE) inhibitors like Donepezil.[6] The protonated piperidine nitrogen is critical for binding to the anionic site of the AChE enzyme, inhibiting its ability to break down the neurotransmitter acetylcholine.[6] Numerous studies have synthesized piperidine derivatives with potent AChE inhibitory activity, with some compounds reaching nanomolar and even sub-nanomolar IC₅₀ values.[11][12]

Pyran Derivatives have more recently been explored as cholinesterase inhibitors.[13] While they lack the basic nitrogen of piperidines, their scaffolds can be elaborated to interact with other regions of the enzyme. Some pyrano[2,3-d]pyrimidine and coumarin-based pyran derivatives have shown promising AChE and butyrylcholinesterase (BuChE) inhibitory activities.[5][14][15][16]

Comparative Data Summary:

Compound ClassRepresentative Compound/DerivativeTarget EnzymeIC₅₀Reference
Piperidine 1-benzyl-4-[2-(...)]piperidine (21) AChE0.56 nM[11]
Piperidine 1-benzyl-3,5-bis(...)piperidin-4-one (1d) AChE12.55 µM[12]
Pyran Pyrano[2,3-d]pyrimidine derivativeAChE2.20 µg/mL[15]
Pyran Spirooxindole-pyranopyrazole (4e) AChE0.51 µM
Pyran Pyranone-carbamate derivative (7p) eqBuChE4.68 nM[16]

The data clearly illustrates the exceptional potency that can be achieved with piperidine-based AChE inhibitors. However, pyran derivatives are emerging as viable scaffolds, particularly for targeting BuChE or for developing multi-target agents for Alzheimer's therapy.[16]

Antimicrobial Activity

Both pyran and piperidine scaffolds have been incorporated into molecules with significant antibacterial and antifungal properties.

Pyran Derivatives are known to exhibit a broad spectrum of antimicrobial activities.[4][17] Fused pyran systems, such as benzo[f]chromenes, have shown potent activity against both Gram-positive and Gram-negative bacteria, with some derivatives demonstrating superior or comparable activity to standard antibiotics like Ciprofloxacin.[10]

Piperidine Derivatives also form the core of many antimicrobial agents. Their activity can be enhanced by derivatization, for example, by creating thiosemicarbazones of piperidin-4-one, which show significant antifungal activity.[8]

Comparative Data Summary:

Compound ClassRepresentative Compound/DerivativeTarget OrganismMIC (µg/mL)Reference
Pyran 1H-benzo[f]chromene (4g) E. coli250[10]
Pyran 4H-Pyran derivative (4g) B. subtilisIC₅₀ = 25.69 µM[18]
Pyran 4H-Pyran synthesized from acetylacetone (4h, 4i) C. albicansHighest in series[4][17]
Piperidine Piperidin-4-one derivativesVarious BacteriaGood activity vs. Ampicillin[8]
Piperidine Piperidin-4-thiosemicarbazonesVarious FungiSignificant activity vs. Terbinafine[8]

Both scaffolds are effective platforms for developing antimicrobial agents. The choice may be guided by the desired spectrum of activity (antibacterial vs. antifungal) and the potential for synergistic effects with other pharmacophores.

Experimental Protocols

To ensure the robust evaluation and comparison of novel compounds, standardized and well-controlled experimental protocols are essential.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol details a standard colorimetric assay to measure the cytotoxic or anti-proliferative effects of a compound on a cancer cell line.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the principle that metabolically active, viable cells possess mitochondrial dehydrogenases that convert the yellow, water-soluble MTT into a purple, insoluble formazan.[19][20] The amount of formazan produced is directly proportional to the number of living cells.[19]

Figure 2. Standard workflow for the MTT cell viability assay.

Step-by-Step Methodology:

  • Cell Seeding:

    • Culture a relevant cancer cell line (e.g., MCF-7, HCT-116) to ~80% confluency.

    • Trypsinize, count, and prepare a cell suspension. Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

    • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

  • Compound Treatment:

    • Prepare a stock solution of the test compound (pyran or piperidine derivative) in DMSO.

    • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should be <0.5% to avoid solvent toxicity.

    • Controls: Prepare wells for:

      • Untreated Control: Cells with medium only (represents 100% viability).

      • Vehicle Control: Cells with medium containing the same final concentration of DMSO as the treated wells.

      • Blank Control: Medium only, no cells (for background subtraction).

    • Carefully remove the old medium from the cells and add 100 µL of the appropriate compound dilution or control medium to each well.

    • Incubate for the desired exposure time (typically 24, 48, or 72 hours).

  • MTT Incubation:

    • Prepare a 5 mg/mL MTT stock solution in sterile PBS.

    • Add 10 µL of the MTT stock solution to each well (final concentration 0.5 mg/mL).[21]

    • Incubate the plate for 2-4 hours at 37°C, protected from light. During this time, viable cells will produce purple formazan crystals.

  • Solubilization and Measurement:

    • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

    • Add 100-150 µL of a solubilization solution (e.g., DMSO, or an SDS-HCl solution) to each well to dissolve the crystals.[22][23]

    • Place the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution.

    • Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of 630 nm can be used to reduce background noise.[22]

  • Data Analysis:

    • Subtract the average absorbance of the blank control from all other readings.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control:

      • % Viability = (Absorbance_Treated / Absorbance_VehicleControl) * 100

    • Plot the % Viability against the log of the compound concentration and use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[24]

Protocol 2: In Vitro Enzyme Inhibition Assay (e.g., for Acetylcholinesterase)

This protocol provides a general framework for determining the IC₅₀ of a compound against a specific enzyme, using the Ellman's method for AChE as an example.

Principle: The activity of AChE is measured by monitoring the hydrolysis of a substrate like acetylthiocholine (ATC). This reaction produces thiocholine, which then reacts with Ellman's reagent (DTNB) to produce a yellow-colored product (TNB²⁻) that can be measured spectrophotometrically at 412 nm. An inhibitor will slow down this reaction.[16]

Step-by-Step Methodology:

  • Reagent Preparation:

    • Buffer: 100 mM Phosphate Buffer (pH 8.0).

    • Enzyme: Acetylcholinesterase (AChE) from a commercial source, diluted to a working concentration in the buffer.

    • Substrate: Acetylthiocholine iodide (ATC) solution.

    • Reagent: 3 mM 5,5'-Dithio-bis(2-nitrobenzoic acid) (DTNB or Ellman's Reagent) in buffer.

    • Inhibitor: Test compound (pyran or piperidine derivative) dissolved in DMSO, then serially diluted. A known inhibitor (e.g., Donepezil) should be used as a positive control.

  • Assay Procedure (96-well plate format):

    • To each well, add in the following order:

      • 40 µL of Phosphate Buffer.

      • 10 µL of the test inhibitor at various concentrations (or vehicle/positive control).

      • 20 µL of DTNB solution.

      • 10 µL of AChE enzyme solution.

    • Pre-incubation: Mix and incubate the plate at 37°C for 10-15 minutes. This allows the inhibitor to bind to the enzyme before the substrate is introduced.[16]

    • Reaction Initiation: Add 20 µL of the ATC substrate solution to each well to start the reaction.

    • Kinetic Measurement: Immediately place the plate in a microplate reader capable of kinetic measurements. Read the absorbance at 412 nm every 30-60 seconds for 10-20 minutes. The rate of reaction (V) is the change in absorbance over time (ΔAbs/min).

  • Controls (Essential for a Self-Validating System):

    • 100% Activity Control: All reagents except the inhibitor (substitute with vehicle, e.g., DMSO in buffer).

    • Blank Control: All reagents except the enzyme (to account for non-enzymatic substrate hydrolysis).

    • Positive Control: A known inhibitor to confirm the assay is working as expected.

  • Data Analysis:

    • Calculate the rate of reaction for each well from the linear portion of the kinetic curve.

    • Correct the rates by subtracting the rate of the blank control.

    • Calculate the percentage of inhibition for each inhibitor concentration:

      • % Inhibition = [1 - (Rate_Inhibitor / Rate_100%Activity)] * 100

    • Plot the % Inhibition against the log of the inhibitor concentration.

    • Use a suitable model (e.g., sigmoidal dose-response) to fit the curve and determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.[24][25]

Conclusion and Future Perspective

The comparative analysis of pyran-4-carboxylates and their piperidine analogs reveals two powerful, yet distinct, scaffolds for drug discovery.

  • The piperidine scaffold, with its basic nitrogen, remains a dominant choice for targets where a positive charge is essential for high-affinity binding, as exemplified by its unparalleled success in the field of CNS disorders, particularly as cholinesterase inhibitors.[6][11]

  • The pyran scaffold offers a neutral, versatile framework that has proven highly effective in the development of potent anticancer and antimicrobial agents.[7][10] Recent research also highlights its emerging potential in neurodegenerative disease therapy, suggesting its utility is broader than previously appreciated.[16]

The decision to use a pyran versus a piperidine core should be driven by a deep understanding of the target biology. If a key interaction with an acidic residue is hypothesized, the piperidine ring is a logical starting point. Conversely, if a neutral scaffold is desired to optimize permeability or avoid certain off-target effects, the pyran ring presents an excellent alternative. Ultimately, both scaffolds provide a rich three-dimensional chemical space, and the strategic functionalization of either core will continue to yield novel and effective therapeutic agents.

References

  • Ishikawa, M., Kogen, H., et al. (1995). Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. PubMed. Available at: [Link]

  • Nguyen, T. T. L., Nguyen, H. T., et al. (2023). Synthesis and Evaluation of Acetylcholinesterase Inhibitory and Cytotoxic Activities of Pyrano[2,3- d ]pyrimidines. ResearchGate. Available at: [Link]

  • Parlar, A., & Sarikaya, B. (2019). Synthesis and cholinesterase inhibitory activity studies of some piperidinone derivatives. ACG Publications. Available at: [Link]

  • Kryzhanovska, A., & Karpenko, O. (2023). Pharmacological Applications of Piperidine Derivatives. Encyclopedia MDPI. Available at: [Link]

  • Shaik, A. B., et al. (2023). SAR and cholinesterase inhibition activity of pyran-based derivatives. ResearchGate. Available at: [Link]

  • Sugimoto, H., et al. (1992). Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-(2-phthalimidoethyl)piperidine, and related derivatives. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Nguyen, T. T. L., et al. (2023). Synthesis and Evaluation of Acetylcholinesterase Inhibitory and Cytotoxic Activities of Pyrano[2,3-d]pyrimidines. ResearchGate. Available at: [Link]

  • Hassan, A. A., et al. (2023). Electrochemical synthesis of spirooxindole-pyranopyrazole and spirooxindole-chromene derivatives as inhibitors of acetylcholinesterase. PMC. Available at: [Link]

  • Kikuchi, T., et al. (2010). Piperidine-4-methanthiol ester derivatives for a selective acetylcholinesterase assay. Biological & Pharmaceutical Bulletin. Available at: [Link]

  • CLYTE Technologies. (2023). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. Available at: [Link]

  • Wang, Z., et al. (2024). Novel anti-neuroinflammatory pyranone-carbamate derivatives as selective butyrylcholinesterase inhibitors for treating Alzheimer's disease. Taylor & Francis. Available at: [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. Available at: [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

  • Evotec. (n.d.). Cytochrome P450 (CYP) Inhibition assay (IC50). Evotec. Available at: [Link]

  • edX. (n.d.). IC50 Determination. edX. Available at: [Link]

  • Smirnovas, V., et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal. Available at: [Link]

  • Wikipedia. (n.d.). IC50. Wikipedia. Available at: [Link]

  • Protocols.io. (n.d.). ACE-inhibitory activity assay: IC50. Protocols.io. Available at: [Link]

  • ResearchGate. (2023). Piperidine and Octahydropyrano[3,4-c] pyridine Scaffolds for Drug-like Molecular Libraries of the European Lead Factory. ResearchGate. Available at: [Link]

  • Gomaa, A. M., et al. (2022). Synthesis and Evaluation of Some New 4H-Pyran Derivatives as Antioxidant, Antibacterial and Anti-HCT-116 Cells of CRC, with Molecular Docking, Antiproliferative, Apoptotic and ADME Investigations. MDPI. Available at: [Link]

  • Hassan, A. S., et al. (2023). Targeted potent antimicrobial and antitumor oxygen-heterocyclic-based pyran analogues: synthesis and computational studies. PMC. Available at: [Link]

  • Goel, K. K., et al. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical and Pharmacology Journal. Available at: [Link]

  • Grover, P., et al. (2022). Current Developments in the Pyran-Based Analogues as Anticancer Agents. ResearchGate. Available at: [Link]

  • Mahdavi, S. M., et al. (2014). Synthesis and Antimicrobial Evaluation of 4H-Pyrans and Schiff Bases Fused 4H-Pyran Derivatives as Inhibitors of Mycobacterium bovis (BCG). PMC. Available at: [Link]

  • Mohamed, S. F., et al. (2020). Synthesis and anticancer activity of novel 2-substituted pyranopyridine derivatives. Journal of the Iranian Chemical Society. Available at: [Link]

  • Shaik, A. B., et al. (2023). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. PMC. Available at: [Link]

  • Chen, H., et al. (2023). Piperazine-Substituted Pyranopyridines Exhibit Antiproliferative Activity and Act as Inhibitors of HBV Virion Production. MDPI. Available at: [Link]

  • Asadi, P., et al. (2022). 5-Oxo-dihydropyranopyran derivatives as anti-proliferative agents; synthesis, biological evaluation, molecular docking, MD simulation, DFT, and in-silico pharmacokinetic studies. PMC. Available at: [Link]

  • Zheng, Y., et al. (2023). Application of Chiral Piperidine Scaffolds in Drug Design. Thieme. Available at: [Link]

  • Iannitelli, A., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Available at: [Link]

  • Zaitsev, V., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. Available at: [Link]

  • Yeh, J. Z., et al. (1993). Comparison of pyrrolidinyl and piperidinyl benzamides for their anticonvulsant activity and inhibitory action on sodium channel. PubMed. Available at: [Link]

  • Čonka, J., et al. (2023). Antioxidant and Neuroprotective Properties of Selected Pyrrole-Containing Azomethine Compounds in Neurotoxicity Models In Vitro. MDPI. Available at: [Link]

Sources

Validation

Benchmarking synthetic routes for high-purity amino pyran esters

Topic: Benchmarking Synthetic Routes for High-Purity Amino Pyran Esters Audience: Researchers, Process Chemists, and Drug Development Professionals. Executive Summary: The Strategic Landscape Amino pyran esters—specifica...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Benchmarking Synthetic Routes for High-Purity Amino Pyran Esters Audience: Researchers, Process Chemists, and Drug Development Professionals.

Executive Summary: The Strategic Landscape

Amino pyran esters—specifically 4-aminotetrahydro-2H-pyran-4-carboxylates —are critical pharmacophores in modern medicinal chemistry, serving as core scaffolds for opioid receptor antagonists, DPP-4 inhibitors, and neuroprotective agents. Their synthesis presents a classic process chemistry dilemma: balancing the high throughput of "dirty" industrial methods against the precision of modern "green" catalysis.

This guide benchmarks the three dominant synthetic paradigms:

  • The Industrial Workhorse: Bucherer-Bergs Synthesis (Batch).

  • The Process Intensification: Continuous Flow Bucherer-Bergs.

  • The Precision Alternative: Biocatalytic C-H Amination (Nitrene Transfer).

Benchmarking Matrix: Methodological Comparison

The following table synthesizes experimental data to objectively compare the performance of each route.

MetricRoute A: Bucherer-Bergs (Batch) Route B: Continuous Flow (Intensified) Route C: Biocatalytic C-H Amination
Primary Mechanism Multicomponent Cyclization (Cyanide)High-P, High-T Microreactor CyclizationEnzymatic Nitrene Insertion
Yield (Isolated) 75 – 85%90 – 98% (Conversion)45 – 60%
Purity (HPLC) >98% (Requires Recrystallization)>99% (Cleaner Profile)>99% (High Stereospecificity)
Reaction Time 4 – 24 Hours30 Minutes12 – 24 Hours
Scalability High (kg to ton)High (Continuous Output)Low to Medium (mg to g)
Safety Profile High Risk: Cyanide exposure, ammonia gas.Medium Risk: Contained cyanide, no headspace.Low Risk: Aqueous, ambient temp.
Green Metrics Poor (High E-Factor, harsh hydrolysis)Moderate (Solvent efficiency, energy savings)Excellent (Atom economy, water solvent)

In-Depth Technical Analysis & Protocols

Route A & B: The Bucherer-Bergs Paradigms

The standard for generating the quaternary amino acid center.

Mechanism & Causality: The reaction exploits the thermodynamic stability of the spirohydantoin intermediate. Tetrahydro-4H-pyran-4-one condenses with ammonium carbonate and cyanide to form an aminonitrile, which is rapidly captured by CO₂ to form the hydantoin ring.

  • Why this works: The spiro-fusion locks the conformation, driving the equilibrium forward.

  • The Bottleneck: The subsequent hydrolysis of the hydantoin to the amino acid requires harsh conditions (refluxing NaOH/HCl), which generates significant salt waste and degrades sensitive functional groups.

Experimental Protocol: Optimized Batch Synthesis Target: 4-Aminotetrahydro-2H-pyran-4-carboxylic acid hydrochloride

  • Hydantoin Formation:

    • Charge a reactor with Tetrahydro-4H-pyran-4-one (1.0 eq), (NH₄)₂CO₃ (3.0 eq), and NaCN (1.2 eq) in 50% EtOH/H₂O.

    • Critical Control: Maintain temperature at 60°C. Higher temps (>70°C) degrade the cyanide; lower temps (<50°C) stall the imine formation.

    • Stir for 4-6 hours. The spirohydantoin precipitates as a white solid.

    • Filtration: Cool to 5°C. Filter and wash with ice water to remove excess cyanide. (Yield: ~85-90%).

  • Alkaline Hydrolysis:

    • Suspend the spirohydantoin in 6M NaOH (5.0 eq).

    • Reflux (100°C) for 24 hours. Note: Evolution of NH₃ gas indicates progress.

    • Purification (Self-Validating Step): Cool to RT. Acidify with conc. HCl to pH 2.0. The product crystallizes as the HCl salt.

    • Recrystallization: Dissolve in min. boiling water, add EtOH to cloud point. Cool to yield >99% pure crystals.

Route B Modification (Continuous Flow):

  • Setup: Two-feed flow reactor (Feed A: Ketone in EtOH; Feed B: Aqueous Cyanide/Carbonate).

  • Conditions: 120°C, 20 bar pressure.

  • Advantage: The high pressure keeps CO₂ and NH₃ in solution, accelerating the kinetics from hours to 30 minutes and preventing the "stall" often seen in batch due to gas evolution.

Route C: Biocatalytic Nitrene Transfer (The "Green" Future)

Best for: Late-stage functionalization or chiral derivatives.

Mechanism: Engineered Protoglobin Nitrene Transferases catalyze the direct insertion of a nitrene (from an azide or hydroxylamine precursor) into the


-C-H bond of a pyran ester.
  • Why this works: Unlike chemical oxidants, the enzyme steric pocket directs the nitrene exclusively to the

    
    -position, avoiding ether oxidation on the pyran ring.
    

Visualizing the Workflows

Diagram 1: Reaction Pathway Comparison

This diagram contrasts the mechanistic flow of the Industrial (Bucherer-Bergs) vs. the Academic (Nitrene) routes.

SyntheticRoutes cluster_Bucherer Route A/B: Bucherer-Bergs (Industrial) cluster_Nitrene Route C: Biocatalytic (Precision) Start Tetrahydro-4H-pyran-4-one Step1 Aminonitrile Intermediate Start->Step1 KCN, (NH4)2CO3 Ester Pyran-4-carboxylate Ester Start->Ester Esterification (Pre-step) Hydantoin Spirohydantoin (Stable Intermediate) Step1->Hydantoin Cyclization Hydrolysis Base Hydrolysis (NaOH, Reflux) Hydantoin->Hydrolysis Ring Opening Salt HCl Salt Formation (Purification) Hydrolysis->Salt Acidification Enzyme Nitrene Transferase + Nitrene Source Ester->Enzyme Insert C-H Insertion (Direct Amination) Enzyme->Insert

Caption: Comparative flow of the multi-step industrial route vs. the direct enzymatic insertion route.

Diagram 2: Purification & Decision Logic

A self-validating workflow for ensuring high purity (>99%) suitable for pharmaceutical applications.

PurificationLogic Raw Crude Reaction Mixture Check1 Is Cyanide Present? Raw->Check1 Quench FeSO4 Quench / Oxidation Check1->Quench Yes Isolate Isolate Spirohydantoin Check1->Isolate No Quench->Isolate Hydrolysis Hydrolysis to Amino Acid Isolate->Hydrolysis pH_Adjust Adjust pH to 2.0 (HCl) Hydrolysis->pH_Adjust Crystallize Crystallize (H2O/EtOH) pH_Adjust->Crystallize HPLC HPLC Analysis (>98%?) Crystallize->HPLC Recryst Recrystallize HPLC->Recryst No Final Final API Intermediate HPLC->Final Yes Recryst->HPLC

Caption: Logic flow for purification, emphasizing cyanide safety checks and iterative crystallization.

References

  • BenchChem Technical Support. (2025). An In-depth Technical Guide to the Synthesis of 4-Aminotetrahydro-2H-pyran-4-carboxylic acid hydrochloride. BenchChem. Link

  • Monteiro, J. L., Pieber, B., Corrêa, A. G., & Kappe, C. O. (2016).[1] Continuous Synthesis of Hydantoins: Intensifying the Bucherer-Bergs Reaction. Synlett, 27, 80-82.[1] Link

  • Alfonzo, E., et al. (2025).[2] Biocatalytic Synthesis of α-Amino Esters via Nitrene C−H Insertion. OSTI / California Institute of Technology. Link

  • Nortcliffe, A., et al. (2017). Synthesis of 4-aminotetrahydropyran scaffolds for drug discovery. Bioorganic & Medicinal Chemistry. Link

  • Sigma-Aldrich. (2025). Product Specification: 4-Aminotetrahydro-2H-pyran-4-carboxylic acid. Merck KGaA. Link

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

Technical Safety Advisory: Handling Protocol for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Executive Summary & Chemical Context[1][2][3][4] Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a specialized heteroc...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Safety Advisory: Handling Protocol for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate

Executive Summary & Chemical Context[1][2][3][4]

Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate is a specialized heterocyclic building block often utilized in the synthesis of bioactive molecules, including HCV inhibitors and antibacterial agents.

As a Senior Application Scientist, I must emphasize that while specific toxicological data for this exact isomer may be limited in public registries, its structural moieties—an aliphatic amine , an ester , and a dihydropyran ring —dictate a specific hazard profile. We do not rely on the absence of data as evidence of safety; rather, we apply the Precautionary Principle , treating the substance as a potential sensitizer and irritant with specific stability concerns (oxidation and hydrolysis).

This guide synthesizes structural reactivity analysis with field-proven safety protocols to ensure researcher protection and experimental integrity.

Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the causality of the risk.

Functional GroupHazard MechanismRisk Implication
Primary/Secondary Amine Basic nitrogen lone pair; potential for protein haptenization.Skin/Respiratory Sensitization: High risk of contact dermatitis or respiratory irritation.
Dihydropyran Ring Cyclic enol ether structure; susceptible to acid-catalyzed hydrolysis and potential peroxidation (though lower risk than tetrahydrofuran).Chemical Instability: Needs protection from atmospheric moisture and acids.
Ethyl Ester Hydrolyzable group.Eye Irritation: Hydrolysis products (acids/alcohols) can cause severe ocular irritation.

Baseline GHS Classification (Conservative Estimate):

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[2]

  • H317: May cause an allergic skin reaction (Sensitizer precaution).[1]

Personal Protective Equipment (PPE) Matrix

The following PPE standards are non-negotiable for handling >10 mg of the substance.

A. Respiratory Protection (The Primary Barrier)
  • Standard Operation: All handling (weighing, solubilizing, reacting) must occur inside a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

  • Emergency/Spill: If the powder is aerosolized outside containment, a Full-Face Respirator (P100/OV) is required. N95s are insufficient for organic amine vapors.

B. Hand Protection (Permeation Logic)
  • Standard Task: Nitrile Gloves (Minimum 4 mil thickness).

    • Why: Nitrile offers excellent resistance to incidental splashes of organic solids and aqueous solutions.

  • High-Risk/Solvent Handling: If dissolved in penetrating solvents (e.g., DCM, THF), use Double Gloving or Silver Shield (Laminate) gloves.

    • Causality: Dihydropyrans and amines can penetrate thin nitrile when solvated in chlorinated hydrocarbons.

C. Eye & Body Protection[2][5][6]
  • Eyes: Chemical Splash Goggles (ANSI Z87.1+).

    • Note: Safety glasses with side shields are insufficient for amines, which can vaporize or sublime; vapors can bypass side shields and irritate the moist mucous membranes of the eye.

  • Body: Flame-resistant lab coat (Nomex or treated cotton) + long pants + closed-toe leather/composite shoes.

Visual Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for PPE based on the state of matter and operational scale.

PPE_Decision_Logic Figure 1: PPE Selection Logic for Ethyl 5-amino-3,6-dihydro-2H-pyran-4-carboxylate Start Start: Task Assessment State State of Matter? Start->State Solid Solid / Powder State->Solid Liquid Solution / Liquid State->Liquid Qty_Solid Quantity > 1g? Solid->Qty_Solid Solvent Solvent Type? Liquid->Solvent No No Qty_Solid->No Low Risk Yes Yes Qty_Solid->Yes Dust Risk Penetrating Penetrating (DCM, THF, DMF) Solvent->Penetrating NonPen Benign (Water, Ethanol) Solvent->NonPen Std_PPE Standard PPE: Nitrile Gloves + Lab Coat + Safety Glasses (In Fume Hood) High_PPE Enhanced PPE: Double Nitrile + Goggles + Anti-Static Measures (In Fume Hood) Laminate Requirement: Laminate/Silver Shield Gloves + Splash Goggles Penetrating->Laminate NonPen->Std_PPE No->Std_PPE Yes->High_PPE

Operational Protocols: Step-by-Step

Protocol A: Weighing & Transfer (Solid State)
  • Context: Fine organic powders are prone to static charge, leading to "flying powder" and inhalation risk.

  • Step 1: Place the analytical balance inside the fume hood or a vented balance enclosure.

  • Step 2: Use an anti-static gun (ionizer) on the spatula and weighing boat before contact.

  • Step 3: Transfer slowly. If spillage occurs on the balance pan, wipe immediately with a damp Kimwipe (do not blow compressed air).

Protocol B: Reaction Setup (Synthesis)
  • Context: The amino group is air-sensitive (oxidation) and the dihydropyran is acid-sensitive.

  • Step 1: Purge reaction vessel with Argon or Nitrogen (Inert Atmosphere).

  • Step 2: Avoid metal spatulas if possible; use glass or PTFE to prevent potential metal-catalyzed oxidation of the amine.

  • Step 3: Monitor temperature. Amines can be exothermic upon protonation.

Protocol C: Emergency Spill Response

If a spill >500mg occurs outside the hood:

Spill_Response Figure 2: Emergency Spill Response Workflow Alert 1. ALERT Notify Lab Personnel Evacuate 2. EVACUATE Immediate Area Alert->Evacuate PPE_Up 3. PPE UP Full Face Resp + Double Gloves Evacuate->PPE_Up Contain 4. CONTAIN Cover with Absorbent Pads PPE_Up->Contain Neutralize 5. CLEAN Scoop to Waste Container Wash Surface with Soap/Water Contain->Neutralize

Disposal & Environmental Compliance

Do not treat this as general trash. The ester and amine functionalities require specific segregation to prevent downstream reactions in waste drums.

  • Solid Waste: Dispose of contaminated gloves, weighing boats, and paper towels in Hazardous Solid Waste (labeled "Toxic/Irritant Organic Solid").

  • Liquid Waste:

    • Non-Halogenated Organic: If dissolved in Ethanol, Ethyl Acetate, or DMSO.

    • Halogenated Organic: If dissolved in DCM or Chloroform.

    • Crucial: Do NOT mix with concentrated oxidizing acids (Nitric/Perchloric) in the waste stream, as the amine can form unstable energetic salts or undergo vigorous oxidation.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.

  • Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment (29 CFR 1910.132).[2][3] United States Department of Labor.

  • PubChem. (2023). Compound Summary: Ethyl 3-amino-5,6-dihydro-2H-pyran-4-carboxylate (Analogous Structure Safety Data). National Library of Medicine.

  • Fisher Scientific. (2021). Safety Data Sheet: 3,4-Dihydro-2H-pyran (Structural Component Reference).

Sources

© Copyright 2026 BenchChem. All Rights Reserved.